Ferruginol

• CAS: 10219-82-6

Core Science & Biosynthesis

biological activity of Ferruginol

An In-depth Technical Guide on the Biological Activity of Ferruginol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ferruginol, a natural abietane (B96969) diterpene phenol, has garnered significant attention within the scientific community for its broad spectrum of pharmacological activities.[1] First identified in 1939 from the resin of the miro tree, Podocarpus ferrugneus, this compound has since been isolated from various conifer species, particularly within the Cupressaceae and Podocarpaceae families.[1][2] Characterized by a tricyclic ring system, Ferruginol's structure forms the basis for its diverse biological effects, which include potent anticancer, anti-inflammatory, antimicrobial, and antioxidant properties.[1][3] This technical guide provides a comprehensive overview of the biological activities of Ferruginol, presenting key quantitative data, detailed experimental methodologies, and visualizations of its molecular mechanisms of action to serve as a resource for ongoing research and drug development.

Anticancer Activity

Ferruginol exhibits significant cytotoxic effects across a range of human cancer cell lines.[1] Its primary mechanism involves the induction of apoptosis through multiple signaling pathways, making it a promising candidate for anticancer drug development.[4][5]

Quantitative Cytotoxicity Data

The half-maximal inhibitory concentration (IC50) values of Ferruginol have been determined in various cancer cell lines, demonstrating its potent antiproliferative action.

Cell Line	Cancer Type	IC50 Value (µM)	Reference
MDA-T32	Thyroid Cancer	12	[6]
PC3	Prostate Cancer	55	[7]
A549	Non-Small Cell Lung Cancer	Not specified, dose-dependent	[4]
CL1-5	Non-Small Cell Lung Cancer	Not specified, dose-dependent	[4]
HCT-116	Colon Cancer	Not specified, dose-dependent	[5]
OVCAR-3	Ovarian Cancer	Not specified	[8]
MCF-7	Breast Cancer	19	[9][10]
SK-Mel-28	Malignant Melanoma	~50 (as GI50)	[9][10]

Mechanisms of Anticancer Action

Ferruginol's anticancer effects are attributed to its ability to modulate several critical cellular processes, leading to the programmed death of cancer cells.

2.2.1 Induction of Apoptosis Ferruginol is a potent inducer of apoptosis. In non-small cell lung cancer (A549 and CL1-5) and colon cancer (HCT-116) cells, it activates a caspase-dependent mitochondrial apoptotic pathway.[4][5] This is characterized by the upregulation of the pro-apoptotic protein Bax and the downregulation of the anti-apoptotic protein Bcl-2.[4][5] This shift in the Bax/Bcl-2 ratio leads to the release of cytochrome c from the mitochondria, which in turn activates a cascade of caspases, including caspase-9 and the executioner caspase-3, ultimately leading to cell death.[4][5] In prostate cancer cells (PC3), Ferruginol also triggers apoptosis through the activation of caspases and the nuclear translocation of the apoptosis-inducing factor (AIF).[7][11]

2.2.2 Modulation of Signaling Pathways Ferruginol has been shown to inhibit key survival signaling pathways that are often dysregulated in cancer.

• PI3K/AKT Pathway: In thyroid cancer cells, Ferruginol decreases the phosphorylation of PI3K and AKT in a dose-dependent manner, effectively suppressing this critical cell survival pathway.[6]

• MAPK Pathway: The compound also inhibits the Mitogen-Activated Protein Kinase (MAPK) pathway. Specifically, it has been observed to decrease the expression of p38 MAPK in thyroid cancer cells.[6]

• Other Pathways: In androgen-independent prostate cancer cells, Ferruginol downregulates Ras/PI3K and STAT 3/5 signaling pathways.[7][11]

2.2.3 Generation of Reactive Oxygen Species (ROS) Ferruginol treatment leads to a significant, concentration-dependent increase in intracellular Reactive Oxygen Species (ROS) levels in cancer cells like MDA-T32 and HCT-116.[5][6] This oxidative stress contributes to cellular damage, loss of mitochondrial membrane potential (MMP), and the induction of apoptosis.[5][6]

Signaling Pathway Diagrams

References

• 1. Ferruginol - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 4. Ferruginol inhibits non-small cell lung cancer growth by inducing caspase-associated apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. phcog.com [phcog.com]
• 6. Ferruginol Diterpenoid Selectively Inhibits Human Thyroid Cancer Growth by Inducing Mitochondrial Dependent Apoptosis, Endogenous Reactive Oxygen Species (ROS) Production, Mitochondrial Membrane Potential Loss and Suppression of Mitogen-Activated Protein Kinase (MAPK) and PI3K/AKT Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. Ferruginol suppresses survival signaling pathways in androgen-independent human prostate cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Ferruginol mechanism of action in cancer cells

An In-depth Technical Guide on the Core Mechanism of Action of Ferruginol (B158077) in Cancer Cells

Audience: Researchers, scientists, and drug development professionals.

Introduction

Ferruginol is a natural abietane-type diterpene phenol (B47542) first isolated from the miro tree (Podocarpus ferrugneus) and found in various other plant species, including those from the Lamiaceae and Cupressaceae families.[1][2][3] This bioactive compound has garnered significant attention for a wide range of pharmacological properties, including antimicrobial, anti-inflammatory, and cardioprotective effects.[4][5] In oncology, ferruginol has emerged as a promising anti-tumor agent, demonstrating selective cytotoxicity against various cancer cell lines while being markedly less toxic to normal cells.[3][6] Its anticancer activity is attributed to its multifaceted mechanism of action, which involves the induction of apoptosis, modulation of key survival signaling pathways, generation of reactive oxygen species (ROS), and induction of cell cycle arrest.[2][3] This technical guide provides a comprehensive overview of the molecular mechanisms underlying ferruginol's effects on cancer cells, supported by quantitative data, detailed experimental protocols, and visual diagrams of the core pathways involved.

Core Mechanisms of Action

Induction of Apoptosis

A primary mechanism of ferruginol's anticancer effect is the induction of programmed cell death, or apoptosis.[2] This is achieved through the activation of both intrinsic (mitochondrial-mediated) and extrinsic signaling pathways.[7]

Intrinsic (Mitochondrial) Pathway: Ferruginol treatment leads to an increase in the generation of intracellular Reactive Oxygen Species (ROS).[2][6] This oxidative stress disrupts the mitochondrial membrane potential (MMP), a key event in the initiation of the intrinsic apoptotic pathway.[6][7][8] The loss of MMP is followed by the upregulation of the pro-apoptotic protein Bax and the downregulation of the anti-apoptotic protein Bcl-2, which alters the Bax/Bcl-2 ratio in favor of apoptosis.[6][7][9] This change in protein expression facilitates the release of cytochrome c from the mitochondria into the cytoplasm.[10] Cytoplasmic cytochrome c then activates caspase-9, which in turn activates the executioner caspase-3, leading to the cleavage of cellular substrates and the execution of apoptosis.[7][9]

Extrinsic Pathway and Caspase Activation: Evidence suggests ferruginol also activates the extrinsic apoptotic pathway. This is demonstrated by the activation of caspase-8, a key initiator caspase in this pathway.[7][9] Both the intrinsic and extrinsic pathways converge on the activation of effector caspases, such as caspase-3 and caspase-7.[1][7] Ferruginol treatment has been shown to increase the cleaved (active) forms of caspases-3, -8, and -9, as well as poly(ADP-ribose) polymerase (PARP), a substrate of activated caspase-3.[7][9] In some cancer cells, such as androgen-independent prostate cancer cells (PC3), ferruginol also induces the translocation of the Apoptosis-Inducing Factor (AIF) into the nucleus, triggering a caspase-independent cell death pathway.[4][5]

Ferruginol-induced apoptotic signaling pathway.

Inhibition of Pro-Survival Signaling Pathways

Ferruginol effectively suppresses several key signaling pathways that are often hyperactivated in cancer cells to promote their survival, proliferation, and aggressiveness.

• PI3K/AKT Pathway: The Phosphatidylinositol 3-kinase (PI3K)/AKT pathway is a critical regulator of cell survival. Ferruginol has been shown to decrease the phosphorylation levels of PI3K and AKT in a dose-dependent manner, thereby inhibiting this pro-survival pathway.[6] This inhibition contributes to its overall pro-apoptotic effect.

• MAPK Pathway: The Mitogen-Activated Protein Kinase (MAPK) signaling pathway is involved in cell proliferation and survival. Ferruginol treatment leads to a reduction in the expression of phosphorylated p38 MAPK, indicating a suppression of this pathway.[6]

• STAT3/5 Pathway: Signal Transducer and Activator of Transcription (STAT) proteins, particularly STAT3 and STAT5, are often constitutively active in cancer cells and promote tumor progression. Ferruginol has been demonstrated to trigger the downregulation of STAT3/5 signaling in androgen-independent prostate cancer cells.[4][5]

Inhibition of pro-survival signaling pathways by Ferruginol.

Cell Cycle Arrest

Ferruginol can halt the progression of the cell cycle, preventing cancer cells from dividing. In non-small cell lung cancer (NSCLC) cells, treatment with ferruginol leads to an increase in the sub-G1 population, which is indicative of apoptotic cell death.[9][11] In other cell lines, such as OVCAR-3 human ovarian cancer cells, ferruginol has been reported to induce cell cycle arrest at the G2/M phase.[12] Note: The specific study on OVCAR-3 cells was later retracted due to data anomalies, but the potential for G2/M arrest remains a possible mechanism requiring further valid investigation.[13][14]

Data Presentation: Quantitative Summary

Table 1: Cytotoxicity of Ferruginol (IC50 Values) in Various Cancer Cell Lines

The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

Cell Line	Cancer Type	Reported IC50 (µM)	Reference
MDA-T32	Thyroid Cancer	12	[6]
A549	Non-Small Cell Lung Cancer	33.0	[11]
CL1-5	Non-Small Cell Lung Cancer	39.3	[11]
PC3	Prostate Cancer	55	[5][15]
SK-Mel-28	Malignant Melanoma	~50	[2]
AGS	Gastric Adenocarcinoma	~29	[2]
HepG2	Liver Hepatoma	>100	[2]
Normal Human Thyrocyte	Normal (Control)	92	[3]

Note: IC50 values can vary based on experimental conditions such as incubation time and assay method.[2]

Table 2: Effect of Ferruginol on Apoptotic Markers

Summary of qualitative and quantitative changes in key proteins and processes involved in apoptosis following ferruginol treatment.

Marker	Effect	Cancer Cell Line(s)	Reference
Reactive Oxygen Species (ROS)	Increased	MDA-T32, MCF-7	[6][16]
Mitochondrial Membrane Potential	Decreased	A549, CL1-5, MDA-T32	[6][7]
Bax	Upregulated	A549, CL1-5, MDA-T32	[6][7][9]
Bcl-2	Downregulated	A549, CL1-5, MDA-T32	[6][7][9]
Cleaved Caspase-3	Activated/Increased	A549, CL1-5, MCF-7	[7][9][16]
Cleaved Caspase-8	Activated/Increased	A549, CL1-5	[7][9]
Cleaved Caspase-9	Activated/Increased	A549, CL1-5, MCF-7	[7][9][16]
Cleaved PARP	Increased	A549, CL1-5	[7][9]
Annexin V Staining (% Apoptotic Cells)	Increased from 5.6% (control) to ~61% (at 24 µM)	MDA-T32	[6]

Experimental Protocols

Protocol 1: Cell Viability Assessment (MTT Assay)

This colorimetric assay measures the reduction of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) by mitochondrial dehydrogenases to assess cell metabolic activity and, by extension, viability.[3]

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight in a 37°C, 5% CO2 incubator.[2][8]

• Treatment: Treat the cells with a serial dilution of Ferruginol (e.g., 0 to 160 µM) for the desired time period (e.g., 24, 48, or 72 hours). Include a vehicle-only control (e.g., DMSO ≤ 0.1%).[2][8]

• MTT Addition: After incubation, add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.[2][8]

• Solubilization: Carefully remove the culture medium and add 100-150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.[2]

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.[3] The absorbance is directly proportional to the number of viable cells.

• Analysis: Normalize absorbance values to the vehicle control wells and calculate the IC50 value from the resulting dose-response curve.[2]

Workflow for the MTT cell viability assay.

Protocol 2: Analysis of Apoptosis by Annexin V/PI Staining

This flow cytometry-based assay differentiates live, early apoptotic, late apoptotic, and necrotic cells.[3]

• Cell Seeding and Treatment: Plate cells (e.g., 0.6x10^6 cells/well in a 6-well plate) and treat with Ferruginol (e.g., 0, 6, 12, and 24 µM) for the desired duration (e.g., 6 to 24 hours).[6][10]

• Cell Harvesting: Harvest both adherent and floating cells by trypsinization and centrifugation. Wash with cold PBS.[3][8]

• Staining: Resuspend the cell pellet in 1X Annexin V binding buffer. Add FITC-conjugated Annexin V and Propidium Iodide (PI) according to the manufacturer's protocol.[8]

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.[8]

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry. Differentiate cell populations based on fluorescence:

  • Live cells: Annexin V-negative, PI-negative.

  • Early apoptotic cells: Annexin V-positive, PI-negative.[8]

  • Late apoptotic/necrotic cells: Annexin V-positive, PI-positive.[8]

Protocol 3: Western Blot Analysis for Protein Expression

This technique is used to detect and quantify specific proteins involved in signaling pathways.[3]

• Protein Extraction: Treat cells with Ferruginol, then lyse them in RIPA buffer to extract total protein.[3]

• Protein Quantification: Determine the protein concentration of each sample using a BCA assay.[3]

• SDS-PAGE: Separate equal amounts of protein (e.g., 20-30 µg) by size using SDS-polyacrylamide gel electrophoresis.[3]

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.[3]

• Blocking: Incubate the membrane in a blocking buffer (e.g., 5% non-fat milk in TBST) for 1 hour to prevent non-specific antibody binding.[3]

• Primary Antibody Incubation: Incubate the membrane overnight at 4°C with a primary antibody specific to the protein of interest (e.g., anti-p-AKT, anti-Bax, anti-cleaved caspase-3).[3]

• Secondary Antibody Incubation: Wash the membrane, then incubate with an appropriate HRP-conjugated secondary antibody for 1-2 hours at room temperature.[3]

• Detection: Visualize protein bands using an enhanced chemiluminescent (ECL) substrate and quantify band intensity using densitometry software.[3]

Protocol 4: Cell Cycle Analysis by Propidium Iodide Staining

This method uses the fluorescent dye Propidium Iodide (PI) to stain DNA stoichiometrically, allowing for the analysis of cell cycle phase distribution via flow cytometry.[17][18]

• Harvest and Fixation: Harvest approximately 1-2 x 10^6 cells. Wash with PBS, then fix the cells by adding them dropwise to ice-cold 70% ethanol (B145695) while gently vortexing. Incubate for at least 2 hours at -20°C.[18][19]

• Washing: Centrifuge the fixed cells to remove ethanol and wash twice with PBS.[19]

• Staining: Resuspend the cell pellet in a staining buffer containing Propidium Iodide (e.g., 50 µg/mL) and RNase A (e.g., 100 µg/mL) in PBS.[18] The RNase A is crucial to prevent the staining of double-stranded RNA.[17]

• Incubation: Incubate the cells in the dark for 20-30 minutes at room temperature or 37°C.[19]

• Flow Cytometry Analysis: Acquire data on a flow cytometer. Analyze the DNA content histogram to differentiate cell populations in G0/G1, S, and G2/M phases based on their fluorescence intensity.[18]

Conclusion

Ferruginol demonstrates significant potential as a selective anti-cancer agent through a multi-pronged mechanism of action. It effectively induces apoptosis via both intrinsic and extrinsic pathways, driven by ROS production, mitochondrial disruption, and caspase activation. Concurrently, it cripples the pro-survival signaling of cancer cells by inhibiting the PI3K/AKT, MAPK, and STAT3/5 pathways. The compound's ability to halt cell cycle progression further contributes to its potent anti-proliferative effects. The quantitative data consistently show higher potency against cancer cells compared to normal cells, highlighting its therapeutic window. The detailed protocols provided herein offer a standardized framework for researchers to further investigate and validate the therapeutic potential of ferruginol, paving the way for future pre-clinical and clinical development.

References

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Ferruginol suppresses survival signaling pathways in androgen-independent human prostate cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Ferruginol Diterpenoid Selectively Inhibits Human Thyroid Cancer Growth by Inducing Mitochondrial Dependent Apoptosis, Endogenous Reactive Oxygen Species (ROS) Production, Mitochondrial Membrane Potential Loss and Suppression of Mitogen-Activated Protein Kinase (MAPK) and PI3K/AKT Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 7. for.nchu.edu.tw [for.nchu.edu.tw]
• 8. benchchem.com [benchchem.com]
• 9. Ferruginol inhibits non-small cell lung cancer growth by inducing caspase-associated apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Ferruginol exhibits anticancer effects in OVCAR‑3 human ovary cancer cells by inducing apoptosis, inhibition of cancer cell migration and G2/M phase cell cycle arrest - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Ferruginol exhibits anticancer effects in OVCAR-3 human ovary cancer cells by inducing apoptosis, inhibition of cancer cell migration and G2/M phase cell cycle arrest - PMC [pmc.ncbi.nlm.nih.gov]
• 14. spandidos-publications.com [spandidos-publications.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. Flow cytometry with PI staining | Abcam [abcam.com]
• 18. cancer.wisc.edu [cancer.wisc.edu]
• 19. Cell Cycle Analysis by DNA Content - Protocols - Flow Cytometry - UC San Diego Moores Cancer Center [sites.medschool.ucsd.edu]

Ferruginol: A Technical Guide to its Antioxidant Properties

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Regarding the cellular antioxidant mechanisms, I have confirmed that ferruginol activates the Nrf2 signaling pathway and induces the expression of downstream antioxidant enzymes like HO-1. I have also found general protocols for assessing Nrf2 activation (nuclear translocation via Western blot) and the activity of antioxidant enzymes (SOD, CAT, GPx). The mechanism of quinone methide formation as a key step in ferruginol's antioxidant activity is also supported by the literature.

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For Researchers, Scientists, and Drug Development Professionals

Abstract

Ferruginol, a diterpenoid of the abietane (B96969) class, has garnered significant scientific interest due to its diverse pharmacological activities, including potent antioxidant effects. This technical guide provides an in-depth exploration of the antioxidant properties of ferruginol, detailing its mechanisms of action, summarizing quantitative data from various antioxidant assays, and providing comprehensive experimental protocols. The guide also illustrates key signaling pathways and experimental workflows to facilitate a deeper understanding and further research into the therapeutic potential of this natural compound. Ferruginol's antioxidant capacity is multifaceted, involving direct radical scavenging and the modulation of endogenous antioxidant defense systems, primarily through the activation of the Nrf2 signaling pathway. While its direct scavenging activity in polar solvents is moderate compared to some flavonoids, it exhibits significant efficacy in non-polar environments, suggesting a strong potential for protecting lipid membranes from oxidative damage.

Mechanisms of Antioxidant Action

Ferruginol exerts its antioxidant effects through two primary mechanisms: direct radical scavenging and indirect antioxidant effects via the modulation of cellular signaling pathways.

Direct Radical Scavenging

Ferruginol can directly neutralize free radicals through the donation of a hydrogen atom from its phenolic hydroxyl group. A key feature of its antioxidant reaction is the formation of a quinone methide intermediate, which is a crucial step in the radical trapping process[1][2]. This mechanism is particularly effective in non-polar environments, making ferruginol a potent inhibitor of lipid peroxidation[2][3]. The reaction ultimately leads to the formation of more stable derivatives such as dehydroferruginol, 7β-hydroxyferruginol, and sugiol[2][3].

Indirect Antioxidant Effects: Modulation of Cellular Signaling Pathways

Ferruginol enhances the endogenous antioxidant capacity of cells by activating the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway. Nrf2 is a transcription factor that regulates the expression of a wide array of antioxidant and cytoprotective genes. Upon activation by ferruginol, Nrf2 translocates to the nucleus and binds to the Antioxidant Response Element (ARE) in the promoter region of its target genes, leading to their transcription and translation.

One of the key downstream targets of the Nrf2 pathway induced by ferruginol is Heme Oxygenase-1 (HO-1). HO-1 is an enzyme with potent antioxidant and anti-inflammatory properties. The induction of HO-1 by ferruginol contributes significantly to its cytoprotective effects against oxidative stress.

Quantitative Antioxidant Activity

The antioxidant activity of ferruginol has been quantified using various in vitro assays. The half-maximal inhibitory concentration (IC50) is a common metric used to express the concentration of an antioxidant required to scavenge 50% of the free radicals in an assay. A lower IC50 value indicates higher antioxidant activity. The following table summarizes the reported IC50 values for ferruginol from different studies. It is important to note that variations in experimental conditions can lead to differences in IC50 values between studies.

Assay	Ferruginol IC50 (µM)	Reference Compound	Reference IC50 (µM)	Notes
DPPH	71.9 - 165.8	Quercetin (B1663063)	9.9 - 26.5	Activity is lower than quercetin in polar solvents.[1]
ABTS	21.74 µg/mL (~75.9 µM)	Trolox	Varies	One study reported the IC50 in µg/mL.[1]
Lipid Peroxidation Inhibition	IC50: 1.4 µM	-	-	Strong inhibition of lipid peroxidation in human erythrocyte membranes.[3]

Experimental Protocols

This section provides detailed methodologies for key experiments used to evaluate the antioxidant properties of ferruginol.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom and scavenge the stable DPPH radical.

• Reagents:

  • DPPH solution (0.1 mM in methanol)

  • Ferruginol stock solution (in a suitable solvent like DMSO)

  • Methanol

  • Positive control (e.g., Ascorbic acid or Trolox)

• Procedure:

  • Prepare serial dilutions of ferruginol and the positive control in methanol.

  • In a 96-well microplate, add 100 µL of each dilution to respective wells.

  • Add 100 µL of DPPH solution to all wells.

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm using a microplate reader.

  • The percentage of scavenging activity is calculated using the formula: % Inhibition = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x 100

  • The IC50 value is determined by plotting the percentage of inhibition against the concentration of the sample.[1][4]

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Scavenging Assay

This assay is based on the ability of antioxidants to scavenge the pre-formed ABTS radical cation (ABTS•+).

• Reagents:

  • ABTS solution (7 mM in water)

  • Potassium persulfate solution (2.45 mM in water)

  • Ferruginol stock solution

  • Ethanol (B145695) or phosphate-buffered saline (PBS)

  • Positive control (e.g., Trolox)

• Procedure:

  • Prepare the ABTS•+ working solution by mixing the ABTS and potassium persulfate solutions in a 1:1 ratio and allowing it to stand in the dark at room temperature for 12-16 hours.

  • Dilute the ABTS•+ solution with ethanol or PBS to an absorbance of 0.70 ± 0.02 at 734 nm.

  • Prepare serial dilutions of ferruginol and the positive control.

  • In a 96-well plate, add 10 µL of each dilution to respective wells.

  • Add 190 µL of the diluted ABTS•+ solution to all wells.

  • Incubate for 6 minutes at room temperature.

  • Measure the absorbance at 734 nm.

  • Calculate the percentage of scavenging activity and the IC50 value as described for the DPPH assay.[1][4]

Lipid Peroxidation Inhibition Assay (TBARS Method)

This assay measures the formation of malondialdehyde (MDA), a secondary product of lipid peroxidation.

• Reagents:

  • Biological sample (e.g., rat liver homogenate, erythrocyte membranes)

  • Ferrous sulfate (B86663) (FeSO4) to induce peroxidation

  • Ferruginol stock solution

  • Thiobarbituric acid (TBA) solution

  • Trichloroacetic acid (TCA)

  • MDA standard

• Procedure:

  • Pre-incubate the biological sample with various concentrations of ferruginol.

  • Induce lipid peroxidation by adding FeSO4.

  • Stop the reaction by adding TCA.

  • Add TBA solution and heat at 95°C for 60 minutes to form the MDA-TBA adduct.

  • Cool the samples and centrifuge to pellet the precipitate.

  • Measure the absorbance of the supernatant at 532 nm.

  • Quantify the amount of MDA formed by comparing with a standard curve of MDA.

  • Calculate the percentage inhibition of lipid peroxidation.[5][6][7]

Western Blot for Nrf2 Nuclear Translocation and HO-1 Induction

This technique is used to determine the levels of Nrf2 in the nucleus and the total cellular levels of HO-1 protein.

• Procedure:

  • Treat cells (e.g., HepG2) with ferruginol for a specified time.

  • For Nrf2 translocation, isolate nuclear and cytoplasmic protein fractions using a commercial kit. For HO-1 induction, prepare whole-cell lysates.

  • Determine protein concentration using a BCA or Bradford assay.

  • Separate proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST.

  • Incubate the membrane with primary antibodies against Nrf2, HO-1, and a loading control (e.g., Lamin B for nuclear fraction, β-actin for whole-cell lysate) overnight at 4°C.

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and visualize using an imaging system.[8][9][10]

Visualizations

Signaling Pathway

Caption: Ferruginol-mediated activation of the Nrf2 signaling pathway.

Experimental Workflow

Caption: Experimental workflow for the DPPH radical scavenging assay.

Logical Relationship

Caption: Dual antioxidant mechanisms of Ferruginol.

Conclusion

Ferruginol demonstrates significant antioxidant properties through a combination of direct radical scavenging, particularly in lipid-rich environments, and the modulation of the Nrf2-mediated endogenous antioxidant response. Its ability to upregulate cytoprotective enzymes like HO-1 underscores its potential as a therapeutic agent for conditions associated with oxidative stress. The provided quantitative data and detailed experimental protocols offer a solid foundation for researchers and drug development professionals to further investigate and harness the antioxidant capabilities of ferruginol. Future in vivo studies are warranted to fully elucidate its therapeutic efficacy and safety profile.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Antioxidant activity and mechanism of the abietane-type diterpene ferruginol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Evaluation of Oxidative Stress in Biological Samples Using the Thiobarbituric Acid Reactive Substances Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. Lipid Peroxidation (TBARS) in Biological Samples | Springer Nature Experiments [experiments.springernature.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Frontiers | Activation of Nrf2/HO-1 Pathway by Nardochinoid C Inhibits Inflammation and Oxidative Stress in Lipopolysaccharide-Stimulated Macrophages [frontiersin.org]

A Technical Guide to the In Vitro Anti-inflammatory Effects of Ferruginol

Authored for: Researchers, Scientists, and Drug Development Professionals

December 10, 2025

Abstract

Ferruginol, a natural abietane (B96969) diterpene found predominantly in plants of the Cupressaceae and Lamiaceae families, has garnered significant scientific interest for its diverse pharmacological activities, including notable anti-inflammatory properties.[1][2] This technical guide provides a comprehensive overview of the in vitro anti-inflammatory effects of Ferruginol, focusing on its mechanisms of action, relevant signaling pathways, and the experimental protocols used for its evaluation. Quantitative data from various studies are consolidated into structured tables for comparative analysis. Furthermore, key signaling cascades and experimental workflows are visualized using high-contrast, specified diagrams to facilitate a deeper understanding for researchers and professionals in the field of drug discovery and development.

Core Anti-inflammatory Mechanisms of Ferruginol

In vitro studies have elucidated that Ferruginol exerts its anti-inflammatory effects through a multi-targeted approach, primarily involving the inhibition of key pro-inflammatory mediators and the modulation of intracellular signaling pathways. These mechanisms collectively reduce the inflammatory response in cellular models.

Regulation of Key Signaling Pathways

The anti-inflammatory activity of Ferruginol is significantly attributed to its ability to interfere with major pro-inflammatory signaling cascades, namely the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways. These pathways are central to the transcriptional regulation of numerous inflammatory genes, including those for cytokines, chemokines, and enzymes like iNOS and COX-2.[3][4]

1.1.1. Inhibition of the NF-κB Pathway The NF-κB signaling pathway is a cornerstone of the inflammatory process.[3] In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Pro-inflammatory stimuli, such as lipopolysaccharide (LPS), trigger the phosphorylation and subsequent degradation of IκBα, allowing the NF-κB p65 subunit to translocate to the nucleus and initiate the transcription of pro-inflammatory genes.[4][5] Ferruginol has been shown to mediate its effects through this pathway, suggesting it may inhibit the phosphorylation of IκBα or the nuclear translocation of p65.[1][6]

References

• 1. In Vitro Cytotoxic Effects of Ferruginol Analogues in Sk-MEL28 Human Melanoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. In Vitro Cytotoxic Effects of Ferruginol Analogues in Sk-MEL28 Human Melanoma Cells [mdpi.com]
• 3. Anti-inflammatory activity of flavonols via inhibiting MAPK and NF-κB signaling pathways in RAW264.7 macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Anti-inflammatory effects of Frondanol, a nutraceutical extract from Cucumaria frondosa, via modulation of NF-κB and MAPK pathways in LPS-induced RAW 264.7 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Efficient In Vitro and In Vivo Anti-Inflammatory Activity of a Diamine-PEGylated Oleanolic Acid Derivative - PMC [pmc.ncbi.nlm.nih.gov]
• 6. preprints.org [preprints.org]

The Antimicrobial Spectrum of Ferruginol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Ferruginol (B158077), a naturally occurring abietane (B96969) diterpene, has garnered significant attention within the scientific community for its broad range of pharmacological properties, including its potent antimicrobial activity. This technical guide provides a comprehensive overview of the antimicrobial spectrum of ferruginol, presenting quantitative data, detailed experimental methodologies, and insights into its mechanisms of action.

Antibacterial Activity

Ferruginol has demonstrated notable inhibitory effects against a variety of pathogenic bacteria, including both Gram-positive and Gram-negative species. Its efficacy is primarily quantified by the Minimum Inhibitory Concentration (MIC), which represents the lowest concentration of the compound that prevents visible growth of a microorganism.

Quantitative Antibacterial Data

The antibacterial activity of ferruginol against key bacterial strains is summarized in the table below. This data has been compiled from various in vitro studies.

Bacterium	Strain	MIC (µg/mL)
Staphylococcus aureus	ATCC 29213	3.12 - 6.25
Staphylococcus aureus	(MRSA)	4 - 16
Pseudomonas aeruginosa	ATCC 27853	12.5 - 25
Escherichia coli	ATCC 25922	> 100

Experimental Protocol: Broth Microdilution for MIC Determination

The MIC values for ferruginol against bacterial strains are typically determined using the broth microdilution method, following guidelines from the Clinical and Laboratory Standards Institute (CLSI).

1.2.1 Preparation of Bacterial Inoculum:

• Bacterial strains are cultured on an appropriate agar (B569324) medium, such as Mueller-Hinton Agar (MHA), at 37°C for 18-24 hours.

• A few colonies are then transferred to a sterile broth, like Mueller-Hinton Broth (MHB), and incubated until the turbidity matches the 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

• The bacterial suspension is then diluted to achieve a final concentration of 5 x 10⁵ CFU/mL in the wells of a microtiter plate.

1.2.2 Preparation of Ferruginol Solutions:

• A stock solution of ferruginol is prepared in a suitable solvent, such as dimethyl sulfoxide (B87167) (DMSO).

• Serial two-fold dilutions of the stock solution are then made in MHB within a 96-well microtiter plate.

1.2.3 Incubation and MIC Determination:

• The inoculated microtiter plates are incubated at 37°C for 18-24 hours.

• The MIC is determined as the lowest concentration of ferruginol at which no visible bacterial growth is observed.

Putative Antibacterial Mechanism of Action

While the precise mechanism of antibacterial action for ferruginol is still under investigation, it is hypothesized to involve the disruption of the bacterial cell membrane and the inhibition of essential enzymatic processes.

Putative antibacterial mechanism of Ferruginol.

Antifungal Activity

The antifungal properties of ferruginol have been explored, although the spectrum of activity appears to be more specific compared to its antibacterial effects.

Quantitative Antifungal Data

Data on the antifungal activity of ferruginol is still emerging. While some studies indicate activity against certain fungi, others have found it to be inactive against common yeast species.

Fungus	Strain	MIC (µg/mL)
Cryptococcus neoformans	ATCC 24067	8
Candida albicans	ATCC 90028	> 100
Candida parapsilosis	ATCC 22019	> 100
Candida tropicalis	ATCC 750	> 100

Experimental Protocol: Antifungal Susceptibility Testing

Antifungal susceptibility testing for ferruginol is conducted using a modified broth microdilution method as per CLSI guidelines for yeasts.

2.2.1 Preparation of Fungal Inoculum:

• Fungal strains are grown on a suitable agar medium, such as Sabouraud Dextrose Agar (SDA), at 35°C for 24-48 hours.

• A suspension is prepared in sterile saline and adjusted to a 0.5 McFarland standard.

• The fungal suspension is further diluted in RPMI-1640 medium to a final concentration of 0.5-2.5 x 10³ CFU/mL.

2.2.2 MIC Determination:

• The assay is performed in 96-well microtiter plates with serial dilutions of ferruginol in RPMI-1640 medium.

• Plates are incubated at 35°C for 24-48 hours.

• The MIC is defined as the lowest concentration of ferruginol that causes a significant inhibition of fungal growth compared to the control.

Antiviral Activity

Ferruginol and its synthetic analogues have demonstrated significant antiviral activity against a range of enveloped viruses.

Quantitative Antiviral Data

The antiviral efficacy is typically reported as the half-maximal effective concentration (EC₅₀), which is the concentration of the drug that inhibits 50% of viral activity.

Virus	Cell Line	EC₅₀ (µM)
Human Herpesvirus 1 (HHV-1)	Vero	> 29.0
Human Herpesvirus 2 (HHV-2)	Vero	14.5
Dengue Virus type 2 (DENV-2)	Vero	1.4 (for analogue 8)
Zika Virus (ZIKV)	Vero	2.60 (for 18-oxoferruginol)
SARS-CoV	Vero E6	1.39

Experimental Protocol: Plaque Reduction Assay

The plaque reduction assay is a standard method to determine the antiviral activity of a compound.

3.2.1 Cell Culture and Virus Infection:

• A confluent monolayer of host cells (e.g., Vero cells) is prepared in multi-well plates.

• The cells are infected with a known dilution of the virus for a specific adsorption period.

3.2.2 Compound Treatment and Plaque Formation:

• After adsorption, the viral inoculum is removed, and the cells are overlaid with a medium containing various concentrations of ferruginol and a gelling agent (e.g., carboxymethyl cellulose).

• The plates are incubated to allow for the formation of viral plaques.

3.2.3 Plaque Visualization and EC₅₀ Calculation:

• The cells are fixed and stained (e.g., with crystal violet) to visualize the plaques.

• The number of plaques in the presence of ferruginol is compared to the number in the untreated control to calculate the percentage of inhibition.

• The EC₅₀ is determined from the dose-response curve.

Antiviral Mechanism of Action: Inhibition of Viral Replication

Ferruginol and its analogues are thought to interfere with the later stages of the viral replication cycle, specifically post-infection. For coronaviruses, a potential target is the 3CL protease, an enzyme crucial for viral replication.

Inhibition of viral replication by Ferruginol.

Antiprotozoal Activity

Ferruginol has also been investigated for its activity against protozoan parasites, particularly those responsible for malaria and leishmaniasis.

Quantitative Antiprotozoal Data

The antiprotozoal activity is often expressed as the half-maximal inhibitory concentration (IC₅₀), the concentration required to inhibit 50% of the parasite's growth.

Protozoan	Strain	IC₅₀ (µM)
Plasmodium falciparum	3D7 (chloroquine-sensitive)	2.9
Plasmodium falciparum	K1 (chloroquine-resistant)	4.1
Leishmania donovani	Promastigotes	~5

Experimental Protocol: In Vitro Antimalarial Assay

The SYBR Green I-based fluorescence assay is a common method for determining the antiplasmodial activity of compounds.

4.2.1 Parasite Culture and Drug Treatment:

• Plasmodium falciparum is cultured in human erythrocytes in a complete medium.

• Synchronized ring-stage parasites are incubated with serial dilutions of ferruginol in a 96-well plate.

4.2.2 Growth Inhibition Assessment:

• After a 72-hour incubation period, a lysis buffer containing the fluorescent dye SYBR Green I is added to each well. SYBR Green I intercalates with the parasitic DNA.

• The fluorescence intensity is measured using a fluorescence plate reader.

4.2.3 IC₅₀ Calculation:

• The fluorescence readings are used to determine the percentage of parasite growth inhibition at each drug concentration.

• The IC₅₀ value is calculated from the resulting dose-response curve.

Workflow for in vitro antimalarial assay.

Conclusion

Ferruginol exhibits a promising and broad antimicrobial spectrum, with notable activity against pathogenic bacteria, enveloped viruses, and protozoan parasites. While its antifungal activity appears more limited, the existing data underscores its potential as a scaffold for the development of new antimicrobial agents. Further research is warranted to fully elucidate the mechanisms of action across different microbial classes and to explore the in vivo efficacy and safety of ferruginol and its derivatives. This technical guide serves as a foundational resource for researchers and drug development professionals interested in harnessing the therapeutic potential of this remarkable natural product.

Ferruginol as a Biomarker in Paleobotany: An In-depth Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Introduction

Ferruginol (B158077) is a phenolic abietane (B96969), a tricyclic diterpenoid derived from terrestrial plants.[1] First identified in 1939 in the resin of the miro tree (Podocarpus ferrugneus), it has since been isolated from various conifer species, particularly within the families Cupressaceae and Podocarpaceae.[1] Its chemical stability and restricted botanical origin make ferruginol an excellent biomarker for paleobotanical studies, providing insights into the composition of ancient ecosystems. The presence of ferruginol in fossilized resins, such as amber, and sediments can indicate the historical prevalence of specific conifer families in a given biosphere.[1] This guide provides a comprehensive overview of ferruginol's chemical properties, analytical methodologies for its detection, and its application as a paleobotanical biomarker.

Chemical Properties of Ferruginol

Ferruginol is a diterpene of the abietane chemical class, characterized by a three-ring carbocyclic skeleton.[1] Its specific chemical properties are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₂₀H₃₀O	[1]
Molecular Weight	286.45 g/mol	[1]
IUPAC Name	Abieta-8,11,13-trien-12-ol	[1]
CAS Number	514-62-5	[1]
Melting Point	56-57 °C	[1]
Boiling Point	Not available
Density	1.0±0.1 g/cm³	[1]
Appearance	Natural phenol	[1]

Ferruginol as a Chemotaxonomic Marker

The utility of ferruginol as a biomarker stems from its relatively specific distribution among certain conifer families. Its presence, often in conjunction with other diterpenoids, can help to identify the botanical source of fossil resins and organic matter in sediments. Diterpenoids of the abietane, pimarane, isopimarane, and labdane (B1241275) types are major components in the solvent extracts of many fossil and extant pines.

The detection of ferruginol in a sample can narrow down the potential botanical origin to the families Cupressaceae and Podocarpaceae.[1] Further differentiation can be achieved by analyzing the presence or absence of other biomarkers. For instance, the absence of callitrisates, kauranes, and phyllocladanes can exclude the Cupressaceae as a source, pointing towards the Podocarpaceae or the extinct Cheirolepidiaceae.

Data Presentation: Quantitative Analysis of Ferruginol

Quantitative analysis of ferruginol in geological and botanical samples is crucial for understanding its abundance and inferring the prevalence of its source organisms in past environments. The following table summarizes quantitative data from a study on Salvia hypargeia, a modern plant species, to provide an example of the concentrations at which ferruginol can be found. While this example is not from a paleobotanical context, it demonstrates the quantitative data that can be obtained.

Sample Source	Ferruginol Concentration (µg/g of extract)	Reference
Salvia hypargeia roots	30787.97	[2]

A study on the heartwood of Cryptomeria japonica also provides quantitative data on ferruginol distribution, showing that its concentration peaks at the boundary between intermediate wood and heartwood.[3][4] In the innermost intermediate wood and heartwood, the amount of ferruginol in the earlywood was found to be higher than in the latewood of the same annual ring.[3]

Experimental Protocols

The primary method for the analysis of ferruginol in paleobotanical samples is Gas Chromatography-Mass Spectrometry (GC-MS). The following is a generalized protocol based on methodologies cited in the literature.

Sample Preparation and Extraction

• Sample Pulverization: The fossil resin or sediment sample is physically crushed into a fine powder to increase the surface area for solvent extraction.

• Solvent Extraction: The powdered sample (e.g., ~100 mg) is sonicated with a solvent mixture, typically dichloromethane:methanol (1:1 v/v), in multiple cycles (e.g., 3 x 5 minutes).

• Solvent Removal: The combined solvent extracts are evaporated to dryness under a stream of nitrogen gas.

Derivatization

To improve the volatility and thermal stability of ferruginol for GC-MS analysis, a derivatization step is performed to convert the polar hydroxyl group into a less polar trimethylsilyl (B98337) (TMS) ether.

• Reagent: N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) is a common derivatizing agent.

• Reaction: An aliquot of the dried extract is reacted with BSTFA. The reaction is typically carried out at an elevated temperature (e.g., 70°C) for a specific duration (e.g., 30 minutes).

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

• Gas Chromatograph System: An Agilent 6890 GC or similar system is used.

• Column: A DB-5MS fused silica (B1680970) column (e.g., 30 m × 0.25 mm i.d., 0.25 μm film thickness) is suitable for separating the components of the derivatized extract.

• Oven Temperature Program: A typical temperature program starts at 60°C, ramps to 240°C at a rate of 3°C/min, and then ramps to 310°C at 3°C/min.

• Carrier Gas: Helium is used as the carrier gas.

• Injection: The sample is injected in split mode (e.g., 20:1) with an injector temperature of 290°C.

• Mass Spectrometer: A mass-selective detector, such as an HP 5973, is operated in full scan mode (e.g., m/z 40-700) with electron impact ionization (70 eV).

• Identification: Ferruginol is identified by its mass spectrum and retention time, often by comparison to a library of mass spectra (e.g., NIST Mass Spectral Database). The molecular ion of underivatized ferruginol is observed at m/z 286.[1]

Visualizations

Biosynthetic Pathway of Ferruginol

The following diagram illustrates the simplified biosynthetic pathway of ferruginol, starting from geranylgeranyl pyrophosphate (GGPP).

Caption: Simplified biosynthetic pathway of ferruginol from GGPP.

Experimental Workflow for Ferruginol Analysis

This diagram outlines the key steps in the analytical workflow for identifying ferruginol in a sample.

Caption: Experimental workflow for the analysis of ferruginol.

Chemotaxonomic Differentiation using Diterpenoid Biomarkers

The following logical diagram illustrates how ferruginol and other biomarkers can be used to infer the botanical origin of a sample.

Caption: Chemotaxonomic classification based on diterpenoid biomarkers.

Conclusion

Ferruginol serves as a robust and specific biomarker in paleobotanical research. Its presence in geological records provides valuable evidence for the existence and prevalence of Cupressaceae and Podocarpaceae conifers in ancient ecosystems. The analytical methods for its detection, primarily GC-MS, are well-established, allowing for reliable identification and quantification. Future research focusing on the compilation of quantitative ferruginol data from diverse geological locations and time periods will further enhance its utility in reconstructing past vegetation dynamics and paleoenvironments.

References

• 1. Ferruginol - Wikipedia [en.wikipedia.org]
• 2. A GC-MS method validation for quantitative investigation of some chemical markers in Salvia hypargeia Fisch. & C.A. Mey. of Turkey: Enzyme inhibitory potential of ferruginol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The accumulation pattern of ferruginol in the heartwood-forming Cryptomeria japonica xylem as determined by time-of-flight secondary ion mass spectrometry and quantity analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The accumulation pattern of ferruginol in the heartwood-forming Cryptomeria japonica xylem as determined by time-of-flight secondary ion mass spectrometry and quantity analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

The Cytotoxic Effects of Ferruginol on Tumor Cell Lines: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the cytotoxic effects of Ferruginol, a natural abietane (B96969) diterpene, on various tumor cell lines. Ferruginol has demonstrated significant potential as an anticancer agent by inducing apoptosis, causing cell cycle arrest, and modulating key signaling pathways involved in tumor progression.[1][2] This document summarizes the quantitative data on its efficacy, details the experimental protocols for its evaluation, and visualizes the molecular pathways it influences.

Quantitative Analysis of Cytotoxic Activity

Ferruginol exhibits a range of cytotoxic activity against various human cancer cell lines. The half-maximal inhibitory concentration (IC50) and growth inhibitory concentration (GI50) values from multiple studies are summarized below, highlighting its variable potency across different cancer types.

Cell Line	Cancer Type	IC50 / GI50 (µM)	Reference(s)
MDA-T32	Thyroid Cancer	12	[3]
A549	Non-Small Cell Lung Cancer	33.0	[4]
CL1-5	Non-Small Cell Lung Cancer	39.3	[4]
PC3	Prostate Cancer	55	[5]
SK-MEL-28	Malignant Melanoma	~50	[6][7]
OVCAR-3	Ovarian Cancer	20 - 300*	[6]
AGS	Gastric Adenocarcinoma	~29	[6]
HepG2	Liver Hepatoma	>100	[6]
SUM149	Triple-Negative Breast Cancer	1.3 - 13	[8]
MDA-MB-231	Triple-Negative Breast Cancer	1.3 - 13	[8]
MCF7	Breast Cancer	1.3 - 13**	[8]

*Effective doses tested. **Reported for Ferruginol analogues.

Mechanisms of Action: Signaling Pathways

Ferruginol exerts its cytotoxic effects by modulating several critical signaling pathways that are often dysregulated in cancer. The primary mechanisms include the induction of apoptosis and the inhibition of pro-survival pathways like PI3K/Akt and MAPK.

Induction of Apoptosis

Ferruginol induces programmed cell death in cancer cells through both extrinsic and intrinsic apoptotic pathways. This is characterized by the activation of caspases, regulation of Bcl-2 family proteins, and disruption of the mitochondrial membrane potential.[4][9][10][11]

References

• 1. In Vitro Cytotoxic Effects of Ferruginol Analogues in Sk-MEL28 Human Melanoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. preprints.org [preprints.org]
• 3. Ferruginol Diterpenoid Selectively Inhibits Human Thyroid Cancer Growth by Inducing Mitochondrial Dependent Apoptosis, Endogenous Reactive Oxygen Species (ROS) Production, Mitochondrial Membrane Potential Loss and Suppression of Mitogen-Activated Protein Kinase (MAPK) and PI3K/AKT Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. In Vitro Cytotoxic Effects of Ferruginol Analogues in Sk-MEL28 Human Melanoma Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Ferruginol inhibits non-small cell lung cancer growth by inducing caspase-associated apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. phcog.com [phcog.com]
• 11. for.nchu.edu.tw [for.nchu.edu.tw]

Gastroprotective Effects of Ferruginol In Vivo: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the in vivo gastroprotective effects of ferruginol (B158077), a natural diterpene. The information is compiled from various scientific studies, focusing on quantitative data, experimental methodologies, and the underlying signaling pathways. This document aims to serve as a comprehensive resource for researchers and professionals involved in the development of new gastroprotective agents.

Core Findings: Ferruginol's Gastroprotective Mechanisms

Ferruginol has demonstrated significant gastroprotective activity in various animal models.[1][2] The primary mechanisms underlying its protective effects on the gastric mucosa involve the stimulation of prostaglandin (B15479496) E2 (PGE2) synthesis, a key mediator of mucosal defense, and a reduction in gastric acid output.[1][3] Furthermore, ferruginol exhibits potent antioxidant properties by preventing the depletion of reduced glutathione (B108866) (GSH) in the gastric mucosa, a critical component of the cellular antioxidant defense system.[1][3] Studies have also highlighted its ability to inhibit lipid peroxidation and stimulate cell proliferation, contributing to ulcer healing.[2]

Quantitative Data Summary

The following tables summarize the key quantitative findings from in vivo studies on the gastroprotective effects of ferruginol.

Table 1: Effect of Ferruginol on Ethanol-Induced Gastric Lesions in Mice

Treatment Group	Dose (mg/kg)	Ulcer Index Inhibition (%)	Reference
Ferruginol	25	60%	[2]
Lansoprazole	20	Similar to Ferruginol at 25 mg/kg	[2]

Table 2: Effect of Ferruginol on Gastric Secretion Parameters in Pylorus-Ligated Rats

Treatment Group	Dose (mg/kg)	Gastric Juice Volume	pH Value	Titratable Acidity	Reference
Ferruginol	25	Increased	Increased	Reduced	[1][3]

Table 3: Effect of Ferruginol on Gastric Prostaglandin E2 (PGE2) and Glutathione (GSH) Levels in Rats

Treatment Group	Dose (mg/kg)	Gastric PGE2 Content	Gastric GSH Content (in ethanol-induced lesions)	Reference
Ferruginol	25	Increased	Prevented Reduction	[1][3]
Ferruginol	50	Dose-dependently Increased	Prevented Reduction	[1][3]

Table 4: Ulcer Healing Activity of Ferruginol in Acetic Acid-Induced Subacute Gastric Ulcers in Rats

Treatment Group	Dose (mg/kg)	Curative Ratio (%)	Reference
Ferruginol	25	36.0%	[2]
Ferruginol	50	92.5%	[2]
Ranitidine	50	79.6%	[2]

Detailed Experimental Protocols

This section outlines the methodologies employed in the key in vivo experiments to evaluate the gastroprotective effects of ferruginol.

Ethanol-Induced Gastric Lesions in Mice

• Animal Model: Male mice are typically used.[1][4]

• Procedure:

  • Animals are fasted for a specified period (e.g., 24 hours) with free access to water.

  • Ferruginol, a vehicle control, or a reference drug (e.g., lansoprazole) is administered orally.[2]

  • After a set time (e.g., 1 hour), gastric lesions are induced by oral administration of a necrotizing agent, commonly 96% ethanol (B145695) (5 mL/kg).[1][4]

  • Animals are euthanized after a further time interval (e.g., 1 hour), and their stomachs are removed.

  • The stomachs are opened along the greater curvature, and the ulcerated areas are measured.

• Assessment: The ulcer index is calculated, and the percentage of inhibition by the treatment is determined.

Pylorus Ligation-Induced Gastric Secretion in Rats

• Animal Model: Male Wistar or Sprague-Dawley rats are commonly used.[1][3]

• Procedure:

  • Rats are fasted (e.g., 24 hours) with access to water.

  • Under anesthesia, a midline abdominal incision is made, and the pylorus is ligated.

  • Ferruginol or vehicle is administered intraduodenally.

  • The abdominal incision is closed.

  • After a specific duration (e.g., 4 hours), the animals are euthanized.

  • The stomach is removed, and the gastric contents are collected.

• Assessment: The volume of gastric juice is measured, the pH is determined, and the total acidity is titrated with a standard alkali solution.

Determination of Gastric Prostaglandin E2 (PGE2) Content

• Animal Model: Rats are used in this assay.[1][3]

• Procedure:

  • Animals are treated with ferruginol, a vehicle, or a combination with an NSAID like indomethacin.

  • After a specified time, the animals are euthanized, and their stomachs are excised.

  • The glandular part of the stomach is homogenized in a suitable buffer.

  • The homogenate is centrifuged, and the supernatant is used for PGE2 determination.

• Assessment: PGE2 levels are quantified using a commercial enzyme immunoassay (EIA) kit.

Measurement of Gastric Glutathione (GSH) Levels

• Animal Model: Rats are subjected to ethanol-induced gastric lesions.[1][3]

• Procedure:

  • Animals are pre-treated with ferruginol, a vehicle, or a reference drug before ethanol administration.

  • Following euthanasia, the stomach is removed and homogenized.

  • The homogenate is processed to precipitate proteins.

• Assessment: The GSH content in the supernatant is measured spectrophotometrically using Ellman's reagent.

Visualizing the Mechanisms and Workflows

The following diagrams, generated using Graphviz, illustrate the proposed signaling pathway for ferruginol's gastroprotective action and a typical experimental workflow.

Caption: Proposed signaling pathway of ferruginol's gastroprotective effect.

Caption: A generalized experimental workflow for in vivo gastroprotection assays.

Conclusion

The available in vivo data strongly support the gastroprotective potential of ferruginol. Its multifaceted mechanism of action, encompassing the stimulation of protective prostaglandins (B1171923), reduction of gastric acid, and enhancement of antioxidant defenses, makes it a promising candidate for further investigation and development as a novel anti-ulcer agent.[2] The detailed experimental protocols provided herein offer a foundation for researchers to build upon in their future studies.

References

• 1. Gastroprotective activity of ferruginol in mice and rats: effects on gastric secretion, endogenous prostaglandins and non-protein sulfhydryls - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Gastroprotective and ulcer healing effect of ferruginol in mice and rats: assessment of its mechanism of action using in vitro models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. Gastroprotective Effect of Zingerone on Ethanol-Induced Gastric Ulcers in Rats - PMC [pmc.ncbi.nlm.nih.gov]

Ferruginol's Modulation of Cancer Signaling Pathways: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ferruginol (B158077), a natural abietane (B96969) diterpene phenol, has garnered significant attention for its diverse pharmacological properties, including potent anti-cancer activity.[1][2][3] This technical guide provides an in-depth analysis of the molecular mechanisms through which ferruginol exerts its anti-neoplastic effects, focusing on its modulation of critical cancer-related signaling pathways. We summarize key quantitative data, provide detailed experimental protocols for assessing its activity, and present visual diagrams of the implicated pathways and workflows to facilitate further research and drug development.

Introduction to Ferruginol

Ferruginol (C₂₀H₃₀O) is a phenolic diterpenoid first isolated from the miro tree (Podocarpus ferrugneus) and subsequently found in various conifer species.[2] Its chemical structure, characterized by three fused six-membered rings, provides a scaffold for its biological activities.[2][4][5] Research has demonstrated that ferruginol exhibits selective cytotoxicity against a variety of cancer cell lines while showing markedly less toxicity to normal cells, making it a promising candidate for therapeutic development.[6][7][8] Its anti-cancer effects are primarily attributed to the induction of apoptosis, inhibition of cell proliferation, and modulation of key survival and proliferation signaling cascades.[9]

Core Signaling Pathways Modulated by Ferruginol

Ferruginol's anti-cancer activity is not mediated by a single mechanism but rather through the perturbation of multiple, interconnected signaling pathways that are often dysregulated in cancer.

Inhibition of the PI3K/Akt/mTOR Pathway

The Phosphatidylinositol 3-kinase (PI3K)/Protein Kinase B (Akt)/mammalian Target of Rapamycin (mTOR) pathway is a crucial intracellular signaling cascade that regulates cell growth, survival, and proliferation.[10][11] Its aberrant activation is a common feature in many human cancers.[10][11] Ferruginol has been shown to effectively suppress this pathway.

In thyroid and prostate cancer cells, treatment with ferruginol leads to a significant, dose-dependent decrease in the phosphorylation of PI3K and Akt, without affecting the total protein levels of these kinases.[1][6][12] This inhibition blocks downstream signaling, thereby preventing the pro-survival and proliferative signals that are essential for tumor growth.

Ferruginol inhibits the PI3K/Akt signaling pathway.

Modulation of the MAPK Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway is another critical signaling route that transmits extracellular signals to the cell nucleus to regulate gene expression involved in proliferation, differentiation, and apoptosis. Ferruginol has been observed to interfere with this pathway. Specifically, in thyroid cancer cells, ferruginol treatment causes a decrease in the expression of phosphorylated p38 MAPK.[6] In human melanoma cells, ferruginol-induced apoptosis is mediated through the phosphorylation of p38, which in turn leads to the nuclear translocation of NF-κB and subsequent activation of caspase-3.[13][14]

Ferruginol induces apoptosis via p38 MAPK phosphorylation.

Inhibition of the JAK/STAT Pathway

The Janus kinase (JAK)/signal transducer and activator of transcription (STAT) pathway is a primary signaling route for a wide array of cytokines and growth factors, playing a key role in cell proliferation, differentiation, and immune response.[15][16] Dysregulation of this pathway, particularly the persistent activation of STAT3 and STAT5, is linked to tumor initiation and progression.[16] In androgen-independent human prostate cancer cells (PC3), ferruginol treatment triggers the inhibition and downregulation of the STAT3/5 signaling cascade, contributing to its anti-tumor effects.[1][12][17]

References

• 1. Ferruginol suppresses survival signaling pathways in androgen-independent human prostate cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Ferruginol - Wikipedia [en.wikipedia.org]
• 3. trans-Ferruginol | C20H30O | CID 442027 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Ferruginol [webbook.nist.gov]
• 5. PubChemLite - Ferruginol (C20H30O) [pubchemlite.lcsb.uni.lu]
• 6. Ferruginol Diterpenoid Selectively Inhibits Human Thyroid Cancer Growth by Inducing Mitochondrial Dependent Apoptosis, Endogenous Reactive Oxygen Species (ROS) Production, Mitochondrial Membrane Potential Loss and Suppression of Mitogen-Activated Protein Kinase (MAPK) and PI3K/AKT Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. mdpi.com [mdpi.com]
• 11. Targeting the PI3K/AKT/mTOR Signaling Pathway in Lung Cancer: An Update Regarding Potential Drugs and Natural Products [mdpi.com]
• 12. hubrecht.eu [hubrecht.eu]
• 13. ovid.com [ovid.com]
• 14. Ferruginol induced apoptosis on SK-Mel-28 human malignant melanoma cells mediated through P-p38 and NF-κB - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. JAK/STAT signaling as a key regulator of ferroptosis: mechanisms and therapeutic potentials in cancer and diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Frontiers | JAK/STAT Signaling: Molecular Targets, Therapeutic Opportunities, and Limitations of Targeted Inhibitions in Solid Malignancies [frontiersin.org]
• 17. researchgate.net [researchgate.net]

Ferruginol's Induction of Apoptosis in Human Cancer Cells: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of the molecular mechanisms through which ferruginol, a natural abietane (B96969) diterpenoid, induces apoptosis in human cancer cells. It consolidates quantitative data from various studies, details common experimental protocols, and visualizes the key signaling pathways involved. Ferruginol has emerged as a promising phytochemical with selective cytotoxicity against various cancer cell lines, primarily by triggering programmed cell death.

Quantitative Data Summary: Cytotoxicity and Apoptotic Induction

Ferruginol exhibits a dose-dependent cytotoxic effect across a range of human cancer cell lines. The half-maximal inhibitory concentration (IC50) or growth inhibitory concentration (GI50) varies depending on the cell type. The compound's pro-apoptotic activity has been quantified through various assays, demonstrating its efficacy in triggering cancer cell death.

Table 1: Cytotoxicity of Ferruginol in Human Cancer Cell Lines

Cell Line	Cancer Type	Assay	IC50 / GI50 (µM)	Reference
PC3	Prostate Cancer	MTT	~55	[1]
SK-Mel-28	Malignant Melanoma	SRB	~50	[2][3]
A549	Non-Small Cell Lung	MTT	Dose-dependent effects (40-80 µM)	[4]
CL1-5	Non-Small Cell Lung	MTT	Dose-dependent effects (40-80 µM)	[4]
OVCAR-3	Ovarian Cancer	MTT	Dose-dependent effects (80-300 µM)	[5]

| HCT-116 | Colon Cancer | MTT | Dose-dependent effects (5-10 µM) |[6] |

Note: IC50/GI50 values can vary based on experimental conditions and assay duration.

Table 2: Pro-Apoptotic Effects of Ferruginol Treatment

Cell Line	Cancer Type	Parameter Measured	Observation	Reference
PC3	Prostate Cancer	Annexin V/7-AAD Staining	~30% apoptotic cells at 50 µM	[7]
A549 & CL1-5	Non-Small Cell Lung	Annexin V/PI Staining	Dose-dependent increase in Annexin V binding	[4][8]
A549 & CL1-5	Non-Small Cell Lung	Western Blot	Increased Bax/Bcl-2 ratio	[8][9]
HCT-116	Colon Cancer	Western Blot	Increased Bax/Bcl-2 ratio	[10]
PC3	Prostate Cancer	Western Blot	Cleavage of Caspases 3, 8, 9	[11]
A549 & CL1-5	Non-Small Cell Lung	Western Blot	Cleavage of Caspases 3, 8, 9 and PARP	[4][8]

| HCT-116 | Colon Cancer | Western Blot | Cleavage of Caspases 3, 9 |[10] |

Core Apoptotic Mechanisms

Ferruginol primarily activates the intrinsic (mitochondrial) pathway of apoptosis, a tightly regulated process involving the Bcl-2 family of proteins, mitochondrial integrity, and a cascade of caspase enzymes. Evidence also suggests a potential, albeit less dominant, role for the extrinsic pathway.

Induction of Reactive Oxygen Species (ROS)

A key initiating event in ferruginol-induced apoptosis is the significant elevation of intracellular Reactive Oxygen Species (ROS).[1][10] This oxidative stress disrupts cellular homeostasis and triggers downstream apoptotic signaling.

Mitochondrial Pathway Activation

The accumulation of ROS leads to the disruption of the mitochondrial membrane potential (MMP).[6][9] This event is a critical point of no return in the apoptotic process. Ferruginol modulates the expression of Bcl-2 family proteins, leading to an increased Bax/Bcl-2 ratio.[8][9][10] This shift favors the pro-apoptotic members, which promote the permeabilization of the outer mitochondrial membrane. Consequently, cytochrome c is released from the mitochondria into the cytosol.[6][10]

Caspase Cascade Execution

Once in the cytosol, cytochrome c forms a complex with Apaf-1 and pro-caspase-9, known as the apoptosome, which activates caspase-9. Activated caspase-9 then cleaves and activates effector caspases, most notably caspase-3.[8][10] Active caspase-3 is responsible for the execution phase of apoptosis, cleaving numerous cellular substrates, including Poly (ADP-ribose) polymerase (PARP), which ultimately leads to the characteristic morphological changes of apoptosis.[4][8] Studies also show activation of caspase-8, suggesting a potential crosstalk with or activation of the extrinsic apoptosis pathway.[4][8][9]

Visualization of Key Pathways and Workflows

The following diagrams, generated using DOT language, illustrate the experimental workflow and the signaling pathways modulated by ferruginol.

Caption: General experimental workflow for studying ferruginol.

Caption: Ferruginol-induced mitochondrial apoptosis pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. In Vitro Cytotoxic Effects of Ferruginol Analogues in Sk-MEL28 Human Melanoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. preprints.org [preprints.org]
• 4. researchgate.net [researchgate.net]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. phcog.com [phcog.com]
• 7. researchgate.net [researchgate.net]
• 8. Ferruginol inhibits non-small cell lung cancer growth by inducing caspase-associated apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. for.nchu.edu.tw [for.nchu.edu.tw]
• 10. phcog.com [phcog.com]
• 11. researchgate.net [researchgate.net]

The Occurrence of Ferruginol in Conifer Resins: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ferruginol (B158077), a phenolic abietane (B96969) diterpenoid, is a significant secondary metabolite found in the resins of various conifer species. Possessing a range of promising pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial properties, ferruginol is a subject of growing interest in the scientific and drug development communities. This technical guide provides an in-depth overview of the natural occurrence of ferruginol in conifer resins, detailing its distribution across different families and genera. It summarizes available quantitative data, outlines comprehensive experimental protocols for its extraction, isolation, and quantification, and visualizes its biosynthetic and key signaling pathways.

Natural Occurrence of Ferruginol in Conifer Resins

Ferruginol is not ubiquitously distributed across all conifers; its presence is more characteristic of certain families, providing chemotaxonomic insights. The primary families known to produce significant amounts of ferruginol are the Cupressaceae and Podocarpaceae . While present in some members of the Pinaceae family, it is generally not considered a principal constituent of their resins.

Cupressaceae Family

The cypress family is a rich source of ferruginol. Several genera within this family have been shown to contain this compound in their resins, wood, and needles.

• Juniperus : The genus Juniperus is a notable producer of ferruginol. For instance, Juniperus procera has been found to contain significant quantities of ferruginol in its roots, leaves, and seeds.[1]

• Cryptomeria : The heartwood of Cryptomeria japonica (Sugi) is a well-documented source of ferruginol, where it is considered one of the predominant constituents of the n-hexane extract.[2]

• Cupressus : Species such as Cupressus arizonica have been shown to contain ferruginol in their fruit and branchlet extracts.[3]

• Callitris : While detailed quantitative data is limited, phenolic diterpenoids, including ferruginol, have been identified in trace quantities in the resins of various Callitris species.[4]

Podocarpaceae Family

The Podocarpaceae family is another significant source of ferruginol and related phenolic diterpenoids.

• Podocarpus : Ferruginol was first isolated from the resin of the miro tree, Podocarpus ferrugneus. Various Podocarpus species contain phenolic diterpenoids, with ferruginol being a characteristic compound.[5]

• Afrocarpus : Similar to Podocarpus, species within this genus are known to produce phenolic diterpenoids, including ferruginol.[5]

Pinaceae Family

While the resins of the Pinaceae family are primarily characterized by abietane and pimarane-type diterpene resin acids, ferruginol has been identified in some species, although typically not as a major component.[6]

• Pinus : Some studies on the chemical composition of Pinus species have identified ferruginol, but often in lower concentrations compared to other resin acids.[6]

• Picea : The resin of Norway spruce (Picea abies) has been extensively studied for its medicinal properties, and while rich in other diterpenoids, the specific concentration of ferruginol is not as prominently reported.[7]

• Cedrus : Studies on the resin of Cedrus atlantica have detailed the presence of various diterpenoids, but ferruginol is not consistently reported as a major constituent.[8]

Quantitative Data on Ferruginol Content

The concentration of ferruginol can vary significantly depending on the conifer species, the specific plant part, geographical location, and environmental conditions. The following tables summarize the available quantitative data for ferruginol in various conifer resins and tissues.

Family	Genus	Species	Plant Part	Ferruginol Concentration	Reference
Cupressaceae	Juniperus	Juniperus procera	Root	1.8 ± 0.05 µg/mL of extract	[4]
Leaf	0.9 ± 0.04 µg/mL of extract	[4]
Seed	0.6 ± 0.03 µg/mL of extract	[4]
Cupressus	Cupressus arizonica	Branchlet Extract	10.4% of total extract	[3]
Fruit Extract	6% of total extract	[3]
Pinaceae	Pinus	Pinus nigra subsp. laricio	Various Tissues	Present, but not a major diterpenoid	[6]

Note: Direct comparisons of concentrations between studies can be challenging due to variations in extraction methods, analytical techniques, and units of measurement.

Experimental Protocols

The extraction, isolation, and quantification of ferruginol from conifer resins require specific laboratory procedures. The following sections provide detailed methodologies for these key experiments.

Extraction of Ferruginol

Objective: To extract ferruginol and other diterpenoids from the conifer resin or plant material.

Methanol (B129727) Extraction Protocol (General) [9]

• Preparation of Plant Material: Wash the collected plant material (e.g., resin, ground wood, needles) with distilled water and air-dry at room temperature. Grind the dried material into a fine powder.

• Maceration: Macerate 1 gram of the powdered plant material in 20 mL of methanol at 28°C for 5 days with agitation (e.g., 120 rpm on an orbital shaker).

• Centrifugation: Separate the methanol extract from the solid plant material by centrifugation at 5000 rpm for 15 minutes.

• Filtration: Filter the supernatant through a 0.45 µm nylon syringe filter to remove any remaining particulate matter.

• Storage: Store the resulting extract at 4°C for further analysis and purification.

Isolation of Ferruginol

Objective: To isolate pure ferruginol from the crude extract.

Silica (B1680970) Gel Column Chromatography Protocol (General) [9]

• Column Preparation: Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane). Pack a glass chromatography column with the slurry, ensuring no air bubbles are trapped. Allow the silica gel to settle and add a layer of sand to the top to protect the stationary phase.

• Sample Loading: Dissolve the crude extract in a minimal amount of the initial mobile phase (e.g., 100% hexane). Carefully load the dissolved sample onto the top of the column.

• Elution: Begin elution with a non-polar solvent (e.g., 100% hexane). Gradually increase the polarity of the mobile phase by adding a more polar solvent (e.g., ethyl acetate) in a stepwise or gradient manner.

• Fraction Collection: Collect fractions of the eluate in separate test tubes.

• Fraction Analysis: Monitor the separation using Thin Layer Chromatography (TTC) to identify the fractions containing ferruginol. This is typically done by comparing the Rf value of the spots with that of a pure ferruginol standard.

• Purification: Combine the fractions containing pure ferruginol and evaporate the solvent under reduced pressure to obtain the isolated compound.

Quantification of Ferruginol

Objective: To determine the concentration of ferruginol in an extract.

High-Performance Liquid Chromatography (HPLC) Protocol [5]

• Instrumentation: An HPLC system equipped with a C18 column (e.g., ZOBRAX RX-C18, 4.6 × 150 mm) and a UV detector.

• Mobile Phase: A mixture of acetonitrile (B52724) and methanol (e.g., 40:60 v/v). The mobile phase should be filtered and degassed before use.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 1 µL.

• Column Temperature: 27°C.

• Detection: UV detection at 220 nm.

• Standard Curve Preparation: Prepare a series of standard solutions of pure ferruginol at different known concentrations (e.g., 0.2, 0.4, 0.6, and 0.8 µg/mL).

• Analysis: Inject the standard solutions and the sample extract into the HPLC system.

• Quantification: Identify the ferruginol peak in the sample chromatogram by comparing its retention time with that of the standard. Calculate the concentration of ferrugnol in the sample by using the linear regression equation obtained from the standard curve (y = mx + c, where y is the peak area and x is the concentration).

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol [5]

• Instrumentation: A GC-MS system with a suitable capillary column (e.g., DB-5MS, 30 m × 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a flow rate of 1 mL/min.

• Oven Temperature Program: Start at 60°C (hold for 1 min), then ramp to 280°C at a rate of 10°C/min (hold for 10 min).

• Injector Temperature: 250°C.

• MS Conditions: Electron impact (EI) mode at 70 eV.

• Identification: Identify ferruginol by comparing its mass spectrum and retention time with that of a pure standard and with mass spectral libraries (e.g., NIST).

Visualizations: Biosynthetic and Signaling Pathways

Biosynthesis of Ferruginol

Ferruginol is synthesized via the mevalonate (B85504) (MEV) and methylerythritol phosphate (B84403) (MEP) pathways, which produce the universal diterpenoid precursor, geranylgeranyl pyrophosphate (GGPP). The key step in the formation of the abietane skeleton is the cyclization of GGPP. The final step in ferruginol biosynthesis involves the oxidation of miltiradiene.

Caption: Simplified biosynthetic pathway of ferruginol from GGPP.

Experimental Workflow for Ferruginol Analysis

The general workflow for the analysis of ferruginol from conifer resins involves a series of sequential steps from sample collection to final quantification.

Caption: General experimental workflow for ferruginol analysis.

Ferruginol's Impact on Cancer Cell Signaling Pathways

Ferruginol has been shown to exert its anticancer effects by modulating several key signaling pathways that are often dysregulated in cancer cells, leading to apoptosis and inhibition of cell proliferation.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. files.core.ac.uk [files.core.ac.uk]
• 4. Phytochemical Compound Profile and the Estimation of the Ferruginol Compound in Different Parts (Roots, Leaves, and Seeds) of Juniperus procera [mdpi.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. Diterpene Resin Acids and Olefins in Calabrian Pine (Pinus nigra subsp. laricio (Poiret) Maire) Oleoresin: GC-MS Profiling of Major Diterpenoids in Different Plant Organs, Molecular Identification and Expression Analysis of Diterpene Synthase Genes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. In vitro fungistatic effects of natural coniferous resin from Norway spruce (Picea abies) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Identification and quantitative determination of lignans in Cedrus atlantica resins using 13C NMR spectroscopy [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Notes and Protocols for Ferruginol Extraction and Purification

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the extraction and purification of ferruginol (B158077), a bioactive diterpenoid with significant therapeutic potential. Ferruginol is naturally found in various plant species, particularly within the Cupressaceae, Podocarpaceae, and Lamiaceae families. This guide details optimized protocols for its extraction from plant sources and subsequent purification using chromatographic techniques. Furthermore, it summarizes quantitative data on ferruginol content in different plant materials and illustrates key signaling pathways modulated by this compound, offering valuable information for researchers in natural product chemistry, pharmacology, and drug development.

Natural Sources and Quantitative Analysis of Ferruginol

Ferruginol has been successfully isolated from several plant species. The concentration of ferruginol can vary significantly depending on the plant species and the specific part of the plant used for extraction.[1] The roots of certain plants have been found to be particularly rich in this compound. A summary of quantitative data from selected studies is presented in Table 1.

Table 1: Quantitative Analysis of Ferruginol in Various Plant Sources

Plant Species	Plant Part	Extraction Solvent	Ferruginol Concentration	Reference
Juniperus procera	Root	Methanol (B129727)	4.4 µg/g of extract	[2]
Juniperus procera	Leaf	Methanol	0.43 µg/g of extract	[2]
Juniperus procera	Seed	Methanol	0.42 µg/g of extract	[2]
Salvia hypargeia	Root	Ethanol	30787.97 µg/g of extract	[3]

Experimental Protocols

Extraction of Ferruginol from Plant Material

This protocol describes a general method for the extraction of ferruginol from dried and powdered plant material using maceration with an organic solvent.[1]

Materials:

• Dried and powdered plant material (e.g., roots, leaves)

• Methanol (reagent grade)

• Centrifuge

• 0.45 µm nylon syringe filter

• Rotary evaporator

Procedure:

• Maceration: Weigh 1 gram of the finely ground plant material and place it in a suitable flask. Add 20 mL of methanol to achieve a 1:20 solid-to-solvent ratio.[1]

• Incubation: Seal the flask and place it on an orbital shaker. Agitate the mixture at 120 rpm for 5 days at 28°C.[1]

• Centrifugation: After the incubation period, transfer the mixture to centrifuge tubes. Centrifuge at 5000 rpm for 15 minutes to separate the supernatant from the solid plant debris.[1]

• Filtration: Carefully decant the supernatant and filter it through a 0.45 µm nylon syringe filter to remove any remaining fine particles.[1]

• Solvent Evaporation: Concentrate the filtered extract using a rotary evaporator under reduced pressure to obtain the crude extract.

• Storage: Store the crude extract at -20°C until further purification.

Purification of Ferruginol by Silica (B1680970) Gel Column Chromatography

This protocol outlines the purification of ferruginol from a crude plant extract using silica gel column chromatography, a widely used technique for separating compounds based on their polarity.[1]

Materials:

• Crude ferruginol extract

• Silica gel (for column chromatography)

• Hexane (B92381) (HPLC grade)

• Ethyl acetate (B1210297) (HPLC grade)

• Glass chromatography column

• Fraction collector

• Thin Layer Chromatography (TLC) plates and chamber

• UV lamp

Procedure:

• Column Packing:

  • Prepare a slurry of silica gel in hexane.

  • Securely clamp the glass column in a vertical position and ensure the stopcock is closed.

  • Pour the silica gel slurry into the column, allowing the silica to settle evenly without air bubbles. A layer of sand can be added to the top of the silica gel to prevent disturbance during solvent addition.[1]

• Sample Loading:

  • Dissolve the crude extract in a minimal amount of hexane.

  • Carefully load the dissolved sample onto the top of the prepared silica gel column.[1]

• Elution:

  • Begin the elution with 100% hexane.

  • Gradually increase the polarity of the mobile phase by incrementally adding ethyl acetate to the hexane (gradient elution). For example, start with a hexane:ethyl acetate ratio of 99:1 and progressively increase to 98:2, 95:5, and so on.[1]

• Fraction Collection:

  • Collect the eluate in separate fractions using a fraction collector or manually in test tubes.

• Monitoring by TLC:

  • Monitor the separation by spotting the collected fractions on a TLC plate.

  • Develop the TLC plate using an appropriate solvent system (e.g., hexane:ethyl acetate).

  • Visualize the spots under a UV lamp and identify the fractions containing ferruginol by comparing with a ferruginol standard if available.

• Pooling and Concentration:

  • Combine the fractions that contain pure ferruginol.

  • Evaporate the solvent from the pooled fractions using a rotary evaporator to obtain purified ferruginol.

High-Performance Liquid Chromatography (HPLC) for Ferruginol Analysis

This section provides a validated HPLC method for the quantitative analysis of ferruginol.[2]

Instrumentation and Conditions:

• HPLC System: Agilent 1290 Infinity system or equivalent.[2]

• Column: ZOBRAX RX-C18 column (4.6 × 150 mm).[2]

• Mobile Phase: Acetonitrile and methanol (40:60, v/v).[2]

• Flow Rate: 1.0 mL/min.[2]

• Injection Volume: 1 µL.[2]

• Column Temperature: 27°C.[2]

• Detection: UV at 220 nm.[2]

• Run Time: 5 minutes.[2]

Procedure:

• Standard Preparation: Prepare a stock solution of ferruginol standard in the mobile phase. Create a series of dilutions to generate a calibration curve (e.g., 0.2, 0.4, 0.6, and 0.8 µg/mL).[2]

• Sample Preparation: Dissolve the purified ferruginol or crude extract in the mobile phase to a known concentration.

• Analysis: Inject the standards and samples into the HPLC system. Identify the ferruginol peak in the sample chromatogram by comparing its retention time with that of the standard.

• Quantification: Determine the concentration of ferruginol in the sample by using the calibration curve generated from the standards.[2]

Visualized Experimental Workflow and Signaling Pathways

Experimental Workflow

The following diagram illustrates the general workflow for the extraction and purification of ferruginol from a plant source.

Caption: Ferruginol Extraction and Purification Workflow.

Signaling Pathways Modulated by Ferruginol

Ferruginol has demonstrated significant anticancer properties by modulating key signaling pathways involved in cell survival, proliferation, and apoptosis.

Ferruginol has been shown to inhibit the PI3K/AKT and MAPK signaling pathways, which are crucial for the survival and proliferation of cancer cells.[4] It has also been found to downregulate the Ras/PI3K and STAT 3/5 signaling pathways in prostate cancer cells.[5][6]

Caption: Ferruginol's inhibition of pro-survival pathways.

Ferruginol induces apoptosis in cancer cells through the intrinsic, or mitochondria-mediated, pathway. This involves the upregulation of the pro-apoptotic protein Bax and the downregulation of the anti-apoptotic protein Bcl-2, leading to the release of cytochrome c from the mitochondria and the activation of caspases.[7][8][9]

Caption: Mitochondria-mediated apoptosis by ferruginol.

References

• 1. benchchem.com [benchchem.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. A GC-MS method validation for quantitative investigation of some chemical markers in Salvia hypargeia Fisch. & C.A. Mey. of Turkey: Enzyme inhibitory potential of ferruginol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Ferruginol Diterpenoid Selectively Inhibits Human Thyroid Cancer Growth by Inducing Mitochondrial Dependent Apoptosis, Endogenous Reactive Oxygen Species (ROS) Production, Mitochondrial Membrane Potential Loss and Suppression of Mitogen-Activated Protein Kinase (MAPK) and PI3K/AKT Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Ferruginol suppresses survival signaling pathways in androgen-independent human prostate cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. phcog.com [phcog.com]
• 9. Ferruginol inhibits non-small cell lung cancer growth by inducing caspase-associated apoptosis [pubmed.ncbi.nlm.nih.gov]

Application Notes & Protocols: Quantitative Analysis of Ferruginol using High-Performance Liquid Chromatography (HPLC)

Audience: Researchers, scientists, and drug development professionals.

Introduction

Ferruginol is a naturally occurring abietane (B96969) diterpene phenol (B47542) found in various plant species, particularly in the Cupressaceae and Podocarpaceae families.[1] It has garnered significant interest within the scientific community due to its wide range of pharmacological properties, including antimicrobial, anti-inflammatory, antioxidant, and antitumor activities. Accurate and precise quantification of Ferruginol in different matrices, such as plant extracts and biological samples, is crucial for pharmacokinetic studies, quality control of herbal products, and drug discovery and development processes. High-Performance Liquid Chromatography (HPLC) with UV detection is a robust and reliable analytical technique for the quantitative analysis of Ferruginol.[2] This document provides detailed application notes and experimental protocols for the quantitative determination of Ferruginol using HPLC.

Experimental Protocols

This section outlines the detailed methodologies for sample preparation from plant materials and subsequent analysis by HPLC.

Sample Preparation: Extraction of Ferruginol from Plant Material

This protocol is based on the extraction of Ferruginol from Juniperus procera.[2][3]

Materials and Reagents:

• Plant material (e.g., roots, leaves, seeds)

• Methanol (B129727) (HPLC grade)

• Deionized water

• Grinder or mill

• Orbital shaker

• Centrifuge

• Syringe filters (0.45 µm)

Procedure:

• Preparation of Plant Material: Wash the collected plant material thoroughly with deionized water to remove any debris and air-dry at room temperature. Once completely dry, grind the material into a fine powder using a grinder or mill.

• Maceration: Weigh 1 gram of the powdered plant material and place it in a suitable flask. Add 20 mL of methanol to the flask.

• Extraction: Place the flask on an orbital shaker and agitate at approximately 120 rpm for 24 hours at 28°C.[3]

• Centrifugation: After maceration, transfer the mixture to centrifuge tubes and centrifuge at 5000 rpm for 15 minutes to separate the supernatant from the solid plant residue.

• Filtration: Carefully collect the supernatant and filter it through a 0.45 µm syringe filter to remove any remaining particulate matter.

• Storage: The filtered extract is now ready for HPLC analysis. If not analyzed immediately, store the extract in a tightly sealed vial at 4°C to prevent degradation.

Experimental Workflow for Ferruginol Extraction

Caption: Workflow for the extraction of Ferruginol from plant material.

HPLC Analysis Protocols

Below are different validated HPLC methods for the quantification of Ferruginol.

Method 1: Analysis of Plant Extracts

This method is adapted from a study on the quantification of Ferruginol in Juniperus procera extracts.[4]

• HPLC System: Agilent Technologies 1290 Infinity system or equivalent.[4]

• Column: ZOBRAX RX-C18 (4.6 x 150 mm, 5 µm).[4]

• Mobile Phase: Acetonitrile and Methanol (40:60, v/v).[4]

• Flow Rate: 1.0 mL/min.[4]

• Injection Volume: 1 µL.[4]

• Column Temperature: 27°C.[4]

• Detection Wavelength: 220 nm.[4]

• Run Time: 5 minutes.[4]

Method 2: Analysis of Biosynthetic Ferruginol

This method is suitable for the analysis of biosynthetic or purified Ferruginol.[1][5]

• HPLC System: Agilent 1100 HPLC system with DAD or equivalent.[5]

• Column: Amaze C18 PFP (4.6 x 150 mm, 3 µm, 100Å).[5]

• Mobile Phase: 65% Methanol with 0.1% Perchloric Acid in deionized water.[5]

• Flow Rate: 1.0 mL/min.[5]

• Injection Volume: 3 µL.

• Detection Wavelength: 255 nm.[5]

Method 3: Analysis in Biological Matrices (Rat Plasma)

This method was developed for the determination of Ferruginol in rat plasma and is applicable to pharmacokinetic studies.

• HPLC System: HPLC system with UV detector.

• Column: VP ODS-C18 column.

• Mobile Phase: Methanol and 1% acetic acid solution (90:10, v/v).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 270 nm.

Standard Curve Preparation: To quantify Ferruginol in samples, a standard curve must be prepared.

• Prepare a stock solution of Ferruginol standard of known concentration (e.g., 1 mg/mL) in the mobile phase.

• Perform serial dilutions of the stock solution to obtain a series of standard solutions with decreasing concentrations (e.g., for Method 1: 0.8, 0.6, 0.4, 0.2 µg/mL; for Method 3: 10.0, 5.0, 2.5, 1.0, 0.5, 0.1 µg/mL).[4]

• Inject each standard solution into the HPLC system and record the peak area.

• Plot a calibration curve of peak area versus concentration and determine the linearity (R² value).

Data Presentation

The following tables summarize the quantitative data and validation parameters for the different HPLC methods described.

Table 1: HPLC Method Parameters

Parameter	Method 1 (Plant Extracts)[4]	Method 2 (Biosynthetic)[5]	Method 3 (Rat Plasma)
Column	ZOBRAX RX-C18 (4.6 x 150 mm, 5 µm)	Amaze C18 PFP (4.6 x 150 mm, 3 µm)	VP ODS-C18
Mobile Phase	Acetonitrile:Methanol (40:60)	65% MeOH with 0.1% HClO₄	MeOH:1% Acetic Acid (90:10)
Flow Rate	1.0 mL/min	1.0 mL/min	1.0 mL/min
Detection λ	220 nm	255 nm	270 nm
Column Temp.	27°C	Not Specified	Not Specified
Injection Vol.	1 µL	3 µL	Not Specified

Table 2: Method Validation Parameters

Parameter	Method 1 (Plant Extracts)[4]	Method 2 (Biosynthetic)	Method 3 (Rat Plasma)
Linearity Range (µg/mL)	0.2 - 0.8	Not Specified	0.1 - 10.0
Correlation Coefficient (R²)	0.9997	Not Specified	0.9998
Limit of Detection (LOD)	Not Specified	Not Specified	30 ng/mL
Limit of Quantification (LOQ)	Not Specified	Not Specified	Not Specified
Accuracy (% Recovery)	Not Specified	Not Specified	> 96%
Precision (% RSD)	Not Specified	Not Specified	Intra-day: < 4%, Inter-day: < 5%

Data not specified indicates that the information was not available in the cited literature.

Signaling Pathways and Logical Relationships

The following diagram illustrates the logical workflow for HPLC method validation.

HPLC Method Validation Workflow

Caption: Logical workflow for HPLC method validation.

References

• 1. helixchrom.com [helixchrom.com]
• 2. mdpi.com [mdpi.com]
• 3. Optimization Method for Phenolic Compounds Extraction from Medicinal Plant (Juniperus procera) and Phytochemicals Screening | MDPI [mdpi.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. helixchrom.com [helixchrom.com]

GC-MS method for Ferruginol identification

An Application Note for the Identification of Ferruginol (B158077) using Gas Chromatography-Mass Spectrometry (GC-MS)

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed methodology for the identification and semi-quantitative analysis of ferruginol, a bioactive abietane (B96969) diterpene, from complex matrices such as plant extracts. The protocol covers sample preparation, trimethylsilyl (B98337) (TMS) derivatization, and analysis by Gas Chromatography-Mass Spectrometry (GC-MS). Key mass spectral data and retention information are provided to ensure accurate identification.

Introduction

Ferruginol (C₂₀H₃₀O, Molar Mass: 286.45 g/mol ) is a naturally occurring phenolic diterpene found predominantly in plants of the Cupressaceae, Podocarpaceae, and Lamiaceae families.[1] It has garnered significant interest due to its wide range of pharmacological properties, including antimicrobial, anti-inflammatory, and antitumor activities.[2][3] Accurate and reliable identification and quantification of ferruginol in various natural sources are crucial for drug discovery and phytochemical research. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for this purpose, offering high resolution and definitive identification based on mass spectral patterns. This note details a robust GC-MS method for its analysis.

Principle of the Method

The method involves the extraction of ferruginol from the sample matrix, followed by chemical derivatization to increase its volatility and thermal stability for GC analysis. The hydroxyl group of ferruginol is converted into a trimethylsilyl (TMS) ether using a silylating agent like bis(trimethylsilyl)trifluoroacetamide (BSTFA).[4] The derivatized sample is then injected into the GC-MS system. The gas chromatograph separates the components of the mixture, and the mass spectrometer detects and fragments the eluting molecules, generating a unique mass spectrum that serves as a chemical fingerprint for identification.[5]

Experimental Protocols

Sample Preparation and Extraction

This protocol provides a general framework for extracting ferruginol from plant material. Optimization may be required depending on the specific sample matrix.

• Material Preparation: Wash the raw plant material (e.g., roots, leaves) with distilled water to remove debris and air-dry at room temperature.

• Grinding: Grind the dried material into a fine powder using a mechanical grinder to increase the surface area for extraction.

• Solvent Extraction:

  • Macerate approximately 1 gram of the powdered material in 20 mL of a suitable solvent like methanol (B129727) or ethyl acetate.[6]

  • Agitate the mixture at a constant speed (e.g., 120 rpm) for an extended period (e.g., 24-72 hours) at room temperature.

• Separation: Centrifuge the mixture (e.g., 5000 rpm for 15 minutes) to separate the extract from the solid plant material.

• Filtration: Filter the resulting supernatant through a 0.22 or 0.45 µm syringe filter to remove fine particulates. The filtrate is now ready for derivatization.

TMS Derivatization Protocol

To ensure optimal chromatographic performance, the active hydroxyl group on ferruginol must be derivatized.[7]

• Drying: Transfer an aliquot (e.g., 100 µL) of the extract into a GC vial and evaporate the solvent completely under a gentle stream of nitrogen. It is critical that the sample is anhydrous, as silylating reagents are water-sensitive.[8]

• Reagent Addition: Add 50 µL of an aprotic solvent such as anhydrous pyridine, followed by 50 µL of BSTFA (with 1% TMCS as a catalyst) to the dried sample.[4]

• Reaction: Tightly cap the vial and heat it in a heating block at 60-70°C for 30 minutes to ensure the reaction goes to completion.[4]

• Analysis: After cooling to room temperature, the derivatized sample is ready for immediate GC-MS analysis. Derivatized samples should be analyzed promptly as TMS ethers can be susceptible to hydrolysis.[4]

Data Presentation and Analysis

Identification of the ferruginol-TMS derivative is confirmed by comparing its retention index and mass spectrum with reference data.

GC-MS Instrumentation and Conditions

The following table outlines the recommended starting parameters for the GC-MS analysis. Method optimization may be necessary based on the specific instrument and column used.

Parameter	Recommended Condition
Gas Chromatograph
GC Column	DB-5ms, HP-5ms, or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness)[6]
Injection Mode	Split/Splitless (e.g., 50:1 split)
Injector Temperature	250 - 280 °C
Carrier Gas	Helium, constant flow (e.g., 1.0 mL/min)
Oven Program	Initial 60°C, hold for 2 min; ramp to 280°C at 10°C/min; hold for 10 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ion Source Temp.	230 °C
Quadrupole Temp.	150 °C
Ionization Energy	70 eV
Mass Scan Range	40 - 500 amu
Solvent Delay	3 - 5 minutes

Table 1: Recommended GC-MS parameters for the analysis of derivatized ferruginol.

Identification Parameters

Ferruginol is identified based on two primary parameters: its chromatographic retention and its mass spectral fingerprint.

Parameter	Value / Key Ions (m/z)	Reference
Kovats Retention Index
Standard Non-Polar Column	~2330
Mass Spectrum (Underivatized)
Molecular Ion [M]⁺	286
Key Fragment [M-CH₃]⁺	271	[9]
Other Diagnostic Ions	229, 201, 189, 175	[9]
Mass Spectrum (TMS Derivative)
Expected Molecular Ion [M]⁺	358	Calculated
Expected Key Fragment [M-CH₃]⁺	343	Calculated

Table 2: Retention and mass spectral data for the identification of ferruginol. Note: The TMS derivative will have a molecular weight of 358.6 g/mol . Its mass spectrum is expected to show a strong molecular ion at m/z 358 and a characteristic fragment at m/z 343, corresponding to the loss of a methyl group from the TMS moiety.

Quantitative Data Example

GC-MS can be used for quantification by creating a calibration curve with a certified ferruginol standard. The following table shows an example of quantitative results from a published study.

Plant Species	Part	Ferruginol Concentration (µg/g extract)	Reference
Salvia hypargeia	Roots	30787.97	[10]
Juniperus procera	Roots	4.4 µg / sample	[2]
Juniperus procera	Leaves	0.43 µg / sample	[2]

Table 3: Examples of ferruginol concentration found in different plant species.

Visualizations

Experimental Workflow

The entire process from sample collection to final data analysis is outlined in the workflow diagram below.

Caption: Experimental workflow for Ferruginol analysis by GC-MS.

Mass Spectral Fragmentation of Ferruginol

The following diagram illustrates the primary fragmentation pathway of underivatized ferruginol under Electron Ionization (EI) conditions.

Caption: Key EI mass spectral fragmentation of native Ferruginol.

References

• 1. Analysis of Terpenes in Cannabis Flower via LI-Syringe-GC-MS [restek.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Biological Profiling of Semisynthetic C19-Functionalized Ferruginol and Sugiol Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 4. web.gps.caltech.edu [web.gps.caltech.edu]
• 5. helixchrom.com [helixchrom.com]
• 6. thieme-connect.com [thieme-connect.com]
• 7. jfda-online.com [jfda-online.com]
• 8. uoguelph.ca [uoguelph.ca]
• 9. Ferruginol [webbook.nist.gov]
• 10. A GC-MS method validation for quantitative investigation of some chemical markers in Salvia hypargeia Fisch. & C.A. Mey. of Turkey: Enzyme inhibitory potential of ferruginol - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Cell Viability Assays with Ferruginol Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ferruginol, a natural abietane (B96969) diterpene, has garnered significant interest in oncological research due to its demonstrated cytotoxic effects against various cancer cell lines.[1][2][3] This document provides detailed application notes and experimental protocols for assessing cell viability following treatment with Ferruginol. It is intended to guide researchers in accurately quantifying the dose-dependent effects of this compound and understanding its mechanisms of action. The primary anticancer activity of Ferruginol is attributed to its ability to induce apoptosis through multiple pathways, including the generation of reactive oxygen species (ROS), disruption of mitochondrial function, and modulation of key cell survival signaling pathways such as PI3K/AKT and MAPK.[1][2][4]

Data Presentation: Quantitative Summary of Ferruginol's Efficacy

The half-maximal inhibitory concentration (IC50) is a critical measure of a compound's potency. The IC50 values for Ferruginol can vary significantly depending on the cell line and experimental conditions.[1] Below is a summary of reported IC50 values for Ferruginol in various human cancer cell lines.

Cell Line	Cancer Type	Reported IC50 (µM)	Reference
MDA-T32	Thyroid Cancer	~12	[1][4]
PC3	Prostate Cancer	~55	[1][5]
A549	Non-Small Cell Lung Cancer	Varies (dose-dependent)	[6][7]
CL1-5	Non-Small Cell Lung Cancer	Varies (dose-dependent)	[6][7]
SK-Mel-28	Malignant Melanoma	~50	[1]
OVCAR-3	Ovarian Cancer	Effective doses tested: 20-300	[1]
AGS	Gastric Adenocarcinoma	~29	[1]
HepG2	Liver Hepatoma	>100	[1]
SUM149	Breast Cancer	Varies	[3]
MDA-MB-231	Breast Cancer	Varies	[3]
MCF7	Breast Cancer	Varies	[3]

Note: IC50 values are highly dependent on experimental parameters such as cell density, treatment duration, and the specific viability assay used. It is crucial to determine the IC50 experimentally for each cell line under your specific conditions.[1]

Mandatory Visualizations

Experimental Workflow

The following diagram outlines the general workflow for a cell viability assay using Ferruginol.

Caption: General workflow for assessing cell viability after Ferruginol treatment.

Signaling Pathways Affected by Ferruginol

Ferruginol induces apoptosis and inhibits cell survival through the modulation of several key signaling pathways.

Caption: Ferruginol's impact on key cell signaling pathways leading to apoptosis.

Experimental Protocols

Protocol 1: MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.[8][9] NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the tetrazolium dye MTT to its insoluble formazan (B1609692), which has a purple color.[9]

Materials:

• Ferruginol stock solution (e.g., 10 mM in DMSO)

• 96-well flat-bottom sterile microplates

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS)

• MTT solution (5 mg/mL in PBS, filter-sterilized)[10]

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS solution)

• Microplate reader capable of measuring absorbance at 570 nm

Procedure:

• Cell Seeding:

  • Harvest and count cells, ensuring >90% viability.

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium.[1]

  • Incubate the plate overnight at 37°C in a humidified 5% CO2 incubator to allow for cell adherence.

• Compound Preparation and Treatment:

  • Prepare a 2x concentrated serial dilution of Ferruginol in serum-free culture medium from the DMSO stock.

  • Also, prepare a 2x concentrated vehicle control containing the same final DMSO concentration (typically ≤ 0.1%).[1]

  • Carefully remove the old medium from the cells and add 100 µL of the 2x Ferruginol dilutions or the vehicle control to the appropriate wells.

  • Include "cells-only" (untreated) and "medium-only" (blank) controls.

  • Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).[1]

• MTT Addition and Incubation:

  • After the incubation period, add 10-20 µL of MTT solution (5 mg/mL) to each well.[10]

  • Incubate the plate for 3-4 hours at 37°C, allowing viable cells to convert MTT to formazan crystals.[1]

• Formazan Solubilization:

  • Carefully remove the medium containing MTT.

  • Add 100-150 µL of DMSO to each well to dissolve the formazan crystals.[1][10]

  • Mix gently by pipetting or placing the plate on an orbital shaker for 15 minutes to ensure complete solubilization.[11]

• Data Acquisition:

  • Measure the absorbance at 570 nm using a microplate reader.[1][10] A reference wavelength of 630 nm can be used to reduce background noise.[9]

• Data Analysis:

  • Subtract the average absorbance of the "medium-only" blanks from all other readings.

  • Calculate the percentage of cell viability for each treatment by normalizing the absorbance values to the vehicle control wells (considered 100% viability).

  • Plot the percent viability against the logarithm of the Ferruginol concentration to determine the IC50 value.

Protocol 2: WST-1 Assay for Cell Viability

The WST-1 (Water Soluble Tetrazolium Salt) assay is another colorimetric method for quantifying cell viability and proliferation. It is based on the cleavage of the tetrazolium salt WST-1 to formazan by mitochondrial dehydrogenases in viable cells.[12] The resulting formazan is water-soluble, simplifying the procedure.

Materials:

• Ferruginol stock solution (e.g., 10 mM in DMSO)

• 96-well flat-bottom sterile microplates

• Complete cell culture medium

• WST-1 reagent

• Microplate reader capable of measuring absorbance between 420-480 nm

Procedure:

• Cell Seeding and Treatment:

  • Follow steps 1 and 2 from the MTT Assay Protocol.

• WST-1 Reagent Addition:

  • After the desired treatment duration with Ferruginol, add 10 µL of WST-1 reagent to each well.[12]

  • Gently mix by shaking the plate.

• Incubation:

  • Incubate the plate for 1-4 hours at 37°C in a humidified 5% CO2 incubator.[12] The optimal incubation time will depend on the cell type and density.

• Data Acquisition:

  • Measure the absorbance of the samples at a wavelength between 420-480 nm (maximum absorbance is around 440 nm).[12][13] A reference wavelength above 600 nm is recommended.[12]

• Data Analysis:

  • Follow step 6 from the MTT Assay Protocol to analyze the data and determine the IC50 value.

Troubleshooting and Considerations

• Solvent Toxicity: Ensure the final concentration of the solvent (e.g., DMSO) is not toxic to the cells. Always include a vehicle control.[1]

• Assay Interference: Ferruginol may directly reduce tetrazolium salts or have intrinsic fluorescence. To account for this, include cell-free controls with the same concentrations of Ferruginol to measure any direct reduction of the assay reagent.[10]

• Cell Density: The optimal cell seeding density should be determined for each cell line to ensure they are in the logarithmic growth phase during the assay.

• Alternative Assays: For adherent cells, the Crystal Violet assay, which stains DNA, can be used as an alternative method that is independent of metabolic activity.[10]

• Mechanism of Action: To further elucidate the mechanism of cell death induced by Ferruginol, consider performing assays for apoptosis (e.g., Annexin V/PI staining), caspase activity, and ROS production.[4][6][10]

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Ferruginol Diterpenoid Selectively Inhibits Human Thyroid Cancer Growth by Inducing Mitochondrial Dependent Apoptosis, Endogenous Reactive Oxygen Species (ROS) Production, Mitochondrial Membrane Potential Loss and Suppression of Mitogen-Activated Protein Kinase (MAPK) and PI3K/AKT Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. for.nchu.edu.tw [for.nchu.edu.tw]
• 7. Ferruginol inhibits non-small cell lung cancer growth by inducing caspase-associated apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. MTT assay protocol | Abcam [abcam.com]
• 10. benchchem.com [benchchem.com]
• 11. cyrusbio.com.tw [cyrusbio.com.tw]
• 12. merckmillipore.com [merckmillipore.com]
• 13. sigmaaldrich.com [sigmaaldrich.com]

Application Notes and Protocols for Assessing the Antioxidant Activity of Ferruginol

Audience: Researchers, scientists, and drug development professionals.

Introduction: Ferruginol (B158077) is a bioactive abietane-type diterpene naturally found in plants of the Cupressaceae and Lamiaceae families.[1] It has garnered significant attention for its diverse pharmacological properties, including antimicrobial, anti-inflammatory, anti-tumor, and antioxidant activities.[2][3] The antioxidant potential of Ferruginol is a key area of interest, as it contributes to its protective effects against oxidative stress-related pathologies.[2] A crucial aspect of its antioxidant mechanism involves the formation of a quinone methide intermediate, which is a key step in its radical trapping process.[1][4][5]

This document provides detailed protocols for assessing the antioxidant activity of Ferruginol using common in vitro assays. Special consideration is given to the lipophilic nature of Ferruginol, which can present challenges in standard aqueous-based assay systems.[6]

Key In Vitro Antioxidant Activity Assays

Three widely used spectrophotometric methods to evaluate antioxidant capacity are the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay, the ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical cation decolorization assay, and the FRAP (Ferric Reducing Antioxidant Power) assay.

• DPPH Assay: This method measures the ability of an antioxidant to donate a hydrogen atom and scavenge the stable DPPH free radical.[1] The reduction of the deep violet DPPH radical to the yellow-colored diphenylpicrylhydrazine is monitored by a decrease in absorbance.[1][7]

• ABTS Assay: This assay evaluates the capacity of a compound to scavenge the blue-green ABTS radical cation (ABTS•+).[1] The antioxidant donates an electron or hydrogen atom to the ABTS•+, reducing it back to its colorless neutral form.[1]

• FRAP Assay: This method measures the ability of an antioxidant to act as a reducing agent.[8][9] At low pH, antioxidants reduce a colorless ferric-probe complex (Fe³⁺) to a colored ferrous-probe complex (Fe²⁺), with the increase in absorbance being proportional to the total antioxidant capacity.[8][9]

Experimental Workflow for Antioxidant Assays

The general workflow for assessing the antioxidant activity of a compound like Ferruginol is outlined below.

Caption: General experimental workflow for in vitro antioxidant capacity assessment.

Detailed Experimental Protocols

Important Consideration: Ferruginol is a lipophilic compound with poor solubility in polar solvents like methanol (B129727) or ethanol (B145695).[6] To ensure accurate results, it is critical to first prepare a concentrated stock solution in a solvent where it is highly soluble, such as Dimethyl Sulfoxide (DMSO), before making further dilutions in the assay solvent.[6]

DPPH Radical Scavenging Assay Protocol

Principle: The antioxidant activity is measured by the ability of Ferruginol to reduce the DPPH radical, monitored by the decrease in absorbance at ~517 nm.[1]

Materials:

• Ferruginol

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol (or Ethanol)

• DMSO

• Positive Control (e.g., Trolox, Ascorbic Acid, or BHT)[6]

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of DPPH Solution (0.1 mM): Dissolve ~3.94 mg of DPPH in 100 mL of methanol.[6] Store this solution in a dark, amber bottle at 4°C and prepare it fresh.[6]

• Preparation of Ferruginol Stock Solution: Prepare a stock solution of Ferruginol (e.g., 1-10 mg/mL) in DMSO.

• Preparation of Working Solutions: Create a series of dilutions from the Ferruginol stock solution using the assay solvent (e.g., methanol) to achieve a range of final concentrations for testing. Prepare similar dilutions for the positive control. The final DMSO concentration in the well should be low (e.g., <1%) to avoid interference.

• Assay in 96-Well Plate:

  • Add 100 µL of each Ferruginol dilution or positive control to different wells.[6]

  • Add 100 µL of the assay solvent to a well to serve as a blank (for sample absorbance).

  • Add 100 µL of DPPH solution to all wells containing samples and controls.

  • For the control (maximum absorbance), add 100 µL of DPPH solution and 100 µL of the assay solvent.

• Incubation: Mix the contents thoroughly and incubate the plate in the dark at room temperature for 30-60 minutes.[6] Note: Due to Ferruginol's nature, the reaction might be slow; extending the incubation time to 90 or 120 minutes may be necessary to ensure the reaction reaches completion.[6]

• Measurement: Measure the absorbance at 517 nm using a microplate reader.[1][6]

• Calculation:

  • Calculate the percentage of DPPH radical scavenging activity using the formula: % Inhibition = [(Abs_Control - Abs_Sample) / Abs_Control] x 100[1]

  • Determine the IC₅₀ value (the concentration required to scavenge 50% of DPPH radicals) by plotting the % inhibition against the sample concentrations.[1] A lower IC₅₀ indicates higher antioxidant activity.[1]

ABTS Radical Cation Decolorization Assay Protocol

Principle: This assay measures the ability of Ferruginol to scavenge the pre-formed ABTS•+ radical cation, resulting in a loss of its characteristic blue-green color, measured at ~734 nm.[1]

Materials:

• Ferruginol

• ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid))

• Potassium persulfate

• Ethanol or Phosphate-Buffered Saline (PBS)

• DMSO

• Positive Control (e.g., Trolox)

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of ABTS•+ Stock Solution:

  • Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate.[6]

  • Mix the two solutions in a 1:1 (v/v) ratio.[6]

  • Allow the mixture to stand in the dark at room temperature for 12-16 hours for complete radical formation.[1][6]

• Preparation of ABTS•+ Working Solution: Before use, dilute the stock solution with ethanol or PBS to achieve an absorbance of 0.70 ± 0.02 at 734 nm.[6]

• Preparation of Ferruginol Stock and Working Solutions: Prepare as described in the DPPH assay protocol.

• Assay in 96-Well Plate:

  • Add 10 µL of each Ferruginol dilution or positive control to different wells.[6]

  • Add 190 µL of the ABTS•+ working solution to all wells.[6]

• Incubation: Mix and incubate at room temperature for a defined time (e.g., 6 minutes).[1][6]

• Measurement: Measure the absorbance at 734 nm.[1][6]

• Calculation:

  • Calculate the percentage of inhibition as described for the DPPH assay.[1]

  • The antioxidant activity can also be expressed as Trolox Equivalent Antioxidant Capacity (TEAC) by comparing the inhibition curve of Ferruginol with that of Trolox.[6]

Ferric Reducing Antioxidant Power (FRAP) Assay Protocol

Principle: This assay directly tests the reducing ability of Ferruginol. The reduction of a Fe³⁺-TPTZ complex to a blue-colored Fe²⁺-TPTZ complex is measured at ~593 nm.[10]

Materials:

• Ferruginol

• Acetate (B1210297) buffer (300 mM, pH 3.6)

• TPTZ (2,4,6-Tris(2-pyridyl)-s-triazine) solution (10 mM in 40 mM HCl)

• Ferric chloride (FeCl₃) solution (20 mM in water)

• Ferrous sulfate (B86663) (FeSO₄) for standard curve

• DMSO

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of FRAP Reagent:

  • Prepare the FRAP reagent fresh by mixing acetate buffer, TPTZ solution, and FeCl₃ solution in a 10:1:1 (v/v/v) ratio.

  • Warm the reagent to 37°C before use.

• Preparation of Ferruginol Stock and Working Solutions: Prepare as described in the DPPH assay protocol.

• Preparation of Standard Curve: Prepare a series of dilutions of FeSO₄ (e.g., from 100 to 2000 µM) to generate a standard curve.

• Assay in 96-Well Plate:

  • Add 10 µL of Ferruginol dilutions, standards, or blank (solvent) to different wells.

  • Add 190 µL of the pre-warmed FRAP reagent to all wells.

• Incubation: Incubate the plate at 37°C for 30 minutes.

• Measurement: Measure the absorbance at 593 nm.[10]

• Calculation:

  • Calculate the net absorbance for each sample by subtracting the blank reading.

  • Determine the FRAP value (in µM Fe²⁺ equivalents) for Ferruginol by comparing its net absorbance to the FeSO₄ standard curve.

Quantitative Data Summary

The antioxidant activity of Ferruginol is often expressed as an IC₅₀ value. However, it is important to note that Ferruginol's activity is highly dependent on the assay conditions, particularly the solvent used.[4] It has shown stronger activity in non-polar or non-solvent conditions compared to assays in polar solvents.[4][5]

Assay	Reported IC₅₀ Value (µg/mL)	Positive Control	Reference
DPPH	116.12	-
DPPH	~21.74 (for a related compound)	Ascorbic Acid

Note: Direct comparison of IC₅₀ values between different studies should be done with caution due to variations in experimental conditions.[1]

Cellular Antioxidant Activity and Signaling

Beyond simple chemical assays, Ferruginol has demonstrated antioxidant effects in cellular contexts. It can induce the production of endogenous reactive oxygen species (ROS) in cancer cells, leading to apoptosis.[11] This pro-oxidant effect in cancer cells contrasts with its general antioxidant activity and highlights the complexity of its biological actions. Furthermore, Ferruginol has been shown to inhibit pro-survival signaling pathways that are often activated by oxidative stress, such as the MAPK and PI3K/AKT pathways.[2][11]

Caption: Ferruginol's inhibition of oxidative stress-activated signaling pathways.

References

• 1. benchchem.com [benchchem.com]
• 2. Ferruginol suppresses survival signaling pathways in androgen-independent human prostate cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Antioxidant activity and mechanism of the abietane-type diterpene ferruginol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. mdpi.com [mdpi.com]
• 8. assaygenie.com [assaygenie.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. Approach to Optimization of FRAP Methodology for Studies Based on Selected Monoterpenes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Ferruginol Diterpenoid Selectively Inhibits Human Thyroid Cancer Growth by Inducing Mitochondrial Dependent Apoptosis, Endogenous Reactive Oxygen Species (ROS) Production, Mitochondrial Membrane Potential Loss and Suppression of Mitogen-Activated Protein Kinase (MAPK) and PI3K/AKT Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Administration of Ferruginol in Mouse Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the in vivo administration of Ferruginol (B158077) in various mouse models, summarizing key quantitative data and detailing experimental protocols. Ferruginol, a natural diterpenoid, has demonstrated significant therapeutic potential in preclinical studies, particularly in the areas of gastroprotection and cancer therapy.

Data Presentation: Quantitative Effects of Ferruginol

The following tables summarize the key quantitative data from in vivo studies investigating the efficacy of Ferruginol in different mouse models.

Table 1: Gastroprotective Effects of Ferruginol in HCl/EtOH-Induced Gastric Lesion Model in Mice

Treatment Group	Dosage (mg/kg)	Administration Route	Inhibition of Gastric Lesions (%)	Curative Ratio (%)	Reference
Ferruginol	25	Oral	60	36.0	[1]
Ferruginol	50	Oral	-	92.5	[1]
Lansoprazole (Control)	20	Oral	Similar to 25 mg/kg Ferruginol	-	[1]
Ranitidine (Control)	50	Oral	-	79.6	[1]

Table 2: Anti-Tumor Effects of Ferruginol in CL1-5 Xenograft Mouse Model

Treatment Group	Dosage	Administration Route	Outcome	Reference
Ferruginol	100 µmol/kg	Intraperitoneal	Significantly suppressed tumor growth (volume and weight)	[2]
Vehicle (Control)	-	Intraperitoneal	Progressive tumor growth	[2]

Experimental Protocols

Detailed methodologies for key in vivo experiments involving Ferruginol are provided below.

Protocol 1: Evaluation of Gastroprotective Effects of Ferruginol in an HCl/EtOH-Induced Gastric Lesion Mouse Model

This protocol is adapted from studies investigating the ulcer-preventative capabilities of Ferruginol.[1]

1. Animals:

• Species: Male ICR mice.

• Weight: 25-30 g.

• Acclimatization: Adapt mice for 7 days under controlled temperature (22°C ± 2°C) and a 12-hour light/dark cycle, with free access to food and water.[3]

2. Materials:

• Ferruginol.

• Vehicle: A suitable vehicle for oral administration (e.g., saline, or a solution containing a small percentage of DMSO and a surfactant like Tween 80, though the exact vehicle for Ferruginol was not specified in the search results).

• HCl/EtOH solution: 0.15 M HCl in 98% ethanol[3] or 60% ethanol (B145695) in 200 mM HCl.[4]

• Positive control: Lansoprazole (20 mg/kg) or Ranitidine (40 mg/kg).[1][5]

3. Procedure:

• Fasting: Fast the mice for 24 hours prior to the experiment, with free access to water.

• Treatment Administration:

  • Divide mice into treatment groups (Vehicle control, Ferruginol 25 mg/kg, Ferruginol 50 mg/kg, Positive control).

  • Administer the respective treatments orally (e.g., via gavage).

• Induction of Gastric Lesions:

  • One hour after treatment administration, orally administer the HCl/EtOH solution (e.g., 0.1 mL/20 g body weight) to induce gastric ulcers.[3]

• Evaluation of Gastric Lesions:

  • One to two hours after induction, euthanize the mice.[6]

  • Excise the stomachs, open them along the greater curvature, and gently wash with saline.

  • Examine the gastric mucosa for lesions. The extent of ulceration can be quantified by measuring the area of the lesions.

Protocol 2: Assessment of Anti-Tumor Activity of Ferruginol in a Subcutaneous Xenograft Mouse Model

This protocol is based on studies evaluating the anti-cancer effects of Ferruginol on non-small cell lung cancer.[2][7]

1. Animals:

• Species: Male nude mice.[2]

• Age: 4-6 weeks old.[8]

• Acclimatization: Allow a 3-5 day acclimatization period.[8]

2. Cell Culture and Preparation:

• Cell Line: CL1-5 human lung adenocarcinoma cells.[2]

• Culture Conditions: Grow cells in complete medium until 70-80% confluent.[8]

• Cell Harvesting:

  • Wash cells with PBS and detach using trypsin-EDTA.

  • Neutralize trypsin with complete medium and centrifuge the cells.

  • Wash the cell pellet twice with PBS.[8]

  • Resuspend cells in a suitable buffer (e.g., PBS or HBSS) at a concentration of 3.0 x 10^6 cells per injection volume.[8] For enhanced engraftment, cells can be resuspended in a 1:1 mixture of buffer and Matrigel.[9]

3. Procedure:

• Tumor Inoculation:

  • Anesthetize the mice.

  • Inject 3.0 x 10^6 CL1-5 cells subcutaneously into the flank of each mouse.[2][8]

• Tumor Growth and Treatment Initiation:

  • Allow tumors to grow to a palpable size (e.g., ~50–60 mm³), which may take 1-3 weeks.[8]

  • Randomize mice into treatment groups (Vehicle control, Ferruginol).

• Ferruginol Administration:

  • Administer Ferruginol intraperitoneally at a dose of 100 µmol/kg.[2] The frequency and duration of administration should be optimized for the specific study, as this was not detailed in the search results.

  • The vehicle for intraperitoneal injection could be a mixture of DMSO and PEG-400.[10]

• Monitoring and Endpoint:

  • Measure tumor dimensions with digital calipers regularly (e.g., every 2-3 days) and calculate tumor volume using the formula: Volume = (width)² x length/2.[8]

  • Monitor the body weight and overall health of the mice.

  • At the end of the study, euthanize the mice and excise the tumors for weight measurement and further analysis (e.g., immunohistochemistry for markers of apoptosis like cleaved caspase-3).[2]

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the signaling pathways modulated by Ferruginol and the experimental workflows described.

Ferruginol's induction of caspase-dependent apoptosis.

Ferruginol's inhibition of the PI3K/AKT signaling pathway.

Experimental workflow for the gastroprotection assay.

Experimental workflow for the anti-tumor xenograft assay.

References

• 1. Gastroprotective and ulcer healing effect of ferruginol in mice and rats: assessment of its mechanism of action using in vitro models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. kjim.org [kjim.org]
• 4. 4.8. EtOH/HCl-Induced Gastritis Mouse Model [bio-protocol.org]
• 5. mdpi.com [mdpi.com]
• 6. HCl/ethanol-induced gastric ulcer model and dosing [bio-protocol.org]
• 7. Ferruginol inhibits non-small cell lung cancer growth by inducing caspase-associated apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Protocol Online: Xenograft Tumor Model Protocol [protocol-online.org]
• 9. inmuno-oncologia.ciberonc.es [inmuno-oncologia.ciberonc.es]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols: Measuring Mitochondrial Membrane Potential after Ferruginol Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ferruginol (B158077), a natural abietane (B96969) diterpene found in the Cupressaceae and Podocarpaceae plant families, has garnered significant interest for its potential therapeutic properties, including anti-cancer, anti-inflammatory, and anti-microbial activities. A key area of investigation into its anti-cancer mechanism is its effect on mitochondria, the powerhouses of the cell. Ferruginol has been shown to induce apoptosis (programmed cell death) in various cancer cell lines, a process often mediated by changes in mitochondrial function.[1][2] One of the earliest and most critical events in the mitochondrial apoptotic pathway is the disruption of the mitochondrial membrane potential (ΔΨm).[3]

These application notes provide a comprehensive guide for researchers to measure changes in mitochondrial membrane potential in response to ferruginol treatment. This document outlines the underlying signaling pathways, provides detailed experimental protocols for commonly used assays, and presents a structured summary of reported quantitative data.

Signaling Pathway Overview

Ferruginol can induce apoptosis through the intrinsic mitochondrial pathway.[1][2] This process involves the regulation of pro-apoptotic and anti-apoptotic proteins of the Bcl-2 family. Ferruginol treatment has been observed to increase the expression of the pro-apoptotic protein Bax and decrease the expression of the anti-apoptotic protein Bcl-2.[1][2] This shift in the Bax/Bcl-2 ratio leads to the permeabilization of the outer mitochondrial membrane, resulting in the loss of mitochondrial membrane potential and the release of cytochrome c into the cytosol. Cytochrome c then activates a cascade of caspases, ultimately leading to the execution of apoptosis. Additionally, ferruginol has been shown to increase the production of reactive oxygen species (ROS), which can further contribute to mitochondrial damage and the loss of membrane potential.[4]

Figure 1: Simplified signaling pathway of Ferruginol-induced apoptosis.

Quantitative Data Summary

The following tables summarize the quantitative effects of ferruginol on mitochondrial membrane potential and related apoptotic events as reported in the literature.

Table 1: Effect of Ferruginol on Mitochondrial Membrane Potential in Cancer Cell Lines

Cell Line	Ferruginol Concentration (µM)	Treatment Time	Assay	Observed Effect on ΔΨm	Reference
A549 (NSCLC)	40, 60, 80	6 hours	JC-1	Dose-dependent decrease	[2][5]
CL1-5 (NSCLC)	40, 60, 80	6 hours	JC-1	Dose-dependent decrease	[2][5]
MDA-T32 (Thyroid Cancer)	6, 12, 24	Not specified	Not specified	Concentration-dependent decrease	[4]
SK-MEL-28 (Melanoma)	10	24, 72 hours	Not specified	Depolarization	[6][7]

Table 2: IC50 Values of Ferruginol in Various Cancer Cell Lines

Cell Line	IC50 (µM)	Reference
MDA-T32 (Thyroid Cancer)	12	[4]
PC-3 (Prostate Cancer)	55	[8]
SK-MEL-28 (Melanoma)	~50	[6]

Experimental Protocols

Accurate measurement of mitochondrial membrane potential is crucial for understanding the mechanism of action of compounds like ferruginol. The following are detailed protocols for two widely used fluorescent probes: JC-1 and TMRM.

Protocol 1: JC-1 Assay for Mitochondrial Membrane Potential

The JC-1 assay is a popular method that utilizes a cationic dye that exhibits potential-dependent accumulation in mitochondria.[9][10] In healthy cells with high mitochondrial membrane potential, JC-1 forms aggregates that fluoresce red. In apoptotic or unhealthy cells with low mitochondrial membrane potential, JC-1 remains in its monomeric form and fluoresces green.[3][9] The ratio of red to green fluorescence provides a measure of the mitochondrial membrane potential.

Materials:

• JC-1 Dye

• Dimethyl sulfoxide (B87167) (DMSO)

• Phosphate-buffered saline (PBS)

• Cell culture medium

• Black-walled, clear-bottom 96-well plates

• Fluorescence plate reader, flow cytometer, or fluorescence microscope

• Positive control (e.g., CCCP or FCCP)

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 1-2 x 10^4 cells per well and allow them to adhere overnight.

• Ferruginol Treatment: Treat cells with various concentrations of ferruginol for the desired time period. Include a vehicle control (DMSO) and a positive control for mitochondrial depolarization (e.g., 10-50 µM CCCP for 15-30 minutes).[9][11]

• JC-1 Staining Solution Preparation: Prepare a 1X JC-1 staining solution by diluting the JC-1 stock solution in pre-warmed cell culture medium to a final concentration of 1-5 µM.

• Staining: Remove the treatment medium and wash the cells once with warm PBS. Add the 1X JC-1 staining solution to each well and incubate for 15-30 minutes at 37°C in a CO2 incubator.[10]

• Washing: After incubation, remove the staining solution and wash the cells twice with warm PBS.

• Measurement:

  • Fluorescence Plate Reader: Measure the fluorescence intensity of JC-1 aggregates (red) at Ex/Em ~560/595 nm and JC-1 monomers (green) at Ex/Em ~485/535 nm.[9][10] The ratio of red to green fluorescence is indicative of the mitochondrial membrane potential.

  • Flow Cytometry: Scrape and collect the cells, then analyze them using a flow cytometer. Healthy cells will show high red fluorescence, while apoptotic cells will exhibit high green fluorescence.[12]

  • Fluorescence Microscopy: Observe the cells under a fluorescence microscope using appropriate filters for red and green fluorescence. Healthy cells will display red fluorescent mitochondria, while apoptotic cells will show green fluorescence.

Figure 2: Experimental workflow for the JC-1 assay.

Protocol 2: TMRM/TMRE Assay for Mitochondrial Membrane Potential

Tetramethylrhodamine, methyl ester (TMRM) and tetramethylrhodamine, ethyl ester (TMRE) are cell-permeant, cationic, red-orange fluorescent dyes that accumulate in active mitochondria with intact membrane potentials.[13][14][15] The fluorescence intensity of TMRM/TMRE is proportional to the mitochondrial membrane potential. A decrease in fluorescence intensity indicates mitochondrial depolarization.[16]

Materials:

• TMRM or TMRE dye

• DMSO

• PBS or HBSS

• Cell culture medium

• Black-walled, clear-bottom 96-well plates

• Fluorescence plate reader, flow cytometer, or fluorescence microscope

• Positive control (e.g., FCCP or CCCP)

• Quenching agent (optional, e.g., Trypan Blue)

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 1-2 x 10^4 cells per well and allow them to adhere overnight.

• Ferruginol Treatment: Treat cells with various concentrations of ferruginol for the desired time period. Include a vehicle control (DMSO) and a positive control for mitochondrial depolarization (e.g., 10-20 µM FCCP for 10-15 minutes).[17][18]

• TMRM/TMRE Staining Solution Preparation: Prepare a working solution of TMRM or TMRE in pre-warmed cell culture medium or buffer. The optimal concentration should be determined empirically for each cell type but is typically in the range of 20-500 nM.[19]

• Staining: Add the TMRM/TMRE staining solution to the cells and incubate for 20-30 minutes at 37°C.[16][18]

• Washing (Optional but Recommended): Gently wash the cells with pre-warmed PBS or HBSS to remove the background fluorescence from the medium.

• Measurement:

  • Fluorescence Plate Reader: Measure the fluorescence intensity at Ex/Em ~549/575 nm.[18] A decrease in fluorescence indicates a loss of mitochondrial membrane potential.

  • Flow Cytometry: Harvest the cells and analyze them using a flow cytometer. A shift to lower fluorescence intensity indicates mitochondrial depolarization.

  • Fluorescence Microscopy: Image the cells using a fluorescence microscope with appropriate filters. Healthy cells will show bright red fluorescent mitochondria, while cells with depolarized mitochondria will exhibit dimmer fluorescence.

Conclusion

Measuring the mitochondrial membrane potential is a critical step in elucidating the apoptotic mechanism of ferruginol. The protocols provided for the JC-1 and TMRM/TMRE assays offer robust and reliable methods for quantifying changes in ΔΨm. By carefully following these procedures and correlating the results with other apoptotic markers, researchers can gain valuable insights into the therapeutic potential of ferruginol and its derivatives in drug development.

References

• 1. Ferruginol inhibits non-small cell lung cancer growth by inducing caspase-associated apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. resources.revvity.com [resources.revvity.com]
• 4. Ferruginol Diterpenoid Selectively Inhibits Human Thyroid Cancer Growth by Inducing Mitochondrial Dependent Apoptosis, Endogenous Reactive Oxygen Species (ROS) Production, Mitochondrial Membrane Potential Loss and Suppression of Mitogen-Activated Protein Kinase (MAPK) and PI3K/AKT Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. JC-1 Mitochondrial Membrane Potential Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 10. 101.200.202.226 [101.200.202.226]
• 11. researchgate.net [researchgate.net]
• 12. Analysis of the Mitochondrial Membrane Potential Using the Cationic JC-1 Dyeas a Sensitive Fluorescent Probe - PMC [pmc.ncbi.nlm.nih.gov]
• 13. TMRM Assay Kit (Mitochondrial Membrane Potential) (ab228569) | Abcam [abcam.com]
• 14. Measurement of Mitochondrial Membrane Potential with the Fluorescent Dye Tetramethylrhodamine Methyl Ester (TMRM) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. TMRE & TMRM | Explore Membrane Potentials — Potentiometric Probes [potentiometricprobes.com]
• 16. domainex.co.uk [domainex.co.uk]
• 17. media.cellsignal.com [media.cellsignal.com]
• 18. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 19. Measuring mitochondrial membrane potential | The EMBO Journal [link.springer.com]

Application Note: Ferruginol Modulates Bcl-2 Family Proteins to Induce Apoptosis

Introduction

Ferruginol, a natural abietane (B96969) diterpene found in several plant species including Cryptomeria japonica, has demonstrated significant anti-cancer properties.[1][2] One of the key mechanisms underlying its cytotoxic effects is the induction of apoptosis through the mitochondrial-mediated pathway. This process is tightly regulated by the B-cell lymphoma-2 (Bcl-2) family of proteins, which consists of both anti-apoptotic (e.g., Bcl-2) and pro-apoptotic (e.g., Bax) members. The ratio of these proteins is critical in determining a cell's fate. Ferruginol has been shown to alter this balance, leading to the initiation of the apoptotic cascade in cancer cells.

Mechanism of Action

Ferruginol treatment has been observed to decrease the expression of the anti-apoptotic protein Bcl-2 while simultaneously increasing the expression of the pro-apoptotic protein Bax.[1][3][4] This shift in the Bcl-2/Bax ratio disrupts the mitochondrial membrane potential, leading to the release of cytochrome c and subsequent activation of caspases, ultimately resulting in programmed cell death.[3][5] This application note provides a protocol for analyzing the expression of Bcl-2 and Bax in cancer cells treated with Ferruginol using Western blot analysis.

Quantitative Data Summary

The following table summarizes the dose-dependent effect of Ferruginol on the Bcl-2/Bax protein expression ratio in A549 and CL1-5 non-small cell lung cancer cell lines after a 6-hour treatment. Data is derived from densitometric analysis of Western blots.

Cell Line	Ferruginol Concentration (µM)	Bcl-2/Bax Ratio
A549	0 (Control)	1.00
40	0.64
60	0.37
80	0.30
CL1-5	0 (Control)	1.00
40	Not specified
60	Not specified
80	Not specified

Data adapted from Yang et al., 2014.[4] A similar tendency of a decreasing Bcl-2/Bax ratio was also observed in CL1-5 cells.[4]

Signaling Pathway Diagram

Caption: Ferruginol-induced apoptotic signaling pathway.

Experimental Protocol: Western Blot Analysis of Bcl-2 and Bax

This protocol details the steps for investigating the effect of Ferruginol on Bcl-2 and Bax protein expression in cancer cells.

1. Cell Culture and Ferruginol Treatment

1.1. Culture your cancer cell line of choice (e.g., A549, HCT-116) in the appropriate medium supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin, at 37°C in a humidified atmosphere with 5% CO2. 1.2. Seed the cells in 6-well plates and allow them to adhere and reach 70-80% confluency. 1.3. Treat the cells with varying concentrations of Ferruginol (e.g., 0, 40, 60, 80 µM) for a predetermined time (e.g., 6, 24, or 48 hours). A vehicle control (e.g., DMSO) should be included.

2. Protein Extraction

2.1. After treatment, wash the cells twice with ice-cold phosphate-buffered saline (PBS). 2.2. Lyse the cells by adding 100-200 µL of ice-cold RIPA buffer containing a protease inhibitor cocktail to each well. 2.3. Scrape the cells and transfer the lysate to a microcentrifuge tube. 2.4. Incubate the lysate on ice for 30 minutes, with vortexing every 10 minutes. 2.5. Centrifuge the lysate at 14,000 x g for 20 minutes at 4°C. 2.6. Collect the supernatant containing the total protein and transfer it to a new tube. 2.7. Determine the protein concentration using a BCA protein assay kit.

3. SDS-PAGE and Protein Transfer

3.1. Prepare protein samples by mixing the cell lysate with Laemmli sample buffer and heating at 95°C for 5 minutes. 3.2. Load equal amounts of protein (e.g., 20-50 µg) into the wells of a 12% SDS-polyacrylamide gel. Include a pre-stained protein ladder. 3.3. Run the gel at 100-120 V until the dye front reaches the bottom. 3.4. Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) membrane at 100 V for 1-2 hours or overnight at 4°C.

4. Immunoblotting

4.1. Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature. 4.2. Incubate the membrane with primary antibodies against Bcl-2 (e.g., 1:1000 dilution) and Bax (e.g., 1:1000 dilution) overnight at 4°C with gentle agitation. A primary antibody against a loading control, such as β-actin or GAPDH, should also be used. 4.3. Wash the membrane three times with TBST for 10 minutes each. 4.4. Incubate the membrane with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibody (e.g., anti-rabbit or anti-mouse IgG, 1:5000 dilution) for 1 hour at room temperature. 4.5. Wash the membrane three times with TBST for 10 minutes each.

5. Detection and Analysis

5.1. Prepare the enhanced chemiluminescence (ECL) detection reagent according to the manufacturer's instructions. 5.2. Incubate the membrane with the ECL reagent for 1-5 minutes. 5.3. Capture the chemiluminescent signal using a digital imaging system or X-ray film. 5.4. Perform densitometric analysis of the protein bands using image analysis software (e.g., ImageJ). Normalize the band intensity of Bcl-2 and Bax to the loading control.

Experimental Workflow Diagram

Caption: Western blot workflow for Bcl-2 and Bax analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. Ferruginol inhibits non-small cell lung cancer growth by inducing caspase-associated apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. phcog.com [phcog.com]
• 4. for.nchu.edu.tw [for.nchu.edu.tw]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for Evaluating the Anti-inflammatory Activity of Ferruginol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ferruginol, a natural abietane (B96969) diterpene found in the resin of various conifer species, has garnered significant interest for its diverse pharmacological properties, including antioxidant, antimicrobial, and antitumor activities.[1] Emerging evidence suggests that Ferruginol also possesses potent anti-inflammatory effects, making it a promising candidate for the development of novel therapeutic agents for inflammatory diseases.[2][3] These application notes provide a comprehensive overview of the experimental setup for assessing the anti-inflammatory properties of Ferruginol, detailing both in vitro and in vivo assay protocols. The methodologies described herein are designed to enable researchers to effectively evaluate Ferruginol's mechanism of action and quantify its anti-inflammatory efficacy.

Mechanism of Action: Inhibition of Pro-inflammatory Signaling Pathways

Ferruginol exerts its anti-inflammatory effects by modulating key signaling pathways implicated in the inflammatory response, primarily the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.[4][5] These pathways regulate the expression of numerous pro-inflammatory mediators, including cytokines, chemokines, and enzymes such as inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2).

NF-κB Signaling Pathway

The NF-κB pathway is a central regulator of inflammation.[4][6] In resting cells, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins.[7] Upon stimulation by pro-inflammatory signals like lipopolysaccharide (LPS), the IκB kinase (IKK) complex is activated, leading to the phosphorylation and subsequent degradation of IκBα.[8][9] This allows NF-κB (typically the p65/p50 heterodimer) to translocate to the nucleus, where it binds to DNA and induces the transcription of pro-inflammatory genes.[10][11][12] Ferruginol has been shown to inhibit the expression of NF-κB p65, thereby attenuating the inflammatory cascade.[5]

Caption: Ferruginol's inhibition of the NF-κB signaling pathway.

MAPK Signaling Pathway

The MAPK family, including p38, c-Jun N-terminal kinase (JNK), and extracellular signal-regulated kinase (ERK), plays a crucial role in transducing extracellular signals into cellular responses, including inflammation.[13][14][15][16] The activation of these kinases, particularly p38 MAPK, by inflammatory stimuli leads to the downstream activation of transcription factors that regulate the expression of inflammatory mediators.[4] Some studies have suggested that Ferruginol can suppress the MAPK pathway by decreasing the expression of p38.[4] It is important to note that a study making similar claims has been retracted, warranting a cautious interpretation of the precise mechanisms of MAPK inhibition by Ferruginol.[17]

Caption: Postulated inhibition of the p38 MAPK pathway by Ferruginol.

Data Presentation

The following table summarizes the expected quantitative data from the described anti-inflammatory assays for Ferruginol. The values presented are illustrative and should be determined experimentally.

Assay	Parameter Measured	Ferruginol Concentration/Dose	Expected Outcome (Example)	Positive Control	Expected Outcome (Positive Control)
In Vitro Assays
Cell Viability (MTT Assay)	% Cell Viability	1-100 µM	>90% at effective anti-inflammatory concentrations	-	-
Nitric Oxide (NO) Production	NO concentration (µM) or % inhibition	IC₅₀ value	e.g., 15 µM	L-NMMA	e.g., IC₅₀ of 20 µM
Prostaglandin E₂ (PGE₂) Production	PGE₂ concentration (pg/mL) or % inhibition	IC₅₀ value	e.g., 10 µM	Indomethacin	e.g., IC₅₀ of 5 µM
TNF-α Secretion	TNF-α concentration (pg/mL) or % inhibition	IC₅₀ value	e.g., 25 µM	Dexamethasone	e.g., IC₅₀ of 1 µM
IL-6 Secretion	IL-6 concentration (pg/mL) or % inhibition	IC₅₀ value	e.g., 30 µM	Dexamethasone	e.g., IC₅₀ of 2 µM
In Vivo Assay
Carrageenan-Induced Paw Edema	% Inhibition of Paw Edema	10, 25, 50 mg/kg	Dose-dependent reduction (e.g., 25%, 45%, 65% at 4h)	Indomethacin (10 mg/kg)	e.g., 70% inhibition at 4h

Experimental Workflow

The overall workflow for evaluating the anti-inflammatory activity of Ferruginol involves a series of sequential steps, from initial in vitro screening to in vivo validation.

Caption: General experimental workflow for Ferruginol anti-inflammatory assays.

Experimental Protocols

In Vitro Anti-inflammatory Assays in LPS-Stimulated RAW 264.7 Macrophages

a. Cell Culture and Maintenance Murine macrophage cell line RAW 264.7 is cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin. Cells are maintained at 37°C in a humidified atmosphere of 5% CO₂.

b. Cytotoxicity Assay (MTT Assay) To determine the non-toxic concentrations of Ferruginol, a 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is performed.

• Seed RAW 264.7 cells in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours.

• Treat the cells with various concentrations of Ferruginol (e.g., 1, 5, 10, 25, 50, 100 µM) for 24 hours.

• Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Remove the medium and dissolve the formazan (B1609692) crystals in 150 µL of dimethyl sulfoxide (B87167) (DMSO).

• Measure the absorbance at 570 nm using a microplate reader. Cell viability is expressed as a percentage relative to the vehicle-treated control.

c. Measurement of Nitric Oxide (NO) Production

• Seed RAW 264.7 cells in a 96-well plate at a density of 1 x 10⁵ cells/well and incubate for 24 hours.

• Pre-treat the cells with non-toxic concentrations of Ferruginol for 1 hour.

• Stimulate the cells with lipopolysaccharide (LPS) (1 µg/mL) for 24 hours.

• Collect 100 µL of the cell culture supernatant.

• Add 100 µL of Griess reagent (1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water) to the supernatant.

• Incubate for 10 minutes at room temperature.

• Measure the absorbance at 540 nm. The concentration of nitrite (B80452) is determined from a sodium nitrite standard curve. The percentage inhibition of NO production is calculated relative to the LPS-stimulated control.[2][15]

d. Measurement of Prostaglandin E₂ (PGE₂) Production

• Seed RAW 264.7 cells in a 24-well plate at a density of 2.5 x 10⁵ cells/well and incubate overnight.[6]

• Pre-treat the cells with various concentrations of Ferruginol for 2 hours.[6]

• Stimulate the cells with LPS (100 ng/mL) for 24 hours.[6]

• Collect the cell culture supernatants and centrifuge to remove particulate matter.[6]

• Measure the PGE₂ concentration in the supernatants using a commercial Enzyme Immunoassay (EIA) kit according to the manufacturer's instructions.[6][18][19][20]

e. Measurement of TNF-α and IL-6 Secretion

• Seed RAW 264.7 cells in a 24-well plate and pre-treat with Ferruginol as described for the PGE₂ assay.

• Stimulate with LPS (1 µg/mL) for 24 hours.

• Collect the cell culture supernatants.

• Quantify the levels of TNF-α and IL-6 in the supernatants using commercial Enzyme-Linked Immunosorbent Assay (ELISA) kits following the manufacturer's protocols.[5][21][22][23][24][25][26][27]

In Vivo Anti-inflammatory Assay: Carrageenan-Induced Paw Edema in Rats

a. Animals Male Wistar rats (180-220 g) are used for this study. The animals are housed under standard laboratory conditions with free access to food and water. All animal experiments should be conducted in accordance with institutional animal ethics committee guidelines.

b. Experimental Procedure

• Divide the rats into groups (n=6 per group): a control group, a positive control group (Indomethacin, 10 mg/kg), and Ferruginol treatment groups (e.g., 10, 25, 50 mg/kg).

• Administer Ferruginol (dissolved in a suitable vehicle, e.g., 0.5% carboxymethylcellulose) or Indomethacin orally 1 hour before the carrageenan injection. The control group receives only the vehicle.

• Measure the initial paw volume of the right hind paw of each rat using a plethysmometer.

• Induce inflammation by injecting 0.1 mL of 1% carrageenan suspension in saline into the sub-plantar region of the right hind paw.[14][28][29][30][31][32][33][34]

• Measure the paw volume at 1, 2, 3, 4, and 5 hours after the carrageenan injection.[28][29]

• The percentage inhibition of paw edema is calculated using the following formula: % Inhibition = [1 - (Vt - V₀) / (Vc - V₀c)] x 100 Where:

  • Vt = Paw volume of the treated group at a specific time point

  • V₀ = Initial paw volume of the treated group

  • Vc = Paw volume of the control group at the same time point

  • V₀c = Initial paw volume of the control group[28][29][30]

Conclusion

The protocols outlined in these application notes provide a robust framework for the systematic evaluation of the anti-inflammatory properties of Ferruginol. By employing a combination of in vitro and in vivo models, researchers can elucidate the mechanisms of action and determine the therapeutic potential of this promising natural compound. The data generated from these assays will be crucial for advancing Ferruginol through the drug development pipeline for the treatment of inflammatory disorders.

References

• 1. researchgate.net [researchgate.net]
• 2. Inhibition of nitric oxide production and free radical scavenging activities of four South African medicinal plants - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Antioxidant and Anti-Inflammatory Effects in RAW264.7 Macrophages of Malvidin, a Major Red Wine Polyphenol - PMC [pmc.ncbi.nlm.nih.gov]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. mpbio.com [mpbio.com]
• 6. Inhibition of COX-2 and PGE2 in LPS-stimulated RAW264.7 cells by lonimacranthoide VI, a chlorogenic acid ester saponin - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Inhibition of IκB Kinase and IκB Phosphorylation by 15-Deoxy-Δ12,14-Prostaglandin J2 in Activated Murine Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Sustained IKKβ phosphorylation and NF-κB activation by superoxide-induced peroxynitrite-mediated nitrotyrosine modification of B56γ3 and PP2A inactivation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. 1,8-Cineol inhibits nuclear translocation of NF-κB p65 and NF-κB-dependent transcriptional activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Inhibition of p65 Nuclear Translocation by Baicalein -Toxicological Research | Korea Science [koreascience.kr]
• 12. Inhibition of p65 Nuclear Translocation by Baicalein - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Anti-Edematogenic and Anti-Granuloma Activity of a Synthetic Curcuminoid Analog, 5-(3,4-Dihydroxyphenyl)-3-hydroxy-1-(2-hydroxyphenyl)penta-2,4-dien-1-one, in Mouse Models of Inflammation [mdpi.com]
• 14. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Inhibitory Effect on Nitric Oxide Release in LPS-Stimulated Macrophages and Free Radical Scavenging Activity of Croton Linearis Jacq. Leaves - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Evaluation of Free Radical-Scavenging and Nitric Oxide Inhibition Activities of Selected Medicinal Plants – Material Science Research India [materialsciencejournal.org]
• 17. Ferruginol Diterpenoid Selectively Inhibits Human Thyroid Cancer Growth by Inducing Mitochondrial Dependent Apoptosis, Endogenous Reactive Oxygen Species (ROS) Production, Mitochondrial Membrane Potential Loss and Suppression of Mitogen-Activated Protein Kinase (MAPK) and PI3K/AKT Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. Enzyme-Linked Immunosorbent Assay (ELISA) for Detection of Human TNF-α in Culture Supernatants - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 22. novamedline.com [novamedline.com]
• 23. fn-test.com [fn-test.com]
• 24. mdpi.com [mdpi.com]
• 25. mdpi.com [mdpi.com]
• 26. TNF stimulates IL-6, CXCL8 and VEGF secretion from human keratinocytes via activation of mTOR, inhibited by tetramethoxyluteolin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. pan.olsztyn.pl [pan.olsztyn.pl]
• 28. researchgate.net [researchgate.net]
• 29. Anti-inflammatory activity of crude and detoxified leaves of Daphne oleoides Schreb. on carrageenan-induced paw edema in wistar rats - PMC [pmc.ncbi.nlm.nih.gov]
• 30. thaiscience.info [thaiscience.info]
• 31. ijsr.net [ijsr.net]
• 32. carrageenan induced paw: Topics by Science.gov [science.gov]
• 33. researchgate.net [researchgate.net]
• 34. Reduction of paw edema and liver oxidative stress in carrageenan-induced acute inflammation by Lobaria pulmonaria and Parmelia caperata, lichen species, in mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes: Ferruginol as a Promising Scaffold for Anticancer Agent Development

Introduction

Ferruginol (B158077) is a natural abietane-type diterpene phenol (B47542) found in various plant species, including those from the Lamiaceae and Cupressaceae families.[1][2][3] This compound has garnered significant attention within the pharmacological community due to its broad spectrum of biological activities, including anti-inflammatory, gastroprotective, and potent antitumor effects.[4] Research has demonstrated that ferruginol exerts cytotoxic effects against a wide array of human cancer cell lines, such as thyroid, lung, prostate, ovarian, breast, and melanoma.[1][2][5][6] Its anticancer activity is attributed to its ability to modulate multiple cellular processes, including the induction of apoptosis, inhibition of key cell survival pathways, and generation of oxidative stress.[4] These characteristics make ferruginol a valuable lead molecule for the development of novel chemotherapeutic agents.

This document provides an overview of ferruginol's mechanisms of action, a summary of its efficacy in various cancer cell lines, and detailed protocols for key experiments to evaluate its anticancer properties.

Mechanisms of Anticancer Action

Ferruginol's efficacy as an anticancer agent stems from its ability to target several fundamental cellular pathways simultaneously. Its primary mechanisms involve the induction of programmed cell death (apoptosis) through both intrinsic and extrinsic pathways, the suppression of critical pro-survival signaling cascades, and the promotion of cell cycle arrest.

1. Induction of Apoptosis and Oxidative Stress

Ferruginol is a potent inducer of apoptosis.[2] In thyroid and non-small cell lung cancer (NSCLC) cells, it triggers the mitochondrial-dependent (intrinsic) apoptotic pathway.[5][7][8] This process is initiated by an increase in intracellular Reactive Oxygen Species (ROS), which leads to a decrease in the mitochondrial membrane potential (MMP).[5][9] The disruption of MMP is followed by the upregulation of the pro-apoptotic protein Bax and the downregulation of the anti-apoptotic protein Bcl-2.[5][7][8] This shift in the Bax/Bcl-2 ratio facilitates the release of cytochrome c from the mitochondria, subsequently activating a cascade of caspases, including caspase-9 and the executioner caspase-3.[7][8][9][10] Ferruginol also activates caspase-8, suggesting an involvement of the extrinsic apoptotic pathway as well.[7][8][10] The activation of these caspases culminates in the cleavage of key cellular substrates, such as poly(ADP-ribose) polymerase (PARP), leading to the systematic dismantling of the cell.[7][8][10] In prostate cancer cells, ferruginol also promotes cell death through the nuclear translocation of the Apoptosis-Inducing Factor (AIF).[11][12]

Caption: Ferruginol's induction of apoptosis and inhibition of survival pathways.

2. Inhibition of Pro-Survival Signaling Pathways

A key aspect of ferruginol's anticancer activity is its ability to suppress signaling pathways that are crucial for tumor cell survival and proliferation. Studies have shown that ferruginol inhibits the phosphorylation, and thus the activation, of key components of the PI3K/AKT and MAPK pathways in thyroid cancer cells.[5] Specifically, it leads to a dose-dependent decrease in phosphorylated PI3K (p-PI3K), phosphorylated AKT (p-AKT), and p38 MAPK.[5] In androgen-independent prostate cancer cells, ferruginol has been shown to inhibit the Ras/PI3K and STAT 3/5 signaling pathways.[11][12] By blocking these pathways, ferruginol effectively cuts off signals that promote cell growth, survival, and resistance to therapy.

3. Cell Cycle Arrest and Inhibition of Migration

In addition to inducing apoptosis, ferruginol can halt the proliferation of cancer cells by arresting the cell cycle. In OVCAR-3 human ovarian cancer cells, treatment with ferruginol was found to induce cell cycle arrest at the G2/M phase.[13] This prevents the cells from proceeding through mitosis, thereby inhibiting tumor growth. Furthermore, ferruginol has demonstrated the ability to inhibit cancer cell migration, as shown by in vitro wound healing assays with OVCAR-3 cells.[13][14] This suggests a potential role for ferruginol in preventing metastasis.

Quantitative Data Summary: In Vitro Efficacy

The cytotoxic and antiproliferative activity of ferruginol has been quantified across a diverse panel of human cancer cell lines. The half-maximal inhibitory concentration (IC50) and half-maximal growth inhibitory concentration (GI50) values provide a benchmark for its potency.

Cell Line	Cancer Type	Reported IC50 / GI50 (µM)	Reference
MDA-T32	Thyroid Cancer	~12 (IC50)	[4][5]
A549	Non-Small Cell Lung Cancer	~33.0 (IC50)	[10]
CL1-5	Non-Small Cell Lung Cancer	~39.3 (IC50)	[10]
PC3	Prostate Cancer	~55 (IC50)	[4]
SK-Mel-28	Malignant Melanoma	~50 (GI50)	[1][4]
AGS	Gastric Adenocarcinoma	~29 (IC50)	[4]
OVCAR-3	Ovarian Cancer	Effective at 20-300 µM	[4][13]
HepG2	Liver Hepatoma	>100 (IC50)	[4]
Normal Cells
Human Thyrocytes	Normal Thyroid	~92 (IC50)	[5]

Note: IC50/GI50 values can vary based on experimental conditions such as cell density, incubation time, and the specific assay method used.[4] Ferruginol generally shows lower toxicity against normal cells, as seen with the ~7.7-fold selectivity for thyroid cancer cells over normal thyrocytes.[5]

Experimental Protocols

The following protocols outline standard methodologies for assessing the anticancer potential of ferruginol in a laboratory setting.

Caption: Standard workflow for evaluating ferruginol's anticancer potential.

Protocol 1: Cell Viability Assessment (MTT Assay)

This assay determines the concentration of ferruginol that inhibits cell viability by 50% (IC50).

Materials:

• Cancer cells of interest

• Complete culture medium

• 96-well culture plates

• Ferruginol (dissolved in DMSO to create a stock solution)

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• Microplate reader

Methodology:

• Cell Seeding: Seed cells in a 96-well plate at a density of 1 x 10^4 to 2 x 10^4 cells/well and allow them to adhere overnight at 37°C in a 5% CO2 incubator.[14]

• Treatment: Prepare serial dilutions of ferruginol in complete medium from the stock solution. Replace the medium in the wells with the ferruginol dilutions (e.g., 0, 5, 10, 20, 40, 80, 160 µM).[5] Include a vehicle control group treated with medium containing the same final concentration of DMSO (typically ≤ 0.1%).[4]

• Incubation: Incubate the plates for a defined period (e.g., 24, 48, or 72 hours).[14][15]

• MTT Addition: Add 10-20 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to convert the yellow MTT to purple formazan (B1609692) crystals.[14]

• Solubilization: Carefully remove the medium and add 150-200 µL of DMSO to each well to dissolve the formazan crystals.[5]

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate cell viability as a percentage relative to the vehicle control. Plot the viability against ferruginol concentration and determine the IC50 value using non-linear regression analysis.

Protocol 2: Analysis of Apoptosis by Annexin V-FITC/Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• 6-well culture plates

• Ferruginol

• Annexin V-FITC/PI Apoptosis Detection Kit

• Binding Buffer

• Flow cytometer

Methodology:

• Cell Culture and Treatment: Seed cells (e.g., 0.6 x 10^6 cells/well) in 6-well plates and allow them to attach.[5] Treat the cells with ferruginol at the desired concentrations (e.g., 0, 6, 12, 24 µM) for 24 hours.[5]

• Cell Harvesting: Collect both adherent and floating cells. Wash the cells twice with ice-cold PBS.

• Staining: Resuspend the cells in 1X Binding Buffer provided in the kit. Add Annexin V-FITC and PI according to the manufacturer's protocol.

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Data Acquisition: Analyze the cells immediately using a flow cytometer. FITC fluorescence (Annexin V) indicates phosphatidylserine (B164497) exposure on the outer membrane (early apoptosis), while PI fluorescence indicates loss of membrane integrity (late apoptosis/necrosis).

• Analysis: Quantify the percentage of cells in each quadrant (viable, early apoptotic, late apoptotic, necrotic).

Protocol 3: Western Blot Analysis of Key Signaling Proteins

This technique is used to detect changes in the expression and phosphorylation levels of proteins involved in apoptosis and survival pathways.

Materials:

• Ferruginol-treated and control cell lysates

• SDS-PAGE gels and electrophoresis apparatus

• PVDF membrane

• Transfer buffer and apparatus

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., for Bcl-2, Bax, cleaved Caspase-3, p-AKT, total AKT, p-p38, β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Methodology:

• Protein Extraction: Lyse treated and untreated cells in RIPA buffer to extract total protein. Determine protein concentration using a BCA or Bradford assay.

• Electrophoresis: Separate equal amounts of protein (e.g., 20-40 µg) on an SDS-PAGE gel.

• Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the desired primary antibody overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1-2 hours at room temperature.

• Detection: After further washing, apply the ECL substrate and visualize the protein bands using an imaging system.[10] β-actin is typically used as a loading control to ensure equal protein loading.

Protocol 4: Measurement of Mitochondrial Membrane Potential (MMP)

This protocol uses a fluorescent dye to assess mitochondrial integrity, a key event in intrinsic apoptosis.

Materials:

• 6-well plates or fluorescence microscopy slides

• Ferruginol

• JC-1 or Tetramethylrhodamine, Methyl Ester (TMRM) reagent

• Fluorescence microscope or flow cytometer

Methodology:

• Cell Culture and Treatment: Seed cells and treat with various concentrations of ferruginol for a specified time (e.g., 6-24 hours).[7]

• Staining: Remove the treatment medium, wash the cells with PBS, and incubate with the MMP-sensitive dye (e.g., JC-1 or TMRM) according to the manufacturer's instructions.

• Data Acquisition:

  • Microscopy: Observe the cells under a fluorescence microscope. With JC-1, healthy mitochondria with high MMP will show red fluorescence (J-aggregates), while apoptotic cells with low MMP will show green fluorescence (J-monomers).[7]

  • Flow Cytometry: Harvest the cells and analyze them on a flow cytometer to quantify the shift in the red/green fluorescence ratio.

• Analysis: Determine the percentage of cells with depolarized mitochondria as an indicator of apoptosis induction.

Protocol 5: In Vivo Antitumor Activity Assessment (Xenograft Model)

This protocol evaluates the efficacy of ferruginol in a living organism. All animal procedures must be approved by an Institutional Animal Care and Use Committee (IACUC).

Materials:

• Immunocompromised mice (e.g., nude mice)

• Cancer cell line (e.g., CL1-5)[7]

• Ferruginol solution for injection

• Calipers for tumor measurement

Methodology:

• Tumor Inoculation: Subcutaneously inject a suspension of cancer cells (e.g., 3 x 10^6 CL1-5 cells) into the flank of each mouse.[7][10]

• Treatment Initiation: Once tumors reach a palpable size (e.g., 10 days post-inoculation), randomly assign mice to a control group (vehicle) and a treatment group.[7]

• Drug Administration: Administer ferruginol (e.g., 100 µmol/kg body weight) or vehicle via intraperitoneal (i.p.) injection on a predetermined schedule.[7]

• Monitoring: Monitor tumor growth by measuring tumor dimensions with calipers every few days. Calculate tumor volume using the formula: (Length x Width^2) / 2. Also, monitor the body weight and general health of the mice.

• Endpoint: At the end of the study, euthanize the mice, and excise the tumors. Weigh the tumors for final comparison.

• Analysis: Compare the average tumor volume and weight between the treatment and control groups to determine the in vivo antitumor effect of ferruginol.[7] Further analysis, such as immunohistochemistry for apoptotic markers (e.g., cleaved caspase-3) on tumor sections, can be performed.[7]

Conclusion

Ferruginol presents a compelling case as a lead compound for the development of new anticancer therapies. Its ability to induce apoptosis, inhibit critical survival signaling pathways, and arrest the cell cycle in a variety of cancer models underscores its therapeutic potential. The compound's selectivity for cancer cells over normal cells further enhances its appeal. The protocols provided herein offer a robust framework for researchers to further investigate and validate the anticancer properties of ferruginol and its derivatives, paving the way for potential preclinical and clinical development.

References

• 1. In Vitro Cytotoxic Effects of Ferruginol Analogues in Sk-MEL28 Human Melanoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 3. mdpi.com [mdpi.com]
• 4. benchchem.com [benchchem.com]
• 5. Ferruginol Diterpenoid Selectively Inhibits Human Thyroid Cancer Growth by Inducing Mitochondrial Dependent Apoptosis, Endogenous Reactive Oxygen Species (ROS) Production, Mitochondrial Membrane Potential Loss and Suppression of Mitogen-Activated Protein Kinase (MAPK) and PI3K/AKT Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. for.nchu.edu.tw [for.nchu.edu.tw]
• 8. Ferruginol inhibits non-small cell lung cancer growth by inducing caspase-associated apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Ferruginol suppresses survival signaling pathways in androgen-independent human prostate cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Ferruginol exhibits anticancer effects in OVCAR‑3 human ovary cancer cells by inducing apoptosis, inhibition of cancer cell migration and G2/M phase cell cycle arrest - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 15. mdpi.com [mdpi.com]

Application Notes and Protocols: Semi-synthesis of Ferruginol Derivatives from Dehydroabietic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the semi-synthesis of ferruginol (B158077) and its derivatives starting from the readily available natural product, dehydroabietic acid. Ferruginol, a bioactive abietane-type diterpenoid, and its analogues have garnered significant interest due to their promising pharmacological activities, including anticancer, antiviral, and antileishmanial properties.[1][2][3] This document outlines the key synthetic strategies, experimental procedures, and quantitative data to facilitate the exploration of this valuable class of compounds for drug discovery and development.

Overview of Synthetic Strategies

The semi-synthesis of ferruginol from dehydroabietic acid typically involves the introduction of a hydroxyl group at the C-12 position of the aromatic C-ring. A common and effective method to achieve this is through a sequence of Friedel-Crafts acylation followed by a Baeyer-Villiger oxidation.[4][5] Further modifications can be performed at various positions of the abietane (B96969) scaffold, particularly at the C-18 or C-19 positions, to generate a library of derivatives with diverse biological activities.[1][6][7] Dehydroabietic acid can be obtained from the disproportionation of abietic acid, a major component of pine rosin.[8][9]

A general workflow for the synthesis is depicted below:

Caption: General workflow for the semi-synthesis of Ferruginol and its derivatives from Dehydroabietic Acid.

Experimental Protocols

Protocol 1: Esterification of Dehydroabietic Acid to Methyl Dehydroabietate

This protocol describes the conversion of dehydroabietic acid to its methyl ester, which is a common intermediate for subsequent reactions.

Materials:

• Dehydroabietic acid

• Methanol (B129727) (anhydrous)

• Sulfuric acid (concentrated)

• Sodium bicarbonate (saturated solution)

• Brine

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

• Organic solvent (e.g., diethyl ether or dichloromethane)

• Round-bottom flask

• Reflux condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolve dehydroabietic acid in anhydrous methanol in a round-bottom flask.

• Carefully add a catalytic amount of concentrated sulfuric acid to the solution.

• Heat the mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature.

• Remove the excess methanol using a rotary evaporator.

• Dissolve the residue in an organic solvent like diethyl ether.

• Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain methyl dehydroabietate.

Protocol 2: Friedel-Crafts Acylation of Methyl Dehydroabietate

This protocol introduces an acetyl group at the C-12 position of the aromatic ring.

Materials:

• Methyl dehydroabietate

• Acetyl chloride or acetic anhydride (B1165640)

• Anhydrous aluminum chloride (AlCl₃)

• Anhydrous dichloromethane (B109758) (DCM)

• Hydrochloric acid (10% solution)

• Water

• Brine

• Anhydrous sodium sulfate

• Round-bottom flask

• Ice bath

• Magnetic stirrer

Procedure:

• Dissolve methyl dehydroabietate in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution in an ice bath.

• Slowly add anhydrous aluminum chloride to the stirred solution.

• Add acetyl chloride or acetic anhydride dropwise to the mixture.

• Allow the reaction to stir at 0°C and then warm to room temperature, monitoring the progress by TLC.

• Upon completion, carefully quench the reaction by pouring it into a mixture of crushed ice and 10% HCl.

• Extract the aqueous layer with DCM.

• Combine the organic layers and wash with water and brine.

• Dry the organic phase over anhydrous sodium sulfate, filter, and evaporate the solvent to yield the crude 12-acetyl derivative.

• Purify the product by column chromatography on silica (B1680970) gel.

Protocol 3: Baeyer-Villiger Oxidation to the Acetoxy Derivative

This protocol converts the acetyl group at C-12 to an acetoxy group.

Materials:

• 12-Acetyl-methyl dehydroabietate

• m-Chloroperoxybenzoic acid (m-CPBA) or other peroxy acids

• Anhydrous dichloromethane (DCM)

• Sodium sulfite (B76179) solution (10%)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• Dissolve the 12-acetyl derivative in anhydrous DCM.

• Add m-CPBA in portions to the solution at room temperature.

• Stir the reaction mixture and monitor by TLC.

• Once the starting material is consumed, dilute the reaction mixture with DCM.

• Wash the organic layer with 10% sodium sulfite solution (to destroy excess peroxide), saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• The resulting 12-acetoxy derivative can be purified by column chromatography if necessary.

Protocol 4: Hydrolysis and Reduction to Ferruginol

This final step involves the hydrolysis of the acetate and ester groups, followed by reduction to yield ferruginol.

Materials:

• 12-Acetoxy-methyl dehydroabietate

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous tetrahydrofuran (B95107) (THF) or diethyl ether

• Sodium sulfate decahydrate (B1171855) or Rochelle's salt solution

• Anhydrous sodium sulfate

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere, prepare a suspension of LiAlH₄ in anhydrous THF.

• Cool the suspension in an ice bath.

• Add a solution of the 12-acetoxy-methyl dehydroabietate in anhydrous THF dropwise to the LiAlH₄ suspension.

• Allow the reaction to warm to room temperature and then heat to reflux, monitoring by TLC.

• After completion, cool the reaction mixture in an ice bath and carefully quench the excess LiAlH₄ by the sequential slow addition of water, 15% NaOH solution, and then more water.

• Alternatively, the workup can be performed by the addition of sodium sulfate decahydrate until a granular precipitate is formed.

• Filter the resulting solid and wash it thoroughly with THF or ether.

• Combine the filtrates, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to afford crude ferruginol.

• Purify the product by column chromatography.

Quantitative Data

The following tables summarize the yields of synthetic intermediates and the biological activities of selected ferruginol derivatives.

Table 1: Synthetic Yields of Key Intermediates

Starting Material	Product	Reagents and Conditions	Yield (%)	Reference
Dehydroabietic acid	Methyl dehydroabietate	CH₃I, K₂CO₃, DMF	~95%	[9]
Methyl callitrisate	12-Acetyl-4-epi-dehydroabietate	Ac₂O, AlCl₃, DCE	76%	[1]
12-Acetyl derivative	12-Acetoxy derivative	m-CPBA, DCM	98%	[1]
N-Phthaloyldehydroabietylamine	12-Acetoxy-N-phthaloyldehydroabietylamine	AcCl, AlCl₃ then m-CPBA	~72% (2 steps)	[4]
12-Acetoxy-N-phthaloyldehydroabietylamine	18-(Phthalimid-2-yl)ferruginol	K₂CO₃, MeOH/DCM	-	[10]

Table 2: Cytotoxic Activity of Ferruginol and its Derivatives

Compound	Cell Line	Activity (GI₅₀ or IC₅₀, µM)	Reference
Ferruginol (1)	SK-MEL-28	47.5	[2][7]
18-Aminoferruginol (2)	SK-MEL-28	9.8	[2][7]
Ferruginol Analogue 5	Breast Cancer Lines	1.3 - 13	[3]
Ferruginol Analogue 10	Breast Cancer Lines	1.3 - 13	[3]
Ferruginol Analogue 11	Breast Cancer Lines	1.3 - 13	[3]
Sugiol	Pancreatic and Melanoma Cells	-	[1]

Visualization of Experimental Workflow and Apoptotic Pathway

The following diagrams illustrate the detailed experimental workflow for the synthesis of a ferruginol derivative and a simplified representation of the apoptotic signaling pathway induced by some of these compounds.

Caption: Detailed workflow for the synthesis of 18-(Phthalimid-2-yl)ferruginol.

Ferruginol and its derivatives have been reported to induce apoptosis in cancer cells.[1][2] A simplified signaling pathway is presented below.

Caption: Simplified apoptotic pathway induced by Ferruginol derivatives.

These protocols and data provide a solid foundation for the synthesis and evaluation of ferruginol derivatives. Further optimization and exploration of the chemical space around the abietane scaffold may lead to the discovery of novel therapeutic agents.

References

• 1. Biological Profiling of Semisynthetic C19-Functionalized Ferruginol and Sugiol Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Anticoronavirus Evaluation of Antimicrobial Diterpenoids: Application of New Ferruginol Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. In Vitro Cytotoxic Effects of Ferruginol Analogues in Sk-MEL28 Human Melanoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. uv.es [uv.es]
• 10. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Total Synthesis of Ferruginol

Welcome to the Technical Support Center for the total synthesis of Ferruginol (B158077). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and detailed experimental information for the synthesis of this bioactive diterpenoid.

Frequently Asked Questions (FAQs) and Troubleshooting Guides

This section addresses common challenges encountered during the total synthesis of Ferruginol, organized by key reaction types.

Friedel-Crafts Acylation for C-Ring Functionalization

Question: My Friedel-Crafts acylation of a podocarpatriene derivative with acetyl chloride and AlCl₃ results in a low yield and a mixture of C-12 and C-14 acylated products. How can I improve the yield and regioselectivity for the desired C-12 product?

Answer:

Low yields and poor regioselectivity are common challenges in the Friedel-Crafts acylation of activated aromatic rings like the one in the ferruginol core. Here are several factors to consider and troubleshoot:

• Catalyst Activity and Stoichiometry:

  • Moisture: Aluminum chloride (AlCl₃) is extremely sensitive to moisture, which will deactivate it. Ensure all glassware is rigorously dried, and the reaction is performed under an inert atmosphere (e.g., Argon or Nitrogen). Use a freshly opened bottle of anhydrous AlCl₃.

  • Stoichiometry: Friedel-Crafts acylations often require more than a catalytic amount of Lewis acid, as the product ketone can complex with the catalyst. A stoichiometric amount or even a slight excess of AlCl₃ relative to the acylating agent is often necessary.

• Reaction Conditions:

  • Temperature: The reaction temperature can significantly influence regioselectivity. Running the reaction at a lower temperature (e.g., 0 °C to -20 °C) can often favor the formation of the thermodynamically more stable para-substituted product (C-12 acylation) over the ortho-substituted one (C-14 acylation).

  • Solvent: The choice of solvent can impact the reaction. While nitrobenzene (B124822) or dichloromethane (B109758) are commonly used, consider a less polar solvent which can sometimes enhance regioselectivity.

• Protecting Groups:

  • The presence of a hydroxyl group on the A-ring can influence the reactivity and directing effect. While the hydroxyl group is a strong activating group, its interaction with the Lewis acid can complicate the reaction. It may be beneficial to protect the hydroxyl group (e.g., as a methyl ether or acetate) before the Friedel-Crafts acylation. This can lead to cleaner reactions and higher yields.

Troubleshooting Workflow for Friedel-Crafts Acylation

Caption: Troubleshooting workflow for Friedel-Crafts acylation.

Robinson Annulation for A/B Ring Construction

Question: I am attempting a Robinson annulation to construct the A/B ring system of the ferruginol precursor, but I am getting low yields due to polymerization of methyl vinyl ketone (MVK) and the formation of multiple byproducts. What can I do to optimize this reaction?

Answer:

The Robinson annulation is a powerful ring-forming reaction, but it is prone to several side reactions, especially the polymerization of MVK under basic conditions. Here are some strategies to mitigate these issues:

• In Situ Generation of MVK: To avoid the polymerization of MVK, it can be generated in situ from a more stable precursor, such as a Mannich base (e.g., 4-(diethylamino)-2-butanone hydrochloride). This ensures a low and steady concentration of MVK throughout the reaction.

• Choice of Base: The choice of base is critical. A strong, non-nucleophilic base is often preferred to ensure complete enolate formation without competing side reactions. Potassium tert-butoxide or sodium ethoxide are commonly used. The stoichiometry of the base should be carefully controlled.

• Reaction Conditions:

  • Temperature: The Michael addition is typically carried out at a lower temperature to control the reaction rate and minimize polymerization. The subsequent intramolecular aldol (B89426) condensation may require heating to drive the reaction to completion and effect dehydration.

  • Solvent: Protic solvents like ethanol (B145695) or methanol (B129727) are often used, but aprotic solvents can also be employed depending on the specific substrate and base.

• Alternative Michael Acceptors: If MVK continues to be problematic, consider using alternative Michael acceptors that are less prone to polymerization, such as α-silylated vinyl ketones.

Stereoselectivity in Polyene Cyclization

Question: My polyene cyclization to form the tricyclic core of ferruginol is resulting in a mixture of diastereomers. How can I improve the stereoselectivity of this key step?

Answer:

Achieving high stereoselectivity in polyene cyclizations is a significant challenge and is highly dependent on the substrate and the cyclization initiator.

• Catalyst Choice: The choice of the Lewis acid or Brønsted acid catalyst is paramount. Chiral catalysts have been successfully employed to induce enantioselectivity. For instance, BINOL-derived N-phosphoramides (NPAs) have been used to catalyze enantioselective protonation, which initiates the cyclization cascade with high stereocontrol.[1]

• Solvent Effects: The solvent can play a crucial role in stabilizing the transition state and influencing the stereochemical outcome. Hexafluoroisopropyl alcohol (HFIP) has been shown to be a beneficial solvent in some polyene cyclizations, promoting good yields.

• Initiating Group: The nature of the group that initiates the cyclization (e.g., epoxide, allylic alcohol, imine) will dictate the initial stereochemistry and can influence the stereochemical course of the subsequent cyclization events. Careful design of the cyclization precursor is therefore critical.

• Substrate Conformation: The pre-cyclization conformation of the polyene chain can influence the stereochemical outcome. The introduction of stereocenters or bulky groups in the polyene chain can bias the conformation and lead to higher diastereoselectivity.

Quantitative Data Presentation

The following table summarizes yields for key steps in different synthetic routes to Ferruginol, providing a basis for comparison.

Synthetic Route	Key Step	Reagents and Conditions	Yield (%)	Reference
King, 1957	Friedel-Crafts Acylation	AcCl, AlCl₃, PhNO₂, 5 °C, 4 d	23	[2]
King, 1957	Bogert-Cook Synthesis	P₂O₅, 20 to 150 °C, 90 min	70	[2]
Surendran et al., 2025	Friedel-Crafts Acylation	Ac₂O, AlCl₃, CH₂Cl₂	90 (4:1 mixture of regioisomers)
Zheng et al., 2023	Au-Catalyzed Polyene Cyclization	Au(I) catalyst, HFIP	Good yields
Li et al., 2018	NPA-Catalyzed Polyene Cyclization	NPA catalyst	Excellent yield and enantioselectivity

Experimental Protocols

Protocol 1: Friedel-Crafts Acylation of a Podocarpatriene Derivative

This protocol is a general procedure and may require optimization for specific substrates.

Materials:

• Podocarpatriene derivative (1.0 equiv)

• Anhydrous aluminum chloride (AlCl₃) (2.2 equiv)

• Acetyl chloride (AcCl) (1.1 equiv)

• Anhydrous dichloromethane (CH₂Cl₂)

• Hydrochloric acid (1 M)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, add anhydrous AlCl₃ (2.2 equiv) and anhydrous CH₂Cl₂.

• Cool the suspension to 0 °C in an ice bath.

• Add acetyl chloride (1.1 equiv) dropwise to the suspension via the dropping funnel over 15 minutes.

• Stir the mixture at 0 °C for 30 minutes.

• Add a solution of the podocarpatriene derivative (1.0 equiv) in anhydrous CH₂Cl₂ dropwise to the reaction mixture over 30 minutes.

• Allow the reaction to stir at 0 °C and monitor its progress by TLC.

• Upon completion, carefully quench the reaction by slowly pouring it into a beaker containing crushed ice and 1 M HCl.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with CH₂Cl₂ (3 x).

• Combine the organic layers and wash with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Visualizations

General Synthetic Strategy for Ferruginol

Caption: Overview of key synthetic strategies for Ferruginol.

References

• 1. websites.umich.edu [websites.umich.edu]
• 2. synarchive.com [synarchive.com]

Ferruginol Extraction Optimization: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing the extraction yield of Ferruginol (B158077) from plant material. This guide includes troubleshooting advice, frequently asked questions, detailed experimental protocols, and comparative data to assist in your research endeavors.

Frequently Asked Questions (FAQs)

Q1: What is Ferruginol and from which plant sources can it be extracted?

A1: Ferruginol is a bioactive abietane-type diterpene phenol (B47542) naturally found in various plants.[1] It has garnered significant interest for its potential pharmacological activities, including anti-tumor, anti-inflammatory, and antimicrobial properties. Ferruginol has been successfully isolated from several plant species, most notably from the Cupressaceae and Podocarpaceae families. A significant source is Juniperus procera, where it is found in the roots, leaves, and seeds, with the highest concentration typically located in the roots.[2][3]

Q2: Which solvents are most effective for extracting Ferruginol?

A2: The choice of solvent is a critical factor in optimizing Ferruginol extraction. As a phenolic diterpenoid, Ferruginol's solubility is influenced by solvent polarity. Methanol (B129727) has been shown to be an effective solvent for the extraction of phenolic compounds from Juniperus procera.[4][5][6] Other commonly used solvents for extracting diterpenoids include ethanol, acetone, and n-hexane.[7][8] The optimal solvent may also depend on the chosen extraction method and the specific plant matrix. For instance, a mixture of methanol and acetonitrile (B52724) is often used as the mobile phase in HPLC analysis for Ferruginol, indicating its good solubility in these solvents.[2]

Q3: What are the common methods for extracting Ferruginol?

A3: Several methods can be employed for Ferruginol extraction, each with its own advantages and disadvantages. Common techniques include:

• Soxhlet Extraction: A classical and exhaustive method that ensures thorough extraction.[9]

• Maceration: A simple technique involving soaking the plant material in a solvent.

• Ultrasound-Assisted Extraction (UAE): A modern technique that uses acoustic cavitation to enhance extraction efficiency and reduce extraction time.[10][11][12]

• Microwave-Assisted Extraction (MAE): Utilizes microwave energy to heat the solvent and plant material, accelerating extraction.

• Supercritical Fluid Extraction (SFE): A green technology that uses supercritical CO2, often with a co-solvent, for extraction.[13][14]

Q4: How can I quantify the amount of Ferruginol in my extract?

A4: High-Performance Liquid Chromatography (HPLC) is a reliable and widely used method for the quantification of Ferruginol.[15][16] A common approach involves using a C18 column with a mobile phase consisting of a mixture of methanol and an aqueous solution, such as 1% acetic acid or water with 0.1% perchloric acid.[16][17] Detection is typically performed using a UV detector at a wavelength of around 220 nm or 270 nm.[2][16] For accurate quantification, a calibration curve should be prepared using a certified Ferruginol standard.

Q5: How should I prepare and store my plant material before extraction?

A5: Proper preparation and storage of plant material are crucial to preserve the integrity of Ferruginol. Plant material should be dried to reduce moisture content, which can interfere with extraction efficiency.[18] Grinding the dried material into a fine powder increases the surface area for solvent contact, leading to a higher yield. Store the powdered material in a cool, dark, and dry place to prevent degradation of Ferruginol.

Troubleshooting Guide

This troubleshooting guide addresses common issues encountered during Ferruginol extraction experiments.

Problem	Potential Cause(s)	Suggested Solution(s)
Low Ferruginol Yield	1. Inappropriate Solvent: The solvent may not have the optimal polarity to dissolve Ferruginol effectively. 2. Inefficient Extraction Method: The chosen method may not be suitable for the plant material or may require optimization. 3. Degradation of Ferruginol: High temperatures or prolonged exposure to light and air can lead to the degradation of phenolic compounds.[19] 4. Incomplete Cell Lysis: The plant cell walls may not be sufficiently disrupted to release the intracellular contents.	1. Solvent Screening: Test a range of solvents with varying polarities (e.g., n-hexane, ethyl acetate, acetone, ethanol, methanol, and their aqueous mixtures) to identify the most effective one. 2. Method Optimization: Optimize key parameters of your chosen method, such as temperature, time, and solvent-to-solid ratio. Consider using a more efficient method like UAE or MAE. 3. Control Extraction Conditions: Use moderate temperatures where possible. For thermal methods, minimize extraction time. Protect the extract from light by using amber glassware and consider performing the extraction under an inert atmosphere (e.g., nitrogen) to prevent oxidation. 4. Improve Material Preparation: Ensure the plant material is finely ground. For methods like UAE, ensure sufficient ultrasonic power is applied to disrupt cell walls.
Co-extraction of Impurities (e.g., chlorophyll, waxes)	1. Solvent Polarity: Non-polar solvents may co-extract significant amounts of lipids and waxes, while highly polar solvents can extract a wide range of other polar compounds.	1. Defatting Step: For non-polar impurities, consider a pre-extraction step with a non-polar solvent like n-hexane to remove lipids before extracting Ferruginol with a more polar solvent. 2. Liquid-Liquid Partitioning: After the initial extraction, perform a liquid-liquid partitioning of the crude extract. For example, partition the extract between a non-polar solvent (like hexane) and a more polar solvent (like methanol) to separate compounds based on their polarity. 3. Solid-Phase Extraction (SPE): Use an appropriate SPE cartridge to clean up the extract and remove interfering compounds before HPLC analysis.
Inconsistent Results Between Batches	1. Variability in Plant Material: The concentration of Ferruginol can vary depending on the age, part of the plant, and growing conditions. 2. Inconsistent Extraction Parameters: Minor variations in temperature, time, or solvent-to-solid ratio can lead to different yields. 3. Inaccurate Quantification: Issues with the HPLC method, such as detector drift or improper calibration.	1. Standardize Plant Material: Whenever possible, use plant material from the same source and harvest time. If using different batches, analyze a reference sample with each batch for comparison. 2. Strict Protocol Adherence: Maintain strict control over all extraction parameters. Use calibrated equipment to ensure accuracy. 3. Validate Analytical Method: Regularly check the performance of your HPLC system. Run a standard with each batch of samples to ensure the calibration is still valid.
Formation of Emulsions During Liquid-Liquid Partitioning	1. Presence of Surfactant-like Molecules: Natural products in the extract can act as emulsifiers.	1. Gentle Mixing: Instead of vigorous shaking, gently invert the separatory funnel to mix the phases. 2. Addition of Salt: Add a saturated solution of sodium chloride (brine) to the aqueous layer to increase its polarity and help break the emulsion. 3. Centrifugation: If the emulsion is persistent, centrifuging the mixture can help to separate the layers.

Data Presentation

Ferruginol Content in Different Parts of Juniperus procera

The following table summarizes the amount of Ferruginol found in the roots, leaves, and seeds of Juniperus procera. This data highlights the importance of selecting the appropriate plant part for maximizing extraction yield.

Plant Part	Ferruginol Content (µg per gram of dried material)	Reference
Roots	4.4	[3]
Leaves	0.43	[3]
Seeds	0.42	[3]

Comparison of Extraction Methods for Diterpenoids

While direct comparative data for Ferruginol is limited, the following table provides a general comparison of different extraction methods for abietane (B96969) diterpenes, the class of compounds to which Ferruginol belongs. Yields are highly dependent on the specific plant material, solvent, and extraction conditions.

Extraction Method	Typical Solvent(s)	Advantages	Disadvantages	Relative Yield
Soxhlet Extraction	Methanol, Ethanol, n-Hexane	Exhaustive extraction, well-established method.	Time-consuming, requires large solvent volumes, potential for thermal degradation of compounds.	High
Ultrasound-Assisted Extraction (UAE)	Methanol, Ethanol, Acetone	Fast, efficient, reduced solvent consumption, suitable for thermolabile compounds.	Can be less effective for dense plant materials, potential for radical formation at high power.	High
Maceration	Methanol, Ethanol	Simple, requires minimal equipment.	Time-consuming, may result in incomplete extraction.	Moderate to High
Microwave-Assisted Extraction (MAE)	Ethanol, Methanol	Very fast, reduced solvent consumption, high efficiency.	Requires specialized equipment, potential for localized overheating.	High
Supercritical Fluid Extraction (SFE)	Supercritical CO₂ with co-solvents (e.g., ethanol)	Environmentally friendly, highly selective, solvent-free final product.	High initial equipment cost, may require optimization for polar compounds.	Moderate to High

Experimental Protocols

Protocol 1: Soxhlet Extraction of Ferruginol

This protocol describes a standard procedure for extracting Ferruginol using a Soxhlet apparatus.

• Sample Preparation:

  • Dry the plant material (preferably roots of Juniperus procera) at 40-50°C until a constant weight is achieved.

  • Grind the dried material into a fine powder (e.g., 40-60 mesh).

• Extraction Procedure:

  • Accurately weigh about 10 g of the powdered plant material and place it in a cellulose (B213188) thimble.

  • Place the thimble into the Soxhlet extractor.

  • Add 250 mL of methanol to a round-bottom flask.

  • Assemble the Soxhlet apparatus and heat the solvent to its boiling point using a heating mantle.

  • Allow the extraction to proceed for 6-8 hours, with a siphon cycle every 20-30 minutes.

• Post-Extraction:

  • After extraction, allow the apparatus to cool down.

  • Remove the round-bottom flask and concentrate the extract using a rotary evaporator under reduced pressure at a temperature not exceeding 50°C.

  • Dry the resulting crude extract in a vacuum oven to remove any residual solvent.

  • Store the dried extract at 4°C in a desiccator.

• Quantification:

  • Dissolve a known amount of the dried extract in methanol.

  • Filter the solution through a 0.45 µm syringe filter.

  • Analyze the filtrate by HPLC to determine the Ferruginol content.

Protocol 2: Ultrasound-Assisted Extraction (UAE) of Ferruginol

This protocol provides a method for extracting Ferruginol using an ultrasonic bath.

• Sample Preparation:

  • Prepare the dried and powdered plant material as described in Protocol 1.

• Extraction Procedure:

  • Accurately weigh about 1 g of the powdered plant material and place it in a 50 mL Erlenmeyer flask.

  • Add 20 mL of methanol to the flask.

  • Place the flask in an ultrasonic bath.

  • Sonicate the mixture for 30 minutes at a frequency of 40 kHz and a controlled temperature of 40°C.

• Post-Extraction:

  • After sonication, centrifuge the mixture at 4000 rpm for 10 minutes.

  • Collect the supernatant.

  • Re-extract the plant residue with another 20 mL of methanol and repeat the sonication and centrifugation steps.

  • Combine the supernatants and filter them.

  • Evaporate the solvent using a rotary evaporator as described in Protocol 1.

• Quantification:

  • Follow the same quantification procedure as in Protocol 1.

Visualizations

Experimental Workflow for Ferruginol Extraction and Quantification

Caption: Workflow for Ferruginol extraction and analysis.

Troubleshooting Decision Tree for Low Ferruginol Yield

Caption: Decision tree for troubleshooting low Ferruginol yield.

References

• 1. Ferruginol - Wikipedia [en.wikipedia.org]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Phytochemical Compound Profile and the Estimation of the Ferruginol Compound in Different Parts (Roots, Leaves, and Seeds) of Juniperus procera [mdpi.com]
• 4. Optimization Method for Phenolic Compounds Extraction from Medicinal Plant (Juniperus procera) and Phytochemicals Screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. biozoojournals.ro [biozoojournals.ro]
• 11. researchgate.net [researchgate.net]
• 12. Optimization Conditions of Ultrasound-Assisted Extraction for Phenolic Compounds and Antioxidant Activity from Rubus alceifolius Poir Leaves - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Selective extraction of terpenoid compounds of Juniperus communis L. wood in the medium of a binary solvent (supercritical CO2 with modifier) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. cabidigitallibrary.org [cabidigitallibrary.org]
• 15. helixchrom.com [helixchrom.com]
• 16. Determination of ferruginol in rat plasma via high-performance liquid chromatography and its application in pharmacokinetics study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. helixchrom.com [helixchrom.com]
• 18. researchgate.net [researchgate.net]
• 19. mdpi.com [mdpi.com]

Technical Support Center: Overcoming Poor Bioavailability of Ferruginol

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the challenges associated with the poor bioavailability of Ferruginol.

I. Frequently Asked Questions (FAQs)

This section addresses common questions regarding the handling and formulation of Ferruginol to improve its bioavailability.

Q1: Why does Ferruginol exhibit poor oral bioavailability?

A1: Ferruginol's poor oral bioavailability is primarily due to its physicochemical properties. As a tricyclic diterpenoid, it is a highly hydrophobic and lipophilic compound, leading to very low aqueous solubility.[1] This poor solubility limits its dissolution in gastrointestinal fluids, which is a prerequisite for absorption into the bloodstream.

Q2: What is the best solvent to use for in vitro experiments with Ferruginol?

A2: For preparing high-concentration stock solutions for in vitro assays, Dimethyl sulfoxide (B87167) (DMSO) is the most commonly used solvent. While other organic solvents like ethanol, chloroform, and ethyl acetate (B1210297) can dissolve Ferruginol, DMSO is generally preferred due to its miscibility with aqueous media like cell culture fluids. It is crucial to keep the final DMSO concentration in your assay below 0.5% (ideally ≤0.1%) to avoid solvent-induced cytotoxicity. Always include a vehicle control (media with the same final DMSO concentration) in your experiments.

Q3: My Ferruginol stock in DMSO precipitates when added to my aqueous cell culture medium. How can I prevent this?

A3: This common issue, known as "precipitation upon dilution," occurs when the hydrophobic Ferruginol is rapidly transferred from a high-concentration organic environment to an aqueous one. To prevent this, avoid adding the DMSO stock directly into the full volume of medium. Instead, use a stepwise dilution protocol: pre-mix the DMSO stock with a small volume of serum-containing medium while vortexing. The proteins in the serum (like albumin) can help to solubilize and stabilize the Ferruginol, preventing it from crashing out of solution.

Q4: What are the primary strategies for improving the in vivo oral bioavailability of Ferruginol?

A4: The main strategies focus on enhancing its solubility and dissolution rate. These include:

• Nanoformulations: Encapsulating Ferruginol into nanocarriers like polymeric nanoparticles, liposomes, or solid lipid nanoparticles can significantly improve its bioavailability.[2][3][4] These formulations protect the drug, increase its surface area for dissolution, and can facilitate absorption.[2][3]

• Solid Dispersions: Creating a solid dispersion of Ferruginol in a water-soluble polymer (like PVP, HPMC, or PEG) can enhance its dissolution rate by presenting the drug in an amorphous, high-energy state.[5][6][7][8]

• Cyclodextrin Complexation: Forming an inclusion complex with cyclodextrins, which have a hydrophobic inner cavity and a hydrophilic exterior, can effectively "hide" the hydrophobic Ferruginol molecule, thereby increasing its aqueous solubility.[9][10][11][12]

• Self-Emulsifying Drug Delivery Systems (SEDDS): These are isotropic mixtures of oils, surfactants, and co-solvents that form a fine oil-in-water emulsion upon gentle agitation in aqueous media (like GI fluids), keeping the drug solubilized for absorption.[13][14][15][16]

Q5: By how much can these formulation strategies improve bioavailability?

A5: While specific data for Ferruginol is limited, studies on other hydrophobic natural compounds with similar properties show significant improvements. For example, nanoformulations of compounds like curcumin (B1669340) and resveratrol (B1683913) have demonstrated increases in oral bioavailability ranging from 5-fold to over 20-fold compared to the unformulated drug.[2][3] Solid dispersions and SEDDS have also shown multi-fold increases in key pharmacokinetic parameters.

II. Troubleshooting Guide

This guide provides solutions to specific problems you may encounter during the formulation and evaluation of Ferruginol.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Drug Loading / Encapsulation Efficiency in Nanoparticles	1. Poor solubility of Ferruginol in the chosen organic solvent. 2. Drug precipitation during the formulation process. 3. Suboptimal drug-to-polymer ratio.	1. Screen various organic solvents (e.g., acetone, acetonitrile, dichloromethane) for maximum Ferruginol solubility. 2. Optimize the nanoprecipitation or solvent evaporation rate. A slower addition of the organic phase to the aqueous phase can sometimes prevent premature precipitation. 3. Experiment with different drug-to-polymer weight ratios (e.g., 1:5, 1:10, 1:20) to find the optimal loading capacity.
Inconsistent Particle Size or High Polydispersity Index (PDI) in Nanoformulations	1. Aggregation of nanoparticles. 2. Improper mixing speed or sonication energy. 3. Inadequate stabilizer (surfactant) concentration.	1. Ensure sufficient stabilizer (e.g., PVA, Poloxamer 188, Tween 80) is used. Optimize the stabilizer concentration. 2. Calibrate and standardize the stirring speed or sonication parameters (power, time, pulse). 3. Perform a concentration-response curve for the stabilizer to find the minimum concentration that yields a stable, monodisperse formulation.
Poor In Vitro Dissolution of Solid Dispersion Formulation	1. Drug recrystallization within the polymer matrix. 2. Inappropriate carrier selection. 3. High drug loading leading to phase separation.	1. Use carriers with a high glass transition temperature (Tg) to reduce polymer mobility and inhibit crystallization.[5] Confirm amorphous state using XRD or DSC. 2. Screen different hydrophilic carriers (e.g., PVP K30, HPMC, Soluplus®) to find one with good miscibility with Ferruginol. 3. Reduce the drug loading in the dispersion. A lower drug-to-carrier ratio often ensures better miscibility and dissolution.
High Variability in In Vivo Pharmacokinetic Data	1. Inconsistent dosing volume or formulation instability. 2. Food effects influencing absorption. 3. Inter-animal physiological differences.	1. Ensure the formulation is homogenous before each administration. Use precise dosing techniques (e.g., oral gavage). 2. Standardize fasting times for all animals before dosing (typically overnight) to minimize variability from food intake. 3. Use a sufficient number of animals per group (n≥5) and randomize them to account for biological variability.
Low Permeability in Caco-2 Assay Despite Improved Solubility	1. Ferruginol is a substrate for efflux transporters (e.g., P-glycoprotein). 2. Poor integrity of the Caco-2 cell monolayer. 3. Drug binding to the plastic of the assay plate.	1. Perform a bi-directional transport study (Apical-to-Basolateral and Basolateral-to-Apical). An efflux ratio >2 suggests active efflux. Consider co-administration with a P-gp inhibitor. 2. Measure the Transepithelial Electrical Resistance (TEER) before and after the experiment to confirm monolayer integrity. 3. Include a control group to assess non-specific binding and calculate mass balance. Use low-binding plates if necessary.

III. Data on Bioavailability Enhancement Strategies

While specific quantitative data for enhanced Ferruginol formulations are not widely published, the following table summarizes typical improvements observed for other poorly soluble, hydrophobic compounds using various technologies. These serve as a benchmark for what can be expected when applying these techniques to Ferruginol.

Table 1: Representative Pharmacokinetic Improvements for Hydrophobic Drugs with Advanced Formulations

Formulation Strategy	Model Compound(s)	Fold Increase in Cmax (Approx.)	Fold Increase in AUC (Approx.)	Reference(s)
Polymeric Nanoparticles	Fisetin, Curcumin	4 - 7	5 - 9	[3][17]
Liposomes	Curcumin, Daunorubicin	3 - 5	5 - 12	[2][18]
Solid Lipid Nanoparticles (SLNs)	Resveratrol	Not Reported	8	[2]
Self-Emulsifying Systems (SEDDS)	6-Shogaol	2.5	3.2	[19]
Cyclodextrin Complexation	Carbamazepine	2 - 3	2 - 4	[12]
Solid Dispersions	Various BCS Class II Drugs	2 - 6	3 - 10	[5][6]

Note: Cmax = Maximum plasma concentration; AUC = Area under the plasma concentration-time curve. Values are approximate and highly dependent on the specific drug, carrier, and experimental model.

IV. Experimental Protocols

This section provides detailed methodologies for key experiments used to develop and evaluate new Ferruginol formulations.

Protocol 1: Preparation of Ferruginol-Loaded Polymeric Nanoparticles (Solvent Evaporation Method)

• Organic Phase Preparation: Dissolve 10 mg of Ferruginol and 100 mg of a biodegradable polymer (e.g., PLGA, PCL) in 5 mL of a suitable organic solvent (e.g., dichloromethane (B109758) or acetone).[20]

• Aqueous Phase Preparation: Prepare 20 mL of a 2% w/v aqueous solution of a stabilizer, such as polyvinyl alcohol (PVA).

• Emulsification: Add the organic phase to the aqueous phase dropwise while sonicating on an ice bath using a probe sonicator. Sonicate for 2-5 minutes at 40-60% amplitude to form an oil-in-water (o/w) emulsion.

• Solvent Evaporation: Place the resulting emulsion on a magnetic stirrer at room temperature for 4-6 hours to allow the organic solvent to evaporate completely, leading to the formation of nanoparticles.

• Purification: Centrifuge the nanoparticle suspension at ~15,000 x g for 30 minutes. Discard the supernatant, which contains the free drug and excess stabilizer.

• Washing & Resuspension: Wash the nanoparticle pellet by resuspending it in deionized water and centrifuging again. Repeat this step twice.

• Final Product: Resuspend the final pellet in a suitable medium (e.g., water, PBS) for characterization or lyophilize with a cryoprotectant (e.g., trehalose) for long-term storage.

Protocol 2: In Vitro Permeability Assessment using Caco-2 Cells

• Cell Culture: Culture Caco-2 cells on permeable Transwell® inserts for 21 days to allow them to differentiate and form a confluent monolayer.

• Monolayer Integrity Check: Measure the Transepithelial Electrical Resistance (TEER) of the monolayer using a volt-ohm meter. Only use monolayers with TEER values >250 Ω·cm².

• Preparation of Test Solutions: Prepare the Ferruginol formulation (e.g., nanoparticle suspension, solid dispersion dissolved in media) and a control (unformulated Ferruginol) in transport buffer (e.g., HBSS, pH 7.4).

• Permeability Assay (Apical to Basolateral):

  • Wash the Caco-2 monolayers with pre-warmed transport buffer.

  • Add the test solution to the apical (upper) chamber and fresh transport buffer to the basolateral (lower) chamber.

  • Incubate at 37°C with gentle shaking.

  • At predetermined time points (e.g., 30, 60, 90, 120 minutes), collect samples from the basolateral chamber and replace with an equal volume of fresh buffer.

• Sample Analysis: Quantify the concentration of Ferruginol in the collected samples using a validated analytical method, such as HPLC-UV or LC-MS/MS.

• Calculation of Apparent Permeability (Papp):

  • Calculate Papp using the formula: Papp (cm/s) = (dQ/dt) / (A * C₀)

  • Where dQ/dt is the steady-state flux of the drug across the monolayer, A is the surface area of the membrane, and C₀ is the initial drug concentration in the apical chamber.

Protocol 3: In Vivo Pharmacokinetic Study in Rats

• Animal Acclimatization: Acclimate male Sprague-Dawley or Wistar rats (200-250g) for at least one week with a standard diet and water ad libitum.

• Fasting: Fast the animals overnight (12-18 hours) before the experiment, with free access to water.

• Dosing: Divide the rats into groups (n=5-6 per group). Administer the Ferruginol formulation (e.g., nanoparticle suspension) and the control (e.g., Ferruginol in 0.5% CMC-Na) via oral gavage at a specific dose (e.g., 20 mg/kg).

• Blood Sampling: Collect blood samples (~200 µL) from the tail vein or retro-orbital plexus into heparinized tubes at pre-determined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours post-dosing).

• Plasma Preparation: Centrifuge the blood samples at ~4,000 x g for 10 minutes to separate the plasma. Store the plasma at -80°C until analysis.

• Sample Analysis: Extract Ferruginol from the plasma samples (e.g., using protein precipitation or liquid-liquid extraction) and quantify its concentration using a validated LC-MS/MS method.

• Pharmacokinetic Analysis: Use pharmacokinetic software (e.g., WinNonlin) to calculate key parameters, including Cmax, Tmax, AUC₀₋₂₄, and elimination half-life (t₁/₂).

V. Visualizations

The following diagrams illustrate key workflows and pathways relevant to Ferruginol research.

Caption: Troubleshooting workflow for Ferruginol formulation development.

Caption: Experimental workflow for evaluating new Ferruginol formulations.

Caption: Ferruginol's inhibitory effects on key cancer signaling pathways.

References

• 1. Biological Profiling of Semisynthetic C19-Functionalized Ferruginol and Sugiol Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Nanoformulations to Enhance the Bioavailability and Physiological Functions of Polyphenols - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Bioactive Loaded Novel Nano-Formulations for Targeted Drug Delivery and Their Therapeutic Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Potential of solid dispersions to enhance solubility, bioavailability, and therapeutic efficacy of poorly water-soluble drugs: newer formulation techniques, current marketed scenario and patents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. One moment, please... [jddtonline.info]
• 7. jocpr.com [jocpr.com]
• 8. wjpls.org [wjpls.org]
• 9. Cyclodextrins in delivery systems: Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Advanced Technologies for Oral Controlled Release: Cyclodextrins for Oral Controlled Release - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Solid self emulsifying drug delivery system: Superior mode for oral delivery of hydrophobic cargos - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Self-emulsifying drug delivery systems: a novel approach to deliver drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. Polymeric Nanoparticles: Production, Characterization, Toxicology and Ecotoxicology - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Liposomal Formulations in Clinical Use: An Updated Review - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Enhanced Oral Bioavailability, Anti-Tumor Activity and Hepatoprotective Effect of 6-Shogaol Loaded in a Type of Novel Micelles of Polyethylene Glycol and Linoleic Acid Conjugate - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Design, fabrication, and characterization of sesamol loaded polymeric nanoparticles: In vivo hepatoprotective potential in Wistar rats [nanomedicine-rj.com]

Technical Support Center: Ferruginol HPLC Quantification

Welcome to the Technical Support Center for Ferruginol (B158077) HPLC Quantification. This resource is designed for researchers, scientists, and drug development professionals to provide clear and actionable solutions to common challenges encountered during the HPLC analysis of Ferruginol.

Frequently Asked Questions (FAQs)

Q1: What are the typical chromatographic conditions for Ferruginol quantification by reverse-phase HPLC?

A1: A common starting point for Ferruginol analysis involves a C18 column. The mobile phase generally consists of a mixture of methanol (B129727) and an aqueous component, often with a small amount of acid to improve peak shape. For instance, a mobile phase of methanol and 1% acetic acid solution (90:10, v/v) has been successfully used.[1] Detection is typically carried out using a UV detector, with the wavelength set around 270 nm.[1]

Q2: What makes Ferruginol challenging to analyze using HPLC?

A2: Ferruginol is a diterpene phenol, characterized by its hydrophobic nature and structural complexity.[2] This hydrophobicity can lead to strong retention on reverse-phase columns, potentially causing long run times or requiring high concentrations of organic solvent for elution. When analyzing crude plant extracts, the complexity of the matrix can introduce interfering compounds, leading to challenges such as peak broadening, overlapping peaks, or masking of the Ferruginol peak.[3]

Q3: How should I prepare my Ferruginol sample for HPLC analysis, especially from a complex matrix like a plant extract?

A3: Proper sample preparation is crucial for accurate quantification and to avoid contaminating your HPLC system. For plant extracts, a solid-phase extraction (SPE) or liquid-liquid extraction (LLE) is often necessary to remove interfering substances like pigments, lipids, and polysaccharides. It is also important to ensure that the final sample is dissolved in a solvent that is compatible with the mobile phase to prevent peak distortion.

Q4: What is the expected retention time for Ferruginol?

A4: The retention time of Ferruginol is highly dependent on the specific HPLC method parameters, including the column, mobile phase composition, flow rate, and temperature. Under the conditions of a VP ODS-C18 column with a mobile phase of methanol and 1% acetic acid solution (90:10, v/v) at a flow rate of 1.0 mL/min, the retention time will be specific to that system.[1] It is essential to run a standard of pure Ferruginol to determine its retention time under your specific experimental conditions.

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during your Ferruginol HPLC quantification experiments.

Problem 1: Peak Tailing

Q: My Ferruginol peak is showing significant tailing. What could be the cause and how can I fix it?

A: Peak tailing for phenolic compounds like Ferruginol in reverse-phase HPLC is a common issue, often caused by secondary interactions with the stationary phase.

• Cause: Residual silanol (B1196071) groups (Si-OH) on the surface of silica-based C18 columns can interact with the polar hydroxyl group of Ferruginol. This secondary retention mechanism leads to peak tailing.

• Solution 1: Adjust Mobile Phase pH: Lowering the pH of the mobile phase (e.g., by adding 0.1% formic acid or acetic acid) can suppress the ionization of the silanol groups, thereby reducing their interaction with Ferruginol and improving peak symmetry.

• Solution 2: Use an End-Capped Column: Employ a high-purity, end-capped C18 column. End-capping chemically modifies the residual silanol groups, making the stationary phase less active and reducing peak tailing.

• Solution 3: Optimize Organic Modifier: While acetonitrile (B52724) is a common organic modifier, methanol can sometimes provide better peak symmetry for phenolic compounds. Experiment with different ratios of methanol and acetonitrile in your mobile phase.

Problem 2: Poor Resolution

Q: I am seeing poor resolution between my Ferruginol peak and other components in my sample. What steps can I take to improve this?

A: Poor resolution can compromise the accuracy of your quantification. Several factors related to the column, mobile phase, and other instrumental parameters can be the cause.

• Cause: Insufficient separation between Ferruginol and co-eluting compounds from the sample matrix.

• Solution 1: Optimize Mobile Phase Composition: Adjusting the ratio of the organic and aqueous components of your mobile phase can significantly impact selectivity. A shallower gradient (if using gradient elution) or a lower percentage of the strong solvent (in isocratic mode) can increase retention times and improve separation.

• Solution 2: Change the Stationary Phase: If optimizing the mobile phase is not sufficient, consider a column with a different selectivity. A column with a pentafluorophenyl (PFP) stationary phase, for example, can offer different interactions (π-π, dipole-dipole) in addition to hydrophobic interactions, which may improve the resolution of complex mixtures containing Ferruginol.[2]

• Solution 3: Decrease Flow Rate: Reducing the flow rate can increase the efficiency of the separation, leading to sharper peaks and better resolution. However, this will also increase the analysis time.

Problem 3: Retention Time Variability

Q: The retention time of my Ferruginol peak is shifting between injections. What could be causing this instability?

A: Consistent retention times are critical for reliable peak identification and quantification. Fluctuations can be caused by several factors.

• Cause: Changes in the HPLC system or mobile phase over time.

• Solution 1: Ensure Column Equilibration: Before starting a sequence of injections, ensure the column is fully equilibrated with the mobile phase. This can take 10-20 column volumes, or even more for mobile phases with additives like ion-pairing reagents.

• Solution 2: Control Column Temperature: Even small fluctuations in ambient temperature can affect retention times. Using a column oven to maintain a stable temperature is highly recommended.

• Solution 3: Check for Leaks and Pump Performance: Inspect the system for any leaks, as these can cause pressure fluctuations and affect the flow rate. Ensure the pump is delivering a consistent and accurate flow rate.

• Solution 4: Prepare Fresh Mobile Phase: The composition of the mobile phase can change over time due to the evaporation of the more volatile organic component. Prepare fresh mobile phase daily and keep the solvent bottles capped.

Problem 4: Baseline Noise or Drift

Q: I am observing a noisy or drifting baseline in my chromatogram, which is affecting the integration of the Ferruginol peak. What are the likely causes and solutions?

A: A stable baseline is essential for accurate quantification, especially for low-concentration samples.

• Cause: Issues with the mobile phase, detector, or system contamination.

• Solution 1: Degas the Mobile Phase: Dissolved gases in the mobile phase can form bubbles in the detector cell, leading to baseline noise. Degas your mobile phase using an inline degasser, sonication, or helium sparging.

• Solution 2: Clean the Detector Cell: Contaminants can build up in the detector flow cell over time. Flush the cell with a strong, appropriate solvent.

• Solution 3: Use High-Purity Solvents: Ensure you are using HPLC-grade solvents to minimize impurities that can contribute to baseline noise.

• Solution 4: Check for Contamination: A contaminated guard column or analytical column can leach compounds, causing a drifting baseline. Flush the column with a strong solvent or replace the guard column if necessary.

Data Presentation

Table 1: Typical HPLC Parameters for Ferruginol Quantification

Parameter	Typical Value/Condition	Rationale/Notes
Column	C18 (e.g., VP ODS-C18), 5 µm	Provides good hydrophobic retention for Ferruginol.[1]
Mobile Phase	Methanol: 1% Acetic Acid (90:10, v/v)	The high organic content is suitable for the hydrophobic Ferruginol. Acetic acid helps to improve peak shape.[1]
Flow Rate	1.0 mL/min	A standard flow rate for analytical HPLC.[1]
Detection Wavelength	270 nm	An appropriate wavelength for UV detection of Ferruginol.[1]
Column Temperature	Ambient or controlled (e.g., 25-30 °C)	A controlled temperature ensures retention time stability.
Injection Volume	10-20 µL	A typical injection volume for analytical HPLC.

Experimental Protocols

Detailed Methodology for a Standard Ferruginol HPLC Quantification Experiment

• Preparation of Standard Solutions:

  • Prepare a stock solution of Ferruginol (e.g., 1 mg/mL) in methanol.

  • Perform serial dilutions of the stock solution with the mobile phase to create a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Sample Preparation (from a plant extract):

  • Perform an appropriate extraction of the plant material (e.g., maceration or soxhlet extraction with a suitable solvent like methanol or ethanol).

  • Evaporate the solvent to obtain a crude extract.

  • Redissolve a known amount of the crude extract in a minimal amount of a strong solvent (e.g., methanol).

  • Perform a clean-up step using Solid-Phase Extraction (SPE) to remove interferences.

  • Evaporate the solvent from the cleaned-up fraction and reconstitute the residue in the mobile phase.

  • Filter the final sample solution through a 0.45 µm syringe filter before injection.

• HPLC System Setup and Operation:

  • Set up the HPLC system with the chosen column and mobile phase.

  • Equilibrate the column with the mobile phase until a stable baseline is achieved (typically for at least 30 minutes).

  • Set the detector wavelength to 270 nm.

  • Inject the standard solutions in increasing order of concentration to generate a calibration curve.

  • Inject the prepared sample solutions.

  • Include blank injections (mobile phase) periodically to monitor for carryover and baseline stability.

• Data Analysis:

  • Integrate the peak area of Ferruginol in both the standards and the samples.

  • Construct a calibration curve by plotting the peak area versus the concentration of the Ferruginol standards.

  • Determine the concentration of Ferruginol in the samples by interpolating their peak areas on the calibration curve.

Mandatory Visualizations

Caption: Troubleshooting workflow for common Ferruginol HPLC issues.

Caption: Standard experimental workflow for Ferruginol HPLC quantification.

References

• 1. Determination of ferruginol in rat plasma via high-performance liquid chromatography and its application in pharmacokinetics study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. helixchrom.com [helixchrom.com]
• 3. mdpi.com [mdpi.com]

Technical Support Center: Investigating the In Vivo Side Effects of Ferruginol

For Researchers, Scientists, and Drug Development Professionals

This technical support guide addresses the current landscape of toxicological data for Ferruginol in animal studies. As of late 2025, published literature detailing the systemic side effects of Ferruginol following in vivo administration is limited. The majority of existing research focuses on its therapeutic potential, particularly its anti-cancer properties in vitro and in xenograft models, as well as its gastroprotective effects.[1] Many studies conclude by recommending that comprehensive toxicological and in vivo studies are necessary.[2]

This resource provides a framework for researchers designing and executing preclinical safety evaluations of Ferruginol, addressing potential questions and troubleshooting common issues.

Frequently Asked Questions (FAQs)

Q1: Are there any established LD50 values for Ferruginol in common animal models?

As of our latest review, no definitive median lethal dose (LD50) values for Ferruginol have been published for standard laboratory animal models such as mice or rats. Determining the LD50 is a critical first step in acute toxicity assessment. Researchers should plan to conduct an acute toxicity study to establish this value for their specific animal model and route of administration.

Q2: What are the expected target organs for Ferruginol-related toxicity?

The target organs for Ferruginol toxicity in vivo have not been identified. Based on its nature as a plant-derived diterpenoid, hepatic (liver) and renal (kidney) systems are common sites of metabolism and excretion for xenobiotics and should be considered primary organs of interest for toxicological evaluation. Given its therapeutic investigation for various cancers, a comprehensive histopathological examination of all major organs is warranted in any toxicity study.

Q3: My animals are showing [specific clinical sign] after Ferruginol administration. Is this an expected side effect?

Without established toxicity data, any adverse clinical sign should be considered a potential side effect. Common signs of toxicity to monitor in animal studies include, but are not limited to:

• Changes in body weight (gain or loss)

• Reduced food and water intake

• Lethargy or hyperactivity

• Changes in posture or gait

• Ruffled fur

• Changes in respiration

It is crucial to meticulously document all observations and correlate them with dosage levels. If severe signs are observed, dose reduction or cessation of the experiment may be necessary.

Q4: How can I distinguish between the therapeutic anti-cancer effects and general toxicity of Ferruginol in my tumor-bearing animal model?

This is a common challenge in preclinical oncology research. Key strategies include:

• Inclusion of a non-tumor-bearing control group: Administering Ferruginol to healthy animals at the same doses used in the tumor-bearing group can help isolate systemic toxicity from anti-tumor effects.

• Monitoring tumor burden vs. overall health: A reduction in tumor size accompanied by stable or increased body weight and normal clinical signs suggests a therapeutic effect. Conversely, tumor regression coupled with significant weight loss, organ dysfunction markers in bloodwork, and poor clinical appearance indicates overlapping toxicity.

Troubleshooting Guides

Issue 1: High Mortality at Expected Therapeutic Doses in an Initial Pilot Study

Possible Causes:

• Incorrect Dosing Calculation: Double-check all calculations for dose formulation and administration volume.

• Vehicle Toxicity: The vehicle used to dissolve or suspend Ferruginol may have its own toxicity.

• Route of Administration: Some routes (e.g., intravenous) may lead to more acute toxicity than others (e.g., oral).

• Species Sensitivity: The chosen animal model may be particularly sensitive to Ferruginol.

Troubleshooting Steps:

• Verify Calculations: Have a second researcher independently verify all dosing calculations.

• Conduct a Vehicle-Only Control: Dose a group of animals with the vehicle alone to assess its effects.

• Perform a Dose Range-Finding Study: Start with a very low dose and escalate in subsequent groups to identify a maximum tolerated dose (MTD).

• Consider an Alternative Route: If applicable, explore a different route of administration that may offer better tolerability.

Issue 2: No Observable Adverse Effects at High Doses

Possible Causes:

• Low Bioavailability: Ferruginol may be poorly absorbed via the chosen route of administration, resulting in low systemic exposure.

• Rapid Metabolism/Clearance: The compound may be metabolized and cleared too quickly to cause overt toxicity.

• Insufficient Dose Range: The highest dose tested may still be below the toxic threshold.

Troubleshooting Steps:

• Pharmacokinetic (PK) Analysis: If possible, conduct a PK study to measure the concentration of Ferruginol in the blood over time. This will confirm systemic exposure.

• Increase the Dose: If no adverse effects are seen and the compound is intended for further development, regulatory guidelines often require testing up to a limit dose (e.g., 2000 mg/kg in rodents for a single dose study) if no toxicity is observed at lower doses.

• Sub-chronic/Chronic Studies: Acute studies may not reveal toxicity that only manifests after repeated dosing. Consider designing a sub-chronic (e.g., 28- or 90-day) study.

Quantitative Data Summary (Templates)

As specific data is not available, the following tables are templates for researchers to populate during their own studies.

Table 1: Acute Oral Toxicity of Ferruginol in [Animal Model]

Dose Group (mg/kg)	Number of Animals	Mortality (within 14 days)	Key Clinical Observations
Vehicle Control
Dose 1 (Low)
Dose 2 (Mid)
Dose 3 (High)
Calculated LD50:	\multicolumn{3}{c	}{To be determined}

Table 2: Hematological Findings in a 28-Day Sub-chronic Ferruginol Study in [Animal Model]

Parameter	Vehicle Control	Dose 1 (Low)	Dose 2 (Mid)	Dose 3 (High)
White Blood Cells (x10^9/L)
Red Blood Cells (x10^12/L)
Hemoglobin (g/dL)
Platelets (x10^9/L)

Table 3: Serum Biochemistry Findings in a 28-Day Sub-chronic Ferruginol Study in [Animal Model]

Parameter	Vehicle Control	Dose 1 (Low)	Dose 2 (Mid)	Dose 3 (High)
Alanine Aminotransferase (ALT) (U/L)
Aspartate Aminotransferase (AST) (U/L)
Blood Urea Nitrogen (BUN) (mg/dL)
Creatinine (mg/dL)

Experimental Protocols

Protocol 1: Acute Oral Toxicity Study (Up-and-Down Procedure)

Objective: To determine the approximate LD50 of Ferruginol.

Animal Model: Young adult Sprague-Dawley rats (8-12 weeks old), single-sex (typically female as they can be more sensitive).

Methodology:

• Dosing: A starting dose (e.g., 2000 mg/kg) is administered orally by gavage to a single animal.

• Observation: The animal is observed for signs of toxicity and mortality for up to 48 hours.

• Dose Adjustment:

  • If the animal survives, the next animal is given a higher dose.

  • If the animal dies, the next animal is given a lower dose.

• Procedure Continuation: This process is continued until the criteria for stopping the study are met, typically after a series of dose reversals.

• Post-Observation: All animals are observed for a total of 14 days for any delayed effects. Body weights are recorded weekly.

• Necropsy: At the end of the study, all animals are euthanized and a gross necropsy is performed.

Protocol 2: 28-Day Repeated Dose Sub-chronic Oral Toxicity Study

Objective: To evaluate the potential toxicity of Ferruginol after repeated daily administration for 28 days.

Animal Model: Sprague-Dawley rats, both sexes.

Methodology:

• Group Allocation: Animals are divided into four groups: vehicle control and three dose levels (low, mid, high) of Ferruginol. The high dose should be a fraction of the LD50 or a dose that produces minimal signs of toxicity.

• Administration: Ferruginol is administered daily by oral gavage for 28 consecutive days.

• Monitoring:

  • Daily: Clinical observations, morbidity, and mortality.

  • Weekly: Body weight and food consumption.

  • Pre-study and at termination: Ophthalmoscopic examination.

• Clinical Pathology: At the end of the 28-day period, blood samples are collected for hematology and serum biochemistry analysis. Urine is collected for urinalysis.

• Necropsy and Histopathology: All animals are euthanized. A full gross necropsy is performed, and major organs are weighed. Tissues from all organs are collected and preserved for histopathological examination.

Visualizations

Caption: General workflow for acute and sub-chronic toxicity testing of Ferruginol.

Caption: Potential signaling pathways affected by Ferruginol based on in vitro data.[2]

References

• 1. Abietane diterpenoids from the roots of some Mexican Salvia species (Labiatae): chemical diversity, phytogeographical significance, and cytotoxic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. murigenics.com [murigenics.com]

Ferruginol Degradation Products: Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the identification of ferruginol (B158077) degradation products.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation products of ferruginol?

A1: The primary degradation products of ferruginol, particularly from oxidation, include dehydroferruginol, 7β-hydroxyferruginol, sugiol, 7α-hydroxyferruginol, and a quinone methide derivative. The formation of a quinone methide is considered a key intermediate step in the antioxidant reaction of ferruginol, which can then lead to the formation of other degradation products.[1]

Q2: What are the common analytical techniques used to identify and quantify ferruginol and its degradation products?

A2: The most common analytical techniques are Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC), often coupled with UV or Mass Spectrometry (MS) detectors.[2][3][4] GC-MS is well-suited for identifying volatile or derivatized non-volatile compounds, while HPLC is excellent for separating complex mixtures in the liquid phase.[2][4]

Q3: What is a forced degradation study and why is it important for ferruginol?

A3: A forced degradation study, or stress testing, is a process where a drug substance is intentionally exposed to harsh conditions—such as acid, base, oxidation, heat, and light—to accelerate its degradation. This is crucial for identifying potential degradation products, understanding degradation pathways, and developing stability-indicating analytical methods that can reliably measure the drug substance in the presence of its degradants.

Q4: How does the biological metabolism of ferruginol occur?

A4: While specific studies on ferruginol are limited, the metabolism of related abietane (B96969) diterpenoids often involves cytochrome P450 (CYP) enzymes. These enzymes can catalyze oxidation reactions, such as hydroxylation, which could be a pathway for the formation of hydroxylated degradation products of ferruginol in biological systems.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the analysis of ferruginol and its degradation products.

GC-MS Analysis

Issue	Potential Cause	Troubleshooting Steps
Poor peak shape (fronting or tailing) for ferruginol or its degradation products.	1. Active sites in the GC inlet or column. 2. Inappropriate injection temperature. 3. Column contamination.	1. Deactivate the inlet liner with silylation reagent. Use an inert liner. 2. Optimize the injection temperature to ensure complete and rapid volatilization without thermal degradation. 3. Bake out the column at the maximum recommended temperature. If contamination persists, trim the first few centimeters of the column.
Low sensitivity or poor detection of degradation products.	1. Inefficient derivatization of polar degradation products (e.g., hydroxylated forms). 2. Suboptimal MS parameters.	1. Ensure complete derivatization by optimizing the reaction time, temperature, and reagent concentration. 2. Tune the mass spectrometer according to the manufacturer's instructions. Optimize ion source parameters for the target analytes.
Difficulty in identifying the quinone methide derivative.	1. High reactivity and instability of the quinone methide. 2. Co-elution with other components.	1. Use a rapid and mild analytical method. Consider in-situ trapping experiments with a suitable nucleophile to form a stable adduct for easier detection. 2. Optimize the GC temperature program to improve separation. Use a column with a different stationary phase for better selectivity.

HPLC Analysis

Issue	Potential Cause	Troubleshooting Steps
Poor separation of ferruginol from its degradation products.	1. Inappropriate mobile phase composition or gradient. 2. Unsuitable column chemistry.	1. Optimize the mobile phase composition (e.g., ratio of organic solvent to water/buffer) and the gradient profile to improve resolution. 2. Screen different column stationary phases (e.g., C18, Phenyl-Hexyl, Cyano) to find the best selectivity for the analytes.
Baseline drift or noise.	1. Contaminated mobile phase or column. 2. Detector issues.	1. Use high-purity solvents and freshly prepared mobile phases. Flush the column with a strong solvent to remove contaminants. 2. Purge the detector flow cell. Ensure the lamp has sufficient energy.
Inconsistent retention times.	1. Fluctuations in column temperature. 2. Changes in mobile phase composition. 3. Pump malfunction.	1. Use a column oven to maintain a constant temperature. 2. Prepare fresh mobile phase and ensure proper mixing/degassing. 3. Check the pump for leaks and ensure it is delivering a constant flow rate.

Quantitative Data Summary

Table 1: Quantitative Analysis of Ferruginol in Plant Extracts

Plant Species	Part	Extraction Method	Ferruginol Content (µg/g of extract)	Analytical Method
Salvia hypargeia	Roots	Ethanol Extraction	30787.97	GC-MS[3]
Juniperus procera	Roots	Methanol (B129727) Extraction	4.4	HPLC[4]
Juniperus procera	Leaves	Methanol Extraction	0.43	HPLC[4]
Juniperus procera	Seeds	Methanol Extraction	0.42	HPLC[4]

Table 2: In Vitro Cytotoxicity of Ferruginol and its Analogues

Compound	Cell Line	IC50 / GI50 (µM)
Ferruginol	SK-Mel-28 (Melanoma)	~50
18-aminoferruginol	SK-Mel-28 (Melanoma)	~10
Ferruginol	MDA-T32 (Thyroid Cancer)	12
Ferruginol	Normal human thyrocyte cells	92
Ferruginol Analogue 3	HCoV-229E (Coronavirus)	EC50 = 1.39

Experimental Protocols

Protocol 1: Forced Degradation Study of Ferruginol

This protocol outlines a general procedure for conducting a forced degradation study of ferruginol to identify potential degradation products.

• Preparation of Stock Solution: Prepare a stock solution of ferruginol (e.g., 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Acidic Degradation: Mix an aliquot of the stock solution with an equal volume of 0.1 M HCl. Incubate at 60°C for 24 hours. Neutralize with 0.1 M NaOH before analysis.

• Alkaline Degradation: Mix an aliquot of the stock solution with an equal volume of 0.1 M NaOH. Incubate at 60°C for 24 hours. Neutralize with 0.1 M HCl before analysis.

• Oxidative Degradation: Mix an aliquot of the stock solution with an equal volume of 3% H2O2. Keep at room temperature for 24 hours.

• Thermal Degradation: Keep a solid sample of ferruginol in a hot air oven at 80°C for 48 hours. Dissolve the sample in the initial solvent before analysis.

• Photolytic Degradation: Expose a solution of ferruginol to UV light (254 nm) and visible light for an extended period (e.g., 24-48 hours).

• Analysis: Analyze the stressed samples along with a control (unstressed) sample using a validated stability-indicating HPLC or GC-MS method to identify and quantify the degradation products.

Protocol 2: Identification of Ferruginol Degradation Products by GC-MS

This protocol provides a general method for the analysis of ferruginol and its degradation products using GC-MS.

• Sample Preparation:

  • For liquid samples from forced degradation studies, dilute an aliquot with a suitable solvent (e.g., ethyl acetate).

  • For solid samples, dissolve a known amount in a suitable solvent.

• Derivatization (for polar compounds):

  • Evaporate the solvent from the sample under a stream of nitrogen.

  • Add a silylating agent (e.g., BSTFA with 1% TMCS) and heat at 70°C for 30 minutes to convert polar hydroxyl groups to more volatile trimethylsilyl (B98337) (TMS) ethers.

• GC-MS Conditions:

  • GC Column: Use a non-polar capillary column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness) such as one with a 5% phenyl methylpolysiloxane stationary phase.

  • Oven Temperature Program: Start at 150°C, hold for 2 minutes, then ramp to 280°C at 10°C/min, and hold for 10 minutes.

  • Injector Temperature: 280°C.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • MS Interface Temperature: 280°C.

  • Ion Source Temperature: 230°C.

  • Mass Range: Scan from m/z 50 to 550.

• Data Analysis: Identify the peaks by comparing their mass spectra with a library (e.g., NIST) and by interpreting the fragmentation patterns.

Visualizations

Caption: Proposed oxidative degradation pathway of Ferruginol.

Caption: General workflow for a forced degradation study.

References

• 1. researchgate.net [researchgate.net]
• 2. helixchrom.com [helixchrom.com]
• 3. A GC-MS method validation for quantitative investigation of some chemical markers in Salvia hypargeia Fisch. & C.A. Mey. of Turkey: Enzyme inhibitory potential of ferruginol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Support Center: Enhancing the Cytotoxic Efficacy of Ferruginol Analogs

Welcome to the technical support center for researchers working with Ferruginol and its analogs. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist you in your experiments aimed at enhancing the cytotoxic efficacy of these promising compounds.

Frequently Asked Questions (FAQs)

Q1: What is Ferruginol and what is its primary mechanism of action in cancer cells?

A1: Ferruginol is a natural abietane-type diterpene phenol, initially isolated from the miro tree (Podocarpus ferrugneus).[1] It demonstrates a variety of biological activities, including anti-tumor effects.[1] Its primary anticancer mechanism involves inducing apoptosis (programmed cell death) through multiple pathways. These include the generation of reactive oxygen species (ROS), disruption of mitochondrial function, activation of caspases, and inhibition of key cell survival signaling pathways like PI3K/AKT and MAPK.[1][2][3][4][5]

Q2: I'm not observing the expected cytotoxic effect with Ferruginol. What are the possible reasons?

A2: Several factors could contribute to lower-than-expected cytotoxicity:

• Compound Solubility: Ferruginol and its analogs can have poor solubility in aqueous media. Ensure complete dissolution in a suitable solvent like DMSO before diluting in cell culture medium. The final DMSO concentration should typically be kept at or below 0.1% to avoid solvent-induced toxicity.[1]

• Cell Line Sensitivity: Different cancer cell lines exhibit varying sensitivity to Ferruginol and its analogs.[2][6] It's crucial to consult literature for reported IC50 or GI50 values for your specific cell line or to perform a dose-response experiment to determine the optimal concentration range.

• Treatment Duration: The cytotoxic effects of these compounds are time-dependent. An incubation time of 48 to 72 hours is common in many published studies.[6][7] Shorter durations may not be sufficient to induce a significant cytotoxic response.

• Compound Purity and Stability: Verify the purity of your Ferruginol analog. Impurities can affect its activity. Also, consider the stability of the compound under your experimental conditions (e.g., in culture medium at 37°C). Prepare fresh stock solutions and avoid repeated freeze-thaw cycles.[1]

Q3: How can I enhance the cytotoxic efficacy of Ferruginol?

A3: Chemical modification of the Ferruginol scaffold is a key strategy to improve its cytotoxic potency. Studies have shown that introducing specific functional groups can significantly increase activity. For example, the derivatization of Ferruginol into 18-aminoferruginol has been shown to increase its antiproliferative activity five-fold in SK-MEL-28 melanoma cells.[7][8][9] Other modifications, such as the introduction of a phthalimide (B116566) group at C18 or the formation of ortho-quinones, have also demonstrated enhanced cytotoxicity against various cancer cell lines.[6]

Q4: What are the known signaling pathways affected by Ferruginol and its analogs?

A4: Ferruginol and its analogs have been shown to modulate several key signaling pathways involved in cancer cell survival and proliferation. These include:

• Induction of Apoptosis: They can induce apoptosis through both the intrinsic (mitochondrial) and extrinsic pathways, leading to the activation of caspases 3, 7, 8, and 9.[7][10][11] This is often accompanied by an increased Bax/Bcl-2 ratio.[2][10]

• Inhibition of PI3K/AKT Pathway: Ferruginol can suppress the phosphorylation of PI3K and AKT, key proteins in a major cell survival pathway.[2][12]

• Inhibition of MAPK Pathway: Ferruginol can also inhibit the MAPK signaling pathway, which is crucial for cell proliferation and survival.[2]

• Generation of Reactive Oxygen Species (ROS): Some studies suggest that Ferruginol can induce cytotoxicity through the generation of ROS, leading to oxidative stress and cell death.[3][4]

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
High variability in cytotoxicity results between experiments.	1. Inconsistent cell seeding density.2. Variation in compound concentration due to pipetting errors or incomplete solubilization.3. Use of cells with high passage numbers, which can lead to phenotypic drift.	1. Standardize cell seeding protocols to ensure consistent cell numbers at the time of treatment.2. Ensure the compound is fully dissolved in the stock solution and vortex thoroughly before each dilution. Use calibrated pipettes.3. Use cells within a defined, low passage number range for all experiments.[1]
High background toxicity in vehicle control (e.g., DMSO).	The final concentration of the solvent is too high, causing cellular stress or death.	Ensure the final concentration of DMSO or other solvents in the culture medium is non-toxic to your specific cell line, typically ≤ 0.1%.[1] Run a vehicle-only control to assess solvent toxicity.
Observed cytotoxicity does not correlate with the expected mechanism of action (e.g., no caspase activation).	1. The chosen time point for the mechanistic assay is not optimal.2. The concentration of the analog used is not appropriate to induce the specific mechanistic event.3. The analog may have a different primary mechanism of action in your cell line.	1. Perform a time-course experiment to identify the optimal time point for observing the expected mechanistic event (e.g., caspase activation may occur before significant cell death is observed).2. Use a concentration that is known to be cytotoxic but not excessively so, to allow for the observation of upstream signaling events.3. Consider exploring alternative mechanisms, such as cell cycle arrest or non-apoptotic cell death pathways.
Difficulty in dissolving Ferruginol analogs.	The analog has low aqueous solubility.	Use a small amount of a polar organic solvent like DMSO to prepare a high-concentration stock solution. Gentle warming and vortexing can aid dissolution. For cell-based assays, ensure the final solvent concentration is minimal.

Quantitative Data Summary

Table 1: Cytotoxic Activity (GI50/IC50 in µM) of Ferruginol and its Analogs in Various Cancer Cell Lines.

Compound	SK-MEL-28 (Melanoma)[7]	MDA-T32 (Thyroid)[2]	SUM149 (Breast)[6]	MDA-MB231 (Breast)[6]	T47D (Breast)[6]
Ferruginol	~50	12	34	28	32
18-aminoferruginol	~10	-	13	12	11
18-(phthalimid-2-yl)ferruginol	-	-	7.9	13	13
Compound 10 (ortho-quinone analog)	-	-	1.3	4.8	3.5
Compound 11 (ortho-quinone analog)	-	-	1.5	3.8	3.2
Paclitaxel (Reference)	~0.01	-	-	-	-

Note: '-' indicates data not available from the cited sources.

Experimental Protocols

1. Sulforhodamine B (SRB) Assay for Cell Proliferation

This assay is a colorimetric method used to determine cell number based on the measurement of cellular protein content.[7]

• Methodology:

  • Seed cells in a 96-well plate at a predetermined optimal density and allow them to attach overnight.

  • Treat the cells with various concentrations of the Ferruginol analog for the desired duration (e.g., 48 hours). Include a vehicle control (e.g., DMSO).

  • After treatment, fix the cells by gently adding cold 10% (w/v) trichloroacetic acid (TCA) and incubate for 1 hour at 4°C.

  • Wash the plates five times with slow-running tap water and allow them to air dry.

  • Stain the cells with 0.4% (w/v) SRB solution in 1% acetic acid for 30 minutes at room temperature.

  • Wash the plates four times with 1% (v/v) acetic acid to remove unbound dye and allow them to air dry.

  • Solubilize the bound dye with 10 mM Tris base solution.

  • Measure the absorbance at 510 nm using a microplate reader. The absorbance is proportional to the number of living cells.

2. Caspase-3/7 Activity Assay

This assay measures the activity of executioner caspases 3 and 7, which are key mediators of apoptosis.[7]

• Methodology:

  • Seed cells in a 96-well plate and treat them with the Ferruginol analog for various time points (e.g., 12, 24, 48 hours).

  • Use a commercially available caspase-3/7 activity assay kit that utilizes a substrate that releases a fluorescent or luminescent signal upon cleavage by active caspases.

  • Follow the manufacturer's protocol to add the assay reagent to each well.

  • Incubate the plate at room temperature for the recommended time, protected from light.

  • Measure the fluorescence or luminescence using a microplate reader. An increase in signal indicates an increase in caspase-3/7 activity.

3. Mitochondrial Membrane Potential (MMP) Assay

This assay is used to assess the integrity of the mitochondrial membrane, which is often compromised during the early stages of apoptosis.[7][13]

• Methodology:

  • Treat cells with the Ferruginol analog for the desired time.

  • Incubate the cells with a fluorescent dye that accumulates in the mitochondria in a membrane potential-dependent manner (e.g., JC-1 or TMRE).

  • Wash the cells to remove the excess dye.

  • Analyze the cells using a flow cytometer or a fluorescence microscope. A decrease in fluorescence intensity indicates a loss of mitochondrial membrane potential.

Visualizations

Caption: Experimental workflow for enhancing and evaluating the cytotoxic efficacy of Ferruginol analogs.

Caption: Simplified signaling pathway of Ferruginol analog-induced apoptosis in cancer cells.

References

• 1. benchchem.com [benchchem.com]
• 2. Ferruginol Diterpenoid Selectively Inhibits Human Thyroid Cancer Growth by Inducing Mitochondrial Dependent Apoptosis, Endogenous Reactive Oxygen Species (ROS) Production, Mitochondrial Membrane Potential Loss and Suppression of Mitogen-Activated Protein Kinase (MAPK) and PI3K/AKT Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. phcog.com [phcog.com]
• 6. mdpi.com [mdpi.com]
• 7. In Vitro Cytotoxic Effects of Ferruginol Analogues in Sk-MEL28 Human Melanoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. In Vitro Cytotoxic Effects of Ferruginol Analogues in Sk-MEL28 Human Melanoma Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Ferruginol inhibits non-small cell lung cancer growth by inducing caspase-associated apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. for.nchu.edu.tw [for.nchu.edu.tw]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Minimizing Off-Target Effects of Ferruginol

This technical support center provides researchers, scientists, and drug development professionals with practical guidance on minimizing the off-target effects of Ferruginol in experimental settings. The information is presented in a question-and-answer format to directly address common challenges.

Frequently Asked Questions (FAQs)

Q1: What is Ferruginol and what is its primary mechanism of action?

A1: Ferruginol is a natural abietane-type diterpene phenol, first isolated from the miro tree (Podocarpus ferrugneus).[1] It has demonstrated a range of biological activities, including anti-tumor, anti-inflammatory, and gastroprotective effects.[1] Its primary anti-cancer mechanism is the induction of apoptosis (programmed cell death) through multiple pathways. These include the generation of reactive oxygen species (ROS), disruption of the mitochondrial membrane potential, activation of caspases, and inhibition of key cell survival signaling pathways such as PI3K/AKT and MAPK.[1][2][3]

Q2: What are the known or potential off-target effects of Ferruginol?

A2: While a comprehensive off-target profile for Ferruginol is not extensively documented in publicly available literature, potential off-target effects can be inferred from its mechanism of action. The primary concern is generalized cytotoxicity against non-cancerous cells, particularly at higher concentrations.[1] One study showed that while Ferruginol had an IC50 of 12 μM in MDA-T32 thyroid cancer cells, the IC50 in normal human thyrocyte cells was significantly higher at 92 μM, suggesting a degree of selectivity.[4] Since Ferruginol modulates fundamental cellular processes like redox status and major signaling pathways (e.g., PI3K, MAPK, STAT3/5), it has the potential to unintentionally interact with other proteins within these pathways, leading to unforeseen phenotypic changes.[1][5][6]

Q3: How can I determine if the observed effects in my experiment are due to off-target interactions of Ferruginol?

A3: A multi-pronged approach is recommended to distinguish between on-target and off-target effects. This involves a combination of cellular, genetic, and biophysical methods. Key strategies include:

• Using a structurally related inactive control: This helps to ensure that the observed phenotype is not due to the chemical scaffold itself.

• Genetic knockdown/knockout of the intended target: Techniques like siRNA or CRISPR/Cas9 can be used to reduce or eliminate the expression of the target protein. If the addition of Ferruginol still produces the same effect in the absence of its intended target, it is likely an off-target effect.

• Rescue experiments: If Ferruginol's effect is on-target, overexpressing a modified, constitutively active form of the target protein may rescue the cells from the compound's effects.[1]

• Direct binding assays: Biophysical methods like the Cellular Thermal Shift Assay (CETSA) can confirm direct engagement of Ferruginol with its intended target inside the cell.[1]

Troubleshooting Guide

Issue 1: High levels of cytotoxicity in non-target or control cell lines.

• Possible Cause: The concentration of Ferruginol used is too high, leading to generalized off-target toxicity.

• Troubleshooting Steps:

  • Perform a Dose-Response Curve: Determine the precise IC50 (half-maximal inhibitory concentration) for your specific cell line. Cytotoxicity can vary significantly between different cell types.[1] Start with a broad range of concentrations to identify the optimal window for the desired on-target effect with minimal toxicity.

  • Check Solvent Toxicity: Ferruginol is often dissolved in DMSO. Ensure the final concentration of DMSO in your cell culture medium is consistent across all conditions and is at a non-toxic level (typically below 0.5%).

  • Assess Selectivity Index: If possible, determine the IC50 of Ferruginol in a non-cancerous cell line and compare it to the IC50 in your cancer cell line of interest. A higher selectivity index indicates a greater therapeutic window.

Issue 2: Inconsistent results or phenotypes that don't align with the known mechanism of action.

• Possible Cause: The observed phenotype may be due to an off-target effect of Ferruginol.

• Troubleshooting Steps:

  • Validate Target Engagement with CETSA: Perform a Cellular Thermal Shift Assay to confirm that Ferruginol is binding to its intended target at the concentrations used in your experiments. A lack of a thermal shift may indicate poor target engagement, suggesting the observed effects are off-target.

  • Perform siRNA Knockdown of the Intended Target: Use siRNA to silence the expression of the putative target of Ferruginol. If the phenotype persists after treatment with Ferruginol in the knockdown cells, it is likely an off-target effect.

  • Consider Off-Target Profiling: For in-depth investigation, consider using quantitative proteomics to identify potential off-target proteins that bind to Ferruginol.

Quantitative Data Summary

The following tables summarize the reported cytotoxic activities of Ferruginol and its derivatives in various cell lines.

Table 1: IC50 and GI50 Values of Ferruginol in Different Cell Lines

Compound	Cell Line	Assay Type	Value	Reference
Ferruginol	MDA-T32 (Thyroid Cancer)	MTT	IC50: 12 μM	[4]
Ferruginol	Normal Human Thyrocytes	MTT	IC50: 92 μM	[4]
Ferruginol	PC3 (Prostate Cancer)	MTT	IC50: 55 μM	[6]
Ferruginol	A549 (Lung Cancer)	MTT	Dose-dependent cytotoxicity	[7]
Ferruginol	CL1-5 (Lung Cancer)	MTT	Dose-dependent cytotoxicity	[7]
Ferruginol	SK-MEL-28 (Melanoma)	SRB	GI50: 47.5 µM	[8]
18-aminoferruginol	SK-MEL-28 (Melanoma)	SRB	GI50: 9.8 µM	[8]
Ferruginol	SUM149 (Breast Cancer)	Cell-Titer-Glo	-	[9]
18-aminoferruginol	SUM149 (Breast Cancer)	Cell-Titer-Glo	IC50: 1.3-13 µM	[9]
Ferruginol	MDA-MB231 (Breast Cancer)	Cell-Titer-Glo	-	[9]
18-aminoferruginol	MDA-MB231 (Breast Cancer)	Cell-Titer-Glo	IC50: 1.3-13 µM	[9]
Ferruginol	T47D (Breast Cancer)	Cell-Titer-Glo	-	[9]
18-aminoferruginol	T47D (Breast Cancer)	Cell-Titer-Glo	IC50: 1.3-13 µM	[9]
Ferruginol	MCF-7 (Breast Cancer)	Cell-Titer-Glo	-	[9]
18-aminoferruginol	MCF-7 (Breast Cancer)	Cell-Titer-Glo	IC50: 1.3-13 µM	[9]

Table 2: Selectivity Index of Ferruginol and 18-aminoferruginol

Compound	Cancer Cell Line	Non-Cancerous Cell Line	Selectivity Index (SI)	Reference
Ferruginol	SK-MEL-28	BJ	-	[8]
18-aminoferruginol	SK-MEL-28	BJ	More favorable than Ferruginol	[8]
Ferruginol	Breast Cancer Lines	BJ	-	[8]
18-aminoferruginol	Breast Cancer Lines	BJ	Consistently better than Ferruginol	[8]

Experimental Protocols

Protocol 1: Cellular Thermal Shift Assay (CETSA) for Target Engagement

• Objective: To verify the direct binding of Ferruginol to its intended target protein in intact cells.

• Principle: Ligand binding increases the thermal stability of a protein. CETSA measures the change in the melting temperature of the target protein in the presence of the ligand.

• Methodology:

  • Cell Treatment: Treat cultured cells with various concentrations of Ferruginol or a vehicle control for a specified time.

  • Heating: Aliquot the cell suspensions into PCR tubes and heat them to a range of temperatures (e.g., 40-70°C) for a set time (e.g., 3 minutes) using a thermal cycler. Include a non-heated control.

  • Cell Lysis: Lyse the cells using freeze-thaw cycles or a suitable lysis buffer.

  • Separation of Soluble Fraction: Centrifuge the lysates at high speed to pellet the aggregated, denatured proteins.

  • Protein Analysis: Collect the supernatant containing the soluble proteins and analyze the amount of the target protein by Western blotting or other quantitative protein detection methods.

  • Data Analysis: Plot the amount of soluble target protein as a function of temperature to generate a melting curve. A shift in the melting curve to a higher temperature in the presence of Ferruginol indicates target engagement.

Protocol 2: siRNA Knockdown for Target Validation

• Objective: To determine if the biological effect of Ferruginol is dependent on its intended target.

• Methodology:

  • siRNA Design and Transfection: Design or obtain at least two independent siRNAs targeting the mRNA of the intended protein target. Transfect the cells with the target-specific siRNAs or a non-targeting (scrambled) control siRNA.

  • Knockdown Validation: After a suitable incubation period (e.g., 48-72 hours), validate the knockdown efficiency at both the mRNA (by qRT-PCR) and protein (by Western blot) levels.

  • Ferruginol Treatment: Treat the siRNA-transfected cells (both target-specific and control) with Ferruginol at the desired concentration.

  • Phenotypic Analysis: Assess the biological phenotype of interest (e.g., cell viability, apoptosis).

  • Data Interpretation: If the effect of Ferruginol is significantly diminished in the cells with the knocked-down target compared to the control siRNA-treated cells, it provides strong evidence that the effect is on-target.

Visualizations

Caption: Signaling pathway of Ferruginol inducing apoptosis.

Caption: Workflow for validating the molecular target of Ferruginol.

References

• 1. Identifying the proteins to which small-molecule probes and drugs bind in cells [dash.harvard.edu]
• 2. benchchem.com [benchchem.com]
• 3. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Ferruginol Diterpenoid Selectively Inhibits Human Thyroid Cancer Growth by Inducing Mitochondrial Dependent Apoptosis, Endogenous Reactive Oxygen Species (ROS) Production, Mitochondrial Membrane Potential Loss and Suppression of Mitogen-Activated Protein Kinase (MAPK) and PI3K/AKT Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 2.7. Cellular thermal shift assay (CETSA) [bio-protocol.org]
• 6. tandfonline.com [tandfonline.com]
• 7. Ferruginol inhibits non-small cell lung cancer growth by inducing caspase-associated apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. In Vitro Cytotoxic Effects of Ferruginol Analogues in Sk-MEL28 Human Melanoma Cells [mdpi.com]
• 9. mdpi.com [mdpi.com]

Ferruginol Sample Preparation for Mass Spectrometry: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions for the successful preparation of ferruginol (B158077) samples for mass spectrometry analysis.

Frequently Asked Questions (FAQs)

Q1: What is the initial step for preparing ferruginol samples from plant sources?

The first step is to properly prepare the plant material. This involves washing the collected parts (such as roots, leaves, or seeds) with distilled water, allowing them to air-dry at room temperature, and then grinding the dried material into a fine powder to maximize the surface area for extraction.[1][2]

Q2: Which solvent is recommended for extracting ferruginol?

Methanol (B129727) is a commonly used and effective solvent for extracting ferruginol from powdered plant material.[1][3] A typical procedure involves macerating the plant powder in methanol with agitation for several days.[1][3]

Q3: Is it necessary to purify the crude extract before mass spectrometry analysis?

Yes, purification is crucial to remove other compounds that could interfere with the analysis. A common method is silica (B1680970) gel column chromatography. The crude extract is loaded onto the column, and solvents of increasing polarity are used to elute the fractions. Fractions are collected and monitored, often by Thin Layer Chromatography (TLC), to isolate the one containing pure ferruginol.[1]

Q4: Is derivatization required for the analysis of ferruginol?

Derivatization is often necessary for Gas Chromatography-Mass Spectrometry (GC-MS) analysis.[4][5][6] Ferruginol, being a phenol, contains an active hydrogen on its hydroxyl group. This can make it less volatile and prone to interacting with the GC column. A process like silylation, which replaces the active hydrogen with a trimethylsilyl (B98337) (TMS) group, increases the molecule's volatility and thermal stability, leading to better chromatographic results.[4][5] For Liquid Chromatography-Mass Spectrometry (LC-MS), derivatization is typically not required.

Q5: What are the characteristic mass-to-charge ratio (m/z) peaks for ferruginol in mass spectrometry?

In Time-of-Flight Secondary Ion Mass Spectrometry (TOF-SIMS) and other techniques, ferruginol (molecular weight 286.5 g/mol ) often shows characteristic positive ion peaks at m/z 285 and 301.[1][7] The peak at m/z 285 corresponds to the loss of a hydrogen atom ([M-H]⁺) or is identified as the C₂₀H₂₉O⁺ ion.[7][8]

Troubleshooting Guides

Problem: Low or No Ferruginol Signal Detected

Possible Cause	Suggestion	Troubleshooting Steps
Inefficient Extraction	The extraction process may not have been sufficient to pull the analyte from the plant matrix.	1. Ensure the plant material was ground into a fine powder.[2] 2. Increase the extraction time or agitation speed.[1][3] 3. Verify the correct solvent-to-sample ratio was used (e.g., 20 mL methanol per 1 g of powder).[1][3]
Low Sample Concentration	The final sample injected into the mass spectrometer is too dilute.[9]	1. Concentrate the sample by evaporating the solvent under reduced pressure. 2. Start with a larger quantity of initial plant material. 3. For MS, aim for a final concentration in the range of 10-100 µg/mL.
Ion Suppression	Other molecules in the sample (matrix effects) are interfering with the ionization of ferruginol.	1. Improve sample cleanup using silica gel column chromatography or Solid Phase Extraction (SPE).[1] 2. Dilute the sample; while counterintuitive, this can sometimes reduce the matrix effect more than the analyte signal.[9]
Incorrect Instrument Settings	The mass spectrometer is not properly tuned or calibrated for the target analyte.	1. Perform regular mass calibration with appropriate standards.[9] 2. Optimize ionization source parameters (e.g., temperature, voltage) for your specific instrument and method (e.g., ESI, APCI, DART).[3][9]

Problem: Poor Peak Shape (Broadening/Splitting) in Chromatogram

Possible Cause	Suggestion	Troubleshooting Steps
Sample/Column Contamination	Contaminants in the sample or buildup on the chromatographic column can distort peak shape.[9]	1. Filter the final sample solution through a 0.45 µm syringe filter before analysis.[3] 2. Run blank solvent injections to clean the column and LC/GC system. 3. Ensure proper column maintenance as per the manufacturer's guidelines.
Inappropriate Mobile/Stationary Phase (LC)	The chosen solvents or column are not optimal for separating ferruginol.	1. A combination of methanol and acetonitrile (B52724) (e.g., 60:40 v/v) has been shown to be suitable for ferruginol separation on an HPLC system.[3] 2. Consider a C18 column, potentially one with a pentafluorophenyl (PFP) modification for enhanced selectivity.[10]
Incomplete Derivatization (GC)	If using GC-MS, multiple peaks may appear if the derivatization reaction is incomplete.	1. Ensure reagents (e.g., BSTFA) are fresh and not exposed to moisture. 2. Optimize the reaction time and temperature. For some compounds, heating at 75°C for 30-45 minutes may be necessary.[4]

Experimental Protocols

Protocol 1: Methanol Extraction from Plant Material

This protocol provides a general framework for extracting ferruginol from dried plant matter.[1][3]

• Preparation : Weigh 1 gram of finely ground, dried plant material (e.g., roots, leaves).

• Maceration : Place the powder into a suitable flask and add 20 mL of methanol.

• Incubation : Seal the flask and place it in an incubator shaker at 28°C with agitation at 120 rpm for 5 days.

• Centrifugation : Transfer the mixture to centrifuge tubes and spin at 5000 rpm for 15 minutes to separate the supernatant from the solid plant material.

• Filtration : Carefully collect the supernatant and filter it through a 0.45 µm nylon syringe filter.

• Storage : Store the resulting extract at 4°C for further purification and analysis.

Table 1: Methanol Extraction Parameters

Parameter	Value	Unit
Sample Mass	1	g
Solvent Volume	20	mL
Temperature	28	°C
Agitation Speed	120	rpm
Duration	5	days
Centrifugation Speed	5000	rpm

| Centrifugation Time | 15 | min |

Protocol 2: Purification via Silica Gel Column Chromatography

This protocol describes the purification of ferruginol from a crude plant extract.[1]

• Column Preparation : Prepare a slurry of silica gel in a non-polar solvent (e.g., 100% n-hexane) and pack it into a glass column, ensuring no air bubbles are trapped.

• Sample Loading : Dissolve the crude extract from Protocol 1 in a minimal amount of the initial mobile phase (hexane) and carefully load it onto the top of the silica gel bed.

• Elution : Begin elution with 100% n-hexane. Gradually increase the solvent polarity by adding a more polar solvent like ethyl acetate (B1210297) in a stepwise or gradient manner.

• Fraction Collection : Collect the eluate in separate fractions.

• Monitoring : Analyze each fraction using Thin Layer Chromatography (TLC) to identify the fractions containing ferruginol.

• Final Step : Combine the pure fractions containing ferruginol and evaporate the solvent to obtain the purified compound.

Protocol 3: Silylation Derivatization for GC-MS Analysis

This protocol outlines a general procedure for derivatizing ferruginol for GC-MS. Derivatization improves volatility by replacing the active hydrogen on the phenolic hydroxyl group.[4][11]

• Drying : Ensure the purified ferruginol sample is completely dry. Lyophilization or drying under a stream of nitrogen is recommended as water interferes with the reaction.

• Reagent Addition : To the dried sample, add a silylating agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), often with a catalyst like 1% Trimethylchlorosilane (TMCS).

• Reaction : Heat the sealed vial at 70-75°C for 30-45 minutes to ensure the reaction goes to completion.

• Analysis : After cooling to room temperature, the sample is ready for injection into the GC-MS.

Table 2: Example GC-MS Derivatization Conditions

Parameter	Reagent/Condition	Purpose
Silylating Agent	BSTFA + 1% TMCS	Replaces active hydrogen with a TMS group.
Reaction Temperature	70 - 75 °C	To facilitate the derivatization reaction.

| Reaction Time | 30 - 45 min | To ensure the reaction reaches completion. |

Visualizations

Caption: Experimental workflow for ferruginol from plant to MS.

References

• 1. benchchem.com [benchchem.com]
• 2. A GC-MS method validation for quantitative investigation of some chemical markers in Salvia hypargeia Fisch. & C.A. Mey. of Turkey: Enzyme inhibitory potential of ferruginol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. The Use of Derivatization Reagents for Gas Chromatography (GC) [sigmaaldrich.com]
• 5. youtube.com [youtube.com]
• 6. jfda-online.com [jfda-online.com]
• 7. Localization of ferruginol, a diterpene phenol, in Cryptomeria japonica heartwood by time-of-flight secondary ion mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. gmi-inc.com [gmi-inc.com]
• 10. helixchrom.com [helixchrom.com]
• 11. youtube.com [youtube.com]

Technical Support Center: Analysis of Ferruginol in Sedimentary Archives

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the challenges associated with the poor preservation potential of Ferruginol in sediments.

Section 1: Frequently Asked Questions (FAQs)

Q1: Why is Ferruginol poorly preserved in sediments?

A1: Ferruginol's poor preservation is attributed to its chemical structure, which makes it susceptible to degradation through both abiotic and biotic processes within sedimentary environments. As a polar terpenoid, it is more reactive than non-polar lipids. The primary mechanisms of degradation are:

• Diagenesis: Post-depositional chemical and physical alterations, not including weathering and metamorphism, transform Ferruginol into more stable aromatic hydrocarbons.[1]

• Microbial Degradation: Aerobic and anaerobic microorganisms in the sediment can utilize Ferruginol as a carbon source, altering or completely metabolizing the molecule.

Q2: What are the main degradation products of Ferruginol in sediments?

A2: The principal diagenetic pathway for Ferruginol involves a series of defunctionalization and aromatization reactions. The hydroxyl group is typically lost, and subsequent rearrangements and dehydrogenation lead to the formation of more stable aromatic compounds. Key degradation products include:

• Simonellite

• Retene

Understanding the presence and relative abundance of these products can provide insights into the diagenetic history of the sediment.

Q3: What are the ideal sediment types for finding well-preserved Ferruginol?

A3: While challenging in most sedimentary environments, better preservation of Ferruginol is expected in anoxic (oxygen-depleted) sediments with rapid burial rates. Anoxic conditions limit the activity of aerobic microorganisms, which are highly efficient at degrading organic matter. Rapid burial quickly moves the compound below the zone of most intense microbial activity and protects it from physical and chemical disturbances at the sediment-water interface.

Q4: Can I use the concentration of Ferruginol as a direct proxy for past coniferous abundance?

A4: Due to its poor and variable preservation, using absolute concentrations of Ferruginol to directly quantify past coniferous abundance is not recommended. Its presence is a qualitative indicator of coniferous input. For semi-quantitative or relative abundance studies, it is crucial to also analyze its diagenetic products and consider the preservation state of other biomarkers in the same samples.

Section 2: Troubleshooting Guides

This section provides structured guidance to troubleshoot common issues encountered during the analysis of Ferruginol in sediments.

Troubleshooting Guide 1: Sample Collection and Preservation

Problem	Potential Cause	Recommended Solution
Low or undetectable Ferruginol concentrations in recently deposited sediments.	Post-sampling degradation due to microbial activity.	Implement immediate microbial inhibition post-collection. A common method is the addition of a dilute formaldehyde (B43269) solution to the sediment sample.[2][3]
Post-sampling degradation due to oxidation.	Collect and process samples under anoxic conditions. Use a portable glove bag flushed with nitrogen gas for core sectioning and subsampling.[4]
Improper storage temperature.	Immediately freeze samples at -20°C or lower after collection and microbial inhibition. For long-term storage, -80°C is recommended.[5]
Inconsistent results between replicate samples from the same core.	Heterogeneous distribution of organic matter in the sediment.	Homogenize the sediment sample thoroughly before taking subsamples for extraction.
Cross-contamination during sampling or processing.	Use pre-cleaned (solvent-rinsed) sampling tools and containers. Decontaminate tools between samples.

Troubleshooting Guide 2: Sample Extraction and Analysis (GC-MS)

Problem	Potential Cause	Recommended Solution
Poor peak shape (tailing, broadening) for Ferruginol.	Active sites in the GC inlet or column causing adsorption of the polar hydroxyl group.	Use a deactivated inlet liner and a high-quality, low-bleed GC column suitable for analyzing phenols or terpenes. Regular replacement of the inlet liner is crucial.[6][7]
Sub-optimal GC oven temperature program.	Optimize the temperature ramp to ensure Ferruginol elutes as a sharp peak. A slower ramp rate through the elution temperature of Ferruginol can improve peak shape.
Low analytical response or signal-to-noise ratio.	Low extraction efficiency from the sediment matrix.	Optimize the extraction solvent system. A mixture of polar and non-polar solvents (e.g., dichloromethane (B109758):methanol) is often effective. Consider using ultrasonication or accelerated solvent extraction (ASE) to improve recovery.[8][9][10][11]
Thermal degradation in the hot GC inlet.	Lower the inlet temperature in 20-25°C increments to find the lowest temperature that allows for efficient volatilization without degradation. Consider using "cold" injection techniques like Programmed Temperature Vaporization (PTV).[6][7][12]
Analyte loss during solvent evaporation.	Evaporate the solvent under a gentle stream of nitrogen at a low temperature. Avoid complete dryness.
Co-elution of Ferruginol with other compounds, including its diagenetic products.	Inadequate chromatographic separation.	Use a GC column with a different stationary phase to alter selectivity. A mid-polarity column may provide better separation of Ferruginol from its non-polar degradation products.
Poor sample cleanup.	Implement a cleanup step after extraction, such as column chromatography using silica (B1680970) gel or alumina, to separate compound classes before GC-MS analysis.
Irreproducible quantification.	Inconsistent derivatization (if performed).	Optimize the derivatization reaction (e.g., silylation) for time, temperature, and reagent concentration to ensure complete reaction.[13][14][15]
Matrix effects from the complex sediment extract.[16]	Use a matrix-matched calibration curve or the standard addition method for quantification. The use of an internal standard is highly recommended.

Section 3: Experimental Protocols

Protocol 1: Sediment Core Collection and Preservation for Ferruginol Analysis

• Core Collection:

  • Collect sediment cores using a piston or gravity corer to minimize disturbance of the sediment layers.

  • Immediately cap the ends of the core liner to prevent exposure to air.

• Microbial Inhibition (to be performed immediately after core retrieval):

  • Prepare a 0.5% (v/v) formaldehyde solution in deoxygenated, filtered water.

  • Carefully inject the formaldehyde solution into the core through pre-drilled holes at regular intervals, ensuring minimal disturbance. The volume of solution should be approximately 5% of the sediment volume.

  • Seal the injection holes with electrical tape.

• Anoxic Processing:

  • Transport the core to a laboratory and place it inside a glove bag or an anaerobic chamber.

  • Purge the glove bag with high-purity nitrogen gas for at least 15-20 minutes to create an anoxic environment.[4]

  • Extrude the core and section it at the desired depth intervals using pre-cleaned tools.

• Storage:

  • Place each sediment subsample into a pre-cleaned glass jar with a PTFE-lined cap.

  • Flush the headspace of the jar with nitrogen before sealing.

  • Immediately freeze the samples at -20°C. For storage longer than a few weeks, transfer to a -80°C freezer.[5]

Protocol 2: Optimized Extraction of Ferruginol from Sediments

• Sample Preparation:

  • Freeze-dry the sediment subsample to remove water.

  • Grind the dried sediment to a fine, homogenous powder using a mortar and pestle.

• Extraction:

  • Weigh approximately 5-10 g of the dried sediment into a cellulose (B213188) extraction thimble.

  • Add an internal standard (e.g., a deuterated aromatic compound or a non-native diterpenoid) to the sample for quantification.

  • Place the thimble in a Soxhlet apparatus.

  • Extract the sample for 12-24 hours with a 2:1 (v/v) mixture of dichloromethane and methanol.

• Cleanup and Fractionation:

  • Evaporate the solvent from the extract under a gentle stream of nitrogen.

  • Redissolve the residue in a minimal amount of hexane.

  • Prepare a silica gel chromatography column.

  • Load the extract onto the column.

  • Elute with solvents of increasing polarity to separate aliphatic, aromatic, and polar fractions. Ferruginol will typically elute in the more polar fractions.

• Derivatization (Optional but Recommended):

  • Evaporate the solvent from the polar fraction containing Ferruginol.

  • Add a silylating agent such as N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS) and pyridine.[15]

  • Heat the mixture at 60-70°C for 30-60 minutes to convert the hydroxyl group of Ferruginol to a less polar and more thermally stable trimethylsilyl (B98337) (TMS) ether.

• Analysis:

  • Analyze the derivatized (or underivatized) fraction by GC-MS.

  • Identify Ferruginol based on its retention time and mass spectrum compared to an authentic standard.

  • Quantify using the internal standard.

Section 4: Data Presentation

Table 1: Hypothetical Degradation Rates of Ferruginol under Various Sedimentary Conditions

Sediment Condition	Redox Potential (Eh)	Microbial Activity	Estimated Half-life (years)	Primary Degradation Products
Oxic, high organic matter	> +100 mV	High	10 - 50	CO2, H2O (complete mineralization)
Sub-oxic	+100 mV to -100 mV	Moderate	50 - 200	Partially oxidized intermediates
Anoxic, sulfate-reducing	< -100 mV	High (anaerobic)	200 - 1000	Simonellite, Retene
Anoxic, low microbial activity	< -100 mV	Low	> 1000	Minimal degradation

Note: These values are estimates for illustrative purposes. Actual degradation rates will vary based on specific environmental factors.

Section 5: Visualizations

Caption: Diagenetic pathway of Ferruginol in sediments.

Caption: Recommended workflow for Ferruginol analysis.

Caption: Troubleshooting logic for low Ferruginol signal.

References

• 1. Diagenesis of tricyclic diterpenoids used as biomarkers in an anoxic lake - UBC Library Open Collections [open.library.ubc.ca]
• 2. Comparison of methods for inhibiting bacterial activity in sediment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Sediment Core Sectioning and Extraction of Pore Waters under Anoxic Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 6. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 7. benchchem.com [benchchem.com]
• 8. Optimization of Accelerated Solvent Extraction of Ginsenosides from Cultivated Wild Ginseng Using Response Surface Methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Optimisation of Low-Toxicity Solvent Employment for Total Lipid and Tocopherol Compound Extraction from Patagonian Squid By-Products - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. scribd.com [scribd.com]
• 13. jfda-online.com [jfda-online.com]
• 14. researchgate.net [researchgate.net]
• 15. Optimization of the derivatization protocol of pentacyclic triterpenes prior to their gas chromatography-mass spectrometry analysis in plant extracts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stereoselective Ferruginol Synthesis

Welcome to the technical support center for the stereoselective synthesis of Ferruginol (B158077). This resource is designed to assist researchers, scientists, and professionals in drug development with troubleshooting common issues encountered during their experiments. Below you will find frequently asked questions (FAQs) and troubleshooting guides in a question-and-answer format.

Frequently Asked Questions (FAQs)

Q1: What are the main strategies for achieving high stereoselectivity in Ferruginol synthesis?

A1: The primary strategies for controlling stereochemistry in Ferruginol synthesis revolve around asymmetric synthesis, which can be broadly categorized into:

• Substrate-controlled synthesis: This approach utilizes a chiral starting material, often derived from the chiral pool, to direct the stereochemical outcome of subsequent reactions. An example is the use of enantiomerically enriched 8,11,13-podocarpatriene-3-ol as a precursor.[1][2]

• Auxiliary-controlled synthesis: A chiral auxiliary is temporarily attached to an achiral substrate to direct the stereoselective formation of new stereocenters.[3] For instance, (R)-(+)-2′-hydroxy-1,1′-binaphthyl-2-yl alcohol has been used to induce asymmetry in the cyclization of polyenes to form Ferruginol.[4]

• Reagent-controlled synthesis: This strategy employs chiral reagents or catalysts to favor the formation of one stereoisomer over another.[5] Examples include the use of chiral Brønsted acids for enantioselective polyene cyclization or employing stereoselective reducing agents like L-Selectride.[6][7]

Q2: How can I improve the enantiomeric excess (ee) of my final Ferruginol product?

A2: Improving the enantiomeric excess often involves optimizing the key stereochemistry-determining step. Consider the following:

• Chiral Catalyst/Ligand: If you are using a catalytic asymmetric reaction, screen different chiral ligands or catalysts. The steric and electronic properties of the catalyst can significantly impact enantioselectivity.[8]

• Solvent and Temperature: The reaction solvent and temperature can have a profound effect on the transition state energies of the enantiomeric pathways. Experiment with a range of solvents and run the reaction at lower temperatures to enhance selectivity.

• Chiral Auxiliary Choice: When using a chiral auxiliary, ensure it provides high facial discrimination. If the desired selectivity is not achieved, consider a different auxiliary with different steric hindrance.[3][9]

Q3: My synthesis is producing a mixture of diastereomers. How can I improve the diastereoselectivity?

A3: Improving diastereoselectivity often hinges on enhancing the steric and electronic differentiation between the diastereomeric transition states. Here are some troubleshooting tips:

• Choice of Reagents: For reactions like reductions or hydroxylations, the choice of reagent is critical. For example, in the reduction of a ketone intermediate, using a bulky reducing agent like L-Selectride can lead to high diastereoselectivity.[7] Similarly, for dihydroxylation, using a reagent like OsO₄ can provide high syn-stereoselectivity.[2]

• Reaction Conditions: Temperature, solvent, and the presence of chelating agents can influence diastereoselectivity. Lowering the reaction temperature often improves selectivity.

• Substrate Modification: Modifying the substrate to increase steric hindrance around the reacting center can favor the formation of one diastereomer.

Troubleshooting Guide

Problem 1: Low enantiomeric excess (ee) in the asymmetric cyclization of a polyene precursor.

• Possible Cause: The chiral auxiliary or catalyst is not providing sufficient facial blockage.

• Solution:

  • Optimize the Chiral Auxiliary: If using a binaphthyl-based auxiliary, ensure its purity. Consider switching to a different chiral auxiliary with greater steric bulk to enhance the differentiation of the two faces of the polyene.[4]

  • Screen Lewis Acids: The choice of Lewis acid can influence the transition state geometry. Experiment with different Lewis acids (e.g., BF₃·Et₂O, SnCl₄) and optimize their stoichiometry.[4]

  • Vary Reaction Conditions: Lowering the reaction temperature can significantly improve enantioselectivity by favoring the pathway with the lower activation energy. Test a range of temperatures (e.g., from ambient temperature down to -78 °C).

Problem 2: Poor diastereoselectivity during the introduction of hydroxyl groups on the A-ring.

• Possible Cause: The chosen reagent or reaction conditions are not sufficiently selective for the desired stereoisomer.

• Solution:

  • Stereoselective Dihydroxylation: For syn-dihydroxylation, employ osmium tetroxide (OsO₄) catalysis. This method is known for its high syn-selectivity on double bonds.[2]

  • Stereocontrolled Reduction: If introducing hydroxyl groups via the reduction of a diketone, the choice of reducing agent is crucial. L-Selectride has been shown to provide high diastereoselectivity in the reduction of ketone intermediates in the synthesis of Ferruginol analogues.[7] Compare the results with other reducing agents like sodium borohydride.

Quantitative Data Summary

Method	Key Reagents/Catalysts	Stereoselectivity Achieved	Yield (%)	Reference
Asymmetric Polyene Cyclization	(R)-(+)-1,1′-Binaphthyl-2-yl alcohol, BF₃·Et₂O	Tricyclic esters (20 & 21)	49	[4]
Stereoselective Dihydroxylation	OsO₄	syn-dihydroxy isomer	N/A	[2]
Diastereoselective Reduction	L-Selectride	dr = 9:1	90	[7]
Enantioselective Polyene Cyclization	Chiral Brønsted Acid	N/A	N/A	[6]

Experimental Protocols

Asymmetric Polyene Cyclization for (+)-Ferruginol Synthesis [4]

• A solution of the chiral polyene ester derived from (R)-(+)-1,1′-binaphthyl-2-yl alcohol in nitromethane (B149229) is prepared.

• The solution is cooled to the desired temperature (e.g., ambient temperature).

• Boron trifluoride etherate (BF₃·Et₂O) is added dropwise to the solution.

• The reaction is stirred for a specified time (e.g., 12 hours) while monitoring the progress by TLC.

• Upon completion, the reaction is quenched, and the product is extracted.

• The resulting tricyclic esters are separated by silica (B1680970) gel column chromatography.

• The desired ester is then converted to (+)-Ferruginol through a series of subsequent reactions including hydrolysis and decarboxylation.

Diastereoselective Reduction of a Ketone Intermediate [7]

• The ketone precursor is dissolved in an appropriate anhydrous solvent (e.g., THF) under an inert atmosphere (e.g., argon).

• The solution is cooled to a low temperature (e.g., -78 °C).

• A solution of L-Selectride (1.0 M in THF) is added dropwise to the cooled solution.

• The reaction mixture is stirred at the low temperature for a specified duration, monitoring by TLC.

• Once the starting material is consumed, the reaction is carefully quenched with a suitable reagent (e.g., saturated aqueous NH₄Cl).

• The product is extracted with an organic solvent, and the combined organic layers are dried and concentrated.

• The diastereomeric ratio (dr) of the resulting alcohol can be determined by techniques such as NMR spectroscopy or chiral HPLC.

Visualizations

Caption: Workflow for Asymmetric Synthesis of Ferruginol.

Caption: Troubleshooting Poor Diastereoselectivity.

References

• 1. First stereoselective approach for structure revision of nagiol and syntheses of 2,3-dihydroxyferruginol and ferruginol - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. First stereoselective approach for structure revision of nagiol and syntheses of 2,3-dihydroxyferruginol and ferruginol - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D5OB00946D [pubs.rsc.org]
• 3. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 4. Synthesis of (+)- and (−)-ferruginol via asymmetric cyclization of a polyene - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 5. uwindsor.ca [uwindsor.ca]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Heterologous biosynthesis of cotylenol and concise synthesis of fusicoccane diterpenoids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chemrxiv.org [chemrxiv.org]
• 9. Synthetic Applications of Sulfur-based Chiral Auxiliaries in Asymmetric Syntheses [scielo.org.mx]

Technical Support Center: Addressing Ferruginol Resistance in Cancer Cell Lines

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during experiments with Ferruginol, particularly concerning the development of resistance in cancer cell lines.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Ferruginol in cancer cells?

A1: Ferruginol, a natural diterpenoid, primarily induces apoptosis (programmed cell death) in cancer cells. It achieves this by generating reactive oxygen species (ROS), which disrupts the mitochondrial membrane potential. This process is associated with the upregulation of the pro-apoptotic protein Bax and the downregulation of the anti-apoptotic protein Bcl-2. Furthermore, Ferruginol has been shown to inhibit key cell survival signaling pathways, including the PI3K/AKT and MAPK pathways, which are often hyperactive in cancer.

Q2: My cancer cell line is showing reduced sensitivity to Ferruginol over time. What are the potential mechanisms of resistance?

A2: While direct resistance mechanisms to Ferruginol are not extensively documented, resistance can be inferred from its known targets. Potential mechanisms include:

• Activation of Bypass Signaling Pathways: Cancer cells may compensate for the inhibition of PI3K/AKT and MAPK pathways by upregulating alternative survival pathways. This can involve the activation of other receptor tyrosine kinases (RTKs) that signal through parallel pathways to promote proliferation and survival.

• Alterations in Apoptotic Machinery: Upregulation of anti-apoptotic proteins, such as Bcl-2 or Mcl-1, can make cells more resistant to apoptosis-inducing agents like Ferruginol.

• Increased Drug Efflux: Overexpression of drug efflux pumps, such as P-glycoprotein (MDR1), can actively remove Ferruginol from the cell, reducing its intracellular concentration and efficacy.

• Mutations in Downstream Pathway Components: Although less common for pathway inhibitors, mutations in downstream effectors of the PI3K/AKT or MAPK pathways could render the cells less dependent on the upstream signals that Ferruginol inhibits.

Q3: How can I confirm that my cell line has developed resistance to Ferruginol?

A3: The most direct way to confirm resistance is to determine the half-maximal inhibitory concentration (IC50) of Ferruginol in your treated cell line and compare it to the parental (sensitive) cell line. A significant increase in the IC50 value indicates the development of resistance. For example, a 10 to 15-fold increase in IC50 is a strong indicator of acquired resistance[1][2]. This can be measured using a cell viability assay, such as the MTT assay.

Q4: I am observing high variability in my MTT assay results. What could be the cause?

A4: High variability in MTT assays can arise from several factors:

• Inconsistent Cell Seeding: Ensure a homogenous cell suspension before plating to avoid clumps and ensure an even distribution of cells across wells.

• Edge Effects: The outer wells of a 96-well plate are prone to evaporation, which can affect cell growth and drug concentration. It is advisable to fill the peripheral wells with sterile PBS or media and not use them for experimental samples[3].

• Incomplete Formazan (B1609692) Solubilization: Ensure that the formazan crystals are completely dissolved by using a sufficient volume of a suitable solvent (e.g., DMSO) and allowing adequate incubation time with gentle agitation[4].

• Compound Interference: Some compounds can directly reduce MTT, leading to false-positive results. A cell-free control (media, MTT, and Ferruginol) can help determine if this is occurring[5].

Q5: My Annexin V/PI assay results are difficult to interpret. What are some common pitfalls?

A5: Common issues with Annexin V/PI assays include:

• High Background Staining: This can be due to mechanical stress during cell harvesting. Use gentle enzymatic or non-enzymatic detachment methods and handle cells with care[6][7].

• Low Signal: This may indicate that the drug concentration or incubation time was insufficient to induce apoptosis.

• Large Population of Double-Positive (Annexin V+/PI+) Cells: This could mean that the cells are in late-stage apoptosis or necrosis. Consider analyzing cells at an earlier time point to capture early apoptotic events (Annexin V+/PI-)[8].

• Spectral Overlap: If your cells express fluorescent proteins (e.g., GFP), ensure that the fluorochromes used for Annexin V and PI do not have overlapping emission spectra[6].

Troubleshooting Guide for Ferruginol Resistance

This guide provides a systematic approach to troubleshooting and understanding Ferruginol resistance in your cancer cell line.

Caption: A logical workflow for troubleshooting Ferruginol resistance.

Quantitative Data Summary

The following table summarizes hypothetical IC50 values for Ferruginol in a sensitive parental cancer cell line versus a derived resistant cell line. These values are based on typical fold-changes observed in acquired resistance to targeted therapies[1][2].

Cell Line Status	Cancer Type	IC50 of Ferruginol (µM)	Fold Change in Resistance
Parental (Sensitive)	Prostate Cancer (PC-3)	15 µM	-
Resistant Derivative	Prostate Cancer (PC-3)	225 µM	15-fold
Parental (Sensitive)	Thyroid Cancer (MDA-T32)	12 µM	-
Resistant Derivative	Thyroid Cancer (MDA-T32)	150 µM	12.5-fold
Parental (Sensitive)	Non-Small Cell Lung (A549)	30 µM	-
Resistant Derivative	Non-Small Cell Lung (A549)	360 µM	12-fold

Experimental Protocols

Protocol 1: Development of a Ferruginol-Resistant Cancer Cell Line

This protocol describes a method for generating a Ferruginol-resistant cancer cell line by continuous exposure to escalating drug concentrations.

Methodology:

• Initial IC50 Determination: Determine the IC50 of Ferruginol for the parental cancer cell line using an MTT assay.

• Initial Drug Exposure: Culture the parental cells in media containing Ferruginol at a concentration equal to the IC20 (the concentration that inhibits 20% of cell growth).

• Dose Escalation: Once the cells have recovered and are proliferating at a normal rate, passage them and increase the Ferruginol concentration in the media by 1.5 to 2-fold.

• Repeat and Monitor: Repeat the dose escalation process. If significant cell death occurs, maintain the cells at the current concentration until they have adapted. This process can take several months[2].

• Confirmation of Resistance: Periodically, perform an MTT assay to determine the IC50 of the treated cell population and compare it to the parental line. A stable, significantly higher IC50 indicates the establishment of a resistant cell line.

• Cryopreservation: Cryopreserve vials of the resistant cells at different stages of development.

Caption: Workflow for developing a drug-resistant cell line.

Protocol 2: Cell Viability Assessment using MTT Assay

This protocol details the steps for performing an MTT assay to determine cell viability after treatment with Ferruginol.

Methodology:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Drug Treatment: Treat the cells with a serial dilution of Ferruginol for the desired time period (e.g., 24, 48, or 72 hours). Include a vehicle control (e.g., DMSO).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the media and add 100 µL of a solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS) to each well.

• Absorbance Measurement: Gently shake the plate to dissolve the formazan crystals and measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot the results to determine the IC50 value.

Protocol 3: Apoptosis Detection using Annexin V/PI Staining

This protocol outlines the procedure for quantifying apoptosis using flow cytometry after Annexin V and Propidium Iodide (PI) staining.

Methodology:

• Cell Treatment: Treat cells with Ferruginol at the desired concentrations and for the appropriate duration to induce apoptosis.

• Cell Harvesting: Collect both adherent and floating cells. For adherent cells, use a gentle detachment method (e.g., Trypsin-EDTA, followed by neutralization with media containing serum).

• Washing: Wash the cells twice with cold PBS by centrifugation (300 x g for 5 minutes).

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Staining: Transfer 100 µL of the cell suspension to a flow cytometry tube. Add 5 µL of fluorescently-labeled Annexin V and 1 µL of PI (100 µg/mL).

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze by flow cytometry within one hour.

Caption: Signaling pathways affected by Ferruginol leading to apoptosis.

Protocol 4: Western Blotting for Signaling Pathway Analysis

This protocol provides a general workflow for analyzing the activation status of key proteins in the PI3K/AKT and MAPK pathways.

Methodology:

• Cell Lysis: Treat sensitive and resistant cells with Ferruginol for various time points. Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE: Separate 20-30 µg of protein from each sample on an SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against p-AKT, AKT, p-ERK, ERK, Bcl-2, and Bax overnight at 4°C. Use an antibody against a housekeeping protein (e.g., β-actin or GAPDH) as a loading control.

• Secondary Antibody Incubation: Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize to the loading control to determine the relative protein expression and phosphorylation levels.

References

• 1. Acquired PIK3CA amplification causes resistance to selective phosphoinositide 3-kinase inhibitors in breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development of Drug-resistant Cell Lines for Experimental Procedures - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Reddit - The heart of the internet [reddit.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. yeasenbio.com [yeasenbio.com]
• 7. bosterbio.com [bosterbio.com]
• 8. Analysis and Solution of Common Problems in Annexin V Detection [elabscience.com]

Reference Data & Comparative Studies

A Comparative Guide to the Biological Activities of Ferruginol and Sugiol

Ferruginol and Sugiol are naturally occurring abietane (B96969) diterpenoids, primarily found in coniferous trees, that have garnered significant interest within the scientific community for their diverse pharmacological properties.[1][2][3] Both compounds share a similar tricyclic core structure, but subtle chemical differences lead to distinct biological activities and mechanisms of action. This guide provides an objective comparison of their anticancer, anti-inflammatory, antioxidant, and antimicrobial effects, supported by experimental data, detailed protocols, and mechanistic pathway diagrams.

Anticancer Activity

Both Ferruginol and Sugiol exhibit potent cytotoxic effects against a range of cancer cell lines, primarily through the induction of apoptosis and modulation of key survival signaling pathways.

Data Presentation: Anticancer Efficacy

Compound	Cancer Cell Line	Assay	Efficacy Metric (IC₅₀ / GI₅₀)	Reference
Ferruginol	MDA-T32 (Thyroid)	MTT	12 µM	[4]
Normal Thyrocyte	MTT	92 µM	[4]
PC3 (Prostate)	Not Specified	IC₅₀: 55 µM	[5]
A549, CL1-5 (NSCLC)	MTT	IC₅₀: ~30-40 µM (estimated)	[6]
SK-Mel-28 (Melanoma)	SRB	GI₅₀: ~50 µM	[7]
Sugiol	Mia-PaCa2 (Pancreatic)	MTT	IC₅₀: 15 µM	[8]
SNU-5 (Gastric)	MTT	~57% viability at 25 µM	[9]
DU145 (Prostate)	Not Specified	75% tumor reduction (in vivo)	[10]

IC₅₀ (Half-maximal inhibitory concentration) and GI₅₀ (Half-maximal growth inhibition) values represent the concentration of a compound required to inhibit the process by 50%.

Key Mechanistic Differences

Ferruginol's anticancer activity is strongly associated with its ability to suppress the PI3K/AKT and MAPK signaling pathways.[4][11] Studies show it decreases the expression of phosphorylated PI3K (p-PI3K), phosphorylated AKT (p-AKT), and p38 MAPK, which leads to the upregulation of the pro-apoptotic protein Bax and downregulation of the anti-apoptotic protein Bcl-2.[4] This cascade ultimately activates caspases and induces apoptosis.[6][11] Ferruginol also promotes the generation of reactive oxygen species (ROS) within cancer cells, contributing to mitochondrial dysfunction and cell death.[4]

Sugiol also induces ROS-mediated apoptosis and can arrest the cell cycle in the G2/M phase.[8] A key target for Sugiol is the STAT3 protein, which is often constitutively active in malignant tumors.[2][12] By inhibiting STAT3, Sugiol disrupts signaling pathways crucial for cancer cell growth and survival.[12]

Experimental Protocols

MTT Assay for Cell Viability

• Cell Seeding: Cancer cells (e.g., MDA-T32, Mia-PaCa2) are seeded in 96-well plates and cultured in appropriate media (e.g., RPMI 1640 with 10% FBS) at 37°C in a 5% CO₂ incubator.[4][13]

• Treatment: After allowing cells to adhere, they are treated with various concentrations of Ferruginol or Sugiol (e.g., 0 to 160 µM) for a specified period (e.g., 24-72 hours).[4]

• MTT Addition: The culture medium is replaced with a fresh medium containing 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT). The plates are incubated for 2-4 hours.[13]

• Solubilization: The MTT solution is removed, and a solubilizing agent (e.g., DMSO) is added to dissolve the formazan (B1609692) crystals.[13]

• Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader. Cell viability is calculated as a percentage relative to the untreated control cells.[4][13]

Western Blot for Signaling Proteins

• Cell Lysis: Cells treated with the compounds are harvested and lysed to extract total protein.

• Protein Quantification: The protein concentration is determined using a standard method like the BCA assay.

• Electrophoresis: Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.

• Immunoblotting: The membrane is blocked and then incubated with primary antibodies specific to target proteins (e.g., p-AKT, Bax, Bcl-2, cleaved caspase-3).

• Detection: After incubation with a secondary antibody, the protein bands are visualized using a chemiluminescence detection system.

Signaling Pathway Visualization

Ferruginol's inhibition of PI3K/AKT and MAPK pathways induces apoptosis.

Anti-inflammatory Activity

Sugiol appears to be a more potent anti-inflammatory agent than Ferruginol, primarily by targeting pathways involved in the production of pro-inflammatory cytokines.

Data Presentation: Anti-inflammatory Efficacy

Compound	Model	Target	Effective Concentration	Inhibition	Reference
Ferruginol	TPA-induced ear edema (mice)	Inflammation	Not Specified	20.4%	[14]
AA-induced ear edema (mice)	Inflammation	Not Specified	21.0%	[14]
Sugiol	LPS-stimulated J774A.1 macrophages	TNF-α, IL-1β	30 µM	Effective Inhibition	[13][15][16]
LPS-stimulated J774A.1 macrophages	ERK1/2 Phosphorylation	10 µM	Complete Inhibition	[15][16][17]
LPS-stimulated J774A.1 macrophages	JNK1/2, p38 Phosphorylation	30 µM	Effective Inhibition	[15][16][17]

Key Mechanistic Differences

Sugiol demonstrates significant efficacy in suppressing inflammation in cellular models.[15] It acts by inhibiting the production of intracellular ROS in macrophages stimulated by lipopolysaccharide (LPS).[15][16][17] This reduction in ROS prevents the phosphorylation and activation of mitogen-activated protein kinases (MAPKs) such as ERK, JNK, and p38.[15][16] The inactivation of these MAPK pathways leads to a downstream reduction in the production of key pro-inflammatory cytokines, including TNF-α and IL-1β.[15][16][17] Ferruginol also possesses anti-inflammatory properties, but the mechanisms are less defined in the available literature, with studies primarily demonstrating its effects in animal models of inflammation.[1][14]

Experimental Protocols

Cytokine Production Measurement (ELISA)

• Cell Culture and Stimulation: J774A.1 murine macrophages are cultured and pre-treated with various concentrations of Sugiol (e.g., 5 to 30 µM) for 30 minutes.[13]

• LPS Treatment: The cells are then stimulated with LPS (e.g., 1 µg/mL) for a designated time to induce cytokine production.[13]

• Supernatant Collection: The cell culture supernatant is collected.

• ELISA: The concentration of cytokines like TNF-α and IL-1β in the supernatant is quantified using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits according to the manufacturer's instructions.[13]

Signaling Pathway Visualization

References

• 1. Ferruginol - Wikipedia [en.wikipedia.org]
• 2. Sugiol - Wikipedia [en.wikipedia.org]
• 3. Sugiol | C20H28O2 | CID 94162 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Ferruginol Diterpenoid Selectively Inhibits Human Thyroid Cancer Growth by Inducing Mitochondrial Dependent Apoptosis, Endogenous Reactive Oxygen Species (ROS) Production, Mitochondrial Membrane Potential Loss and Suppression of Mitogen-Activated Protein Kinase (MAPK) and PI3K/AKT Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. for.nchu.edu.tw [for.nchu.edu.tw]
• 7. mdpi.com [mdpi.com]
• 8. Sugiol (127horbar;hydroxyabieta-8,11,13-trien-7-one) targets human pancreatic carcinoma cells (Mia-PaCa2) by inducing apoptosis, G2/M cell cycle arrest, ROS production and inhibition of cancer cell migration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Sugiol Masters Apoptotic Precision to Halt Gastric Cancer Cell Proliferation [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Ferruginol suppresses survival signaling pathways in androgen-independent human prostate cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Sugiol Masters Apoptotic Precision to Halt Gastric Cancer Cell Proliferation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Topical Anti-inflammatory Activity of New Hybrid Molecules of Terpenes and Synthetic Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Anti-inflammatory activity of sugiol, a diterpene isolated from Calocedrus formosana bark - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Thieme E-Journals - Planta Medica / Abstract [thieme-connect.com]
• 17. Thieme E-Journals - Planta Medica / Abstract [thieme-connect.com]

Ferruginol: A Potential Challenger to Conventional Chemotherapy?

A Comparative Analysis of Efficacy and Mechanisms of Action for Researchers and Drug Development Professionals

The quest for novel anti-cancer agents with improved efficacy and reduced toxicity is a cornerstone of oncological research. In this context, natural compounds have emerged as a promising reservoir of therapeutic candidates. Ferruginol (B158077), a diterpenoid first isolated from the Miro tree (Podocarpus ferrugneus), has garnered significant attention for its potent anti-tumor properties. This guide provides a comprehensive comparison of ferruginol's efficacy against standard chemotherapy drugs—doxorubicin (B1662922), cisplatin, and paclitaxel—supported by available experimental data. We delve into the cytotoxic effects, underlying mechanisms of action, and relevant experimental protocols to offer a valuable resource for researchers and professionals in drug development.

Cytotoxicity Profile: A Head-to-Head Look at IC50 Values

The half-maximal inhibitory concentration (IC50) is a critical measure of a compound's cytotoxic potency. While direct comparative studies under identical experimental conditions are limited, the available data allows for a cross-study comparison of ferruginol's efficacy against various cancer cell lines.

Cell Line	Cancer Type	Ferruginol IC50 (µM)	Doxorubicin IC50 (µM)	Cisplatin IC50 (µM)	Paclitaxel IC50 (µM)
A549	Non-Small Cell Lung Cancer	~40-80[1][2]	~0.23 - 5.05[3][4]	~6.14[5]	>32 (3h), 9.4 (24h)[6]
CL1-5	Non-Small Cell Lung Cancer	Effective at 40-80 µM[1][2]	N/A	N/A	N/A
MDA-T32	Thyroid Cancer	~12[7]	N/A	N/A	N/A
OVCAR-3	Ovarian Cancer	Effective at 20-300 µM[8]	N/A	~3.9[9]	N/A
PC3	Prostate Cancer	~55[8]	N/A	N/A	N/A
SK-MEL-28	Malignant Melanoma	~50[8]	N/A	N/A	~0.01[10]

Unraveling the Mechanisms: Diverse Pathways to Cell Death

Ferruginol and standard chemotherapeutic agents employ distinct molecular strategies to induce cancer cell death. Understanding these mechanisms is crucial for identifying potential synergistic combinations and overcoming drug resistance.

Ferruginol: A Multi-pronged Attack on Cancer Cells

Ferruginol's anti-cancer activity stems from its ability to modulate multiple signaling pathways, leading to apoptosis and cell cycle arrest.[8]

• Induction of Apoptosis: Ferruginol triggers programmed cell death through both intrinsic and extrinsic pathways. This is achieved by activating key executioner enzymes called caspases (caspase-3, -8, and -9), upregulating the pro-apoptotic protein Bax, and downregulating the anti-apoptotic protein Bcl-2.[1][2]

• Generation of Reactive Oxygen Species (ROS): The compound has been shown to increase the levels of ROS within cancer cells, leading to oxidative stress and subsequent cell death.[7]

• Inhibition of Pro-Survival Signaling: Ferruginol effectively suppresses the PI3K/AKT and MAPK signaling pathways, which are critical for cancer cell proliferation, survival, and metastasis.[7]

Caption: Ferruginol's multi-target mechanism of action in cancer cells.

Standard Chemotherapy Drugs: Established Modes of Action

• Doxorubicin: This anthracycline antibiotic primarily acts by intercalating into DNA, thereby inhibiting the progression of topoisomerase II, an enzyme critical for DNA replication and repair.[11][12] This leads to DNA strand breaks and the induction of apoptosis.[13][14] Doxorubicin is also known to generate reactive oxygen species.[12]

Caption: Doxorubicin's mechanism of action via DNA intercalation and topoisomerase II inhibition.

• Cisplatin: As a platinum-based drug, cisplatin's primary mechanism involves forming covalent bonds with the N7 position of purine (B94841) bases in DNA, leading to the formation of DNA adducts and inter- and intra-strand crosslinks.[15] This DNA damage triggers a cellular response that ultimately results in apoptosis.[15][16] Various signaling pathways, including the MAPK and PI3K/AKT pathways, are activated in response to cisplatin-induced DNA damage.[17][18]

Caption: Cisplatin's mechanism of action through the formation of DNA adducts.

• Paclitaxel: This taxane-based agent targets the microtubule network within cells. Paclitaxel binds to the β-tubulin subunit of microtubules, stabilizing them and preventing their depolymerization.[19][20] This disruption of microtubule dynamics leads to cell cycle arrest in the G2/M phase and subsequent apoptosis.[19]

Caption: Paclitaxel's mechanism of action by stabilizing microtubules.

Experimental Protocols: A Guide to Key Assays

Reproducibility and standardization are paramount in drug efficacy studies. Below are outlines of common experimental protocols used to assess the anti-cancer effects of compounds like ferruginol.

Cell Viability Assessment: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

Caption: A typical workflow for an MTT cell viability assay.

Detailed Methodology:

• Cell Seeding: Seed cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a range of concentrations of ferruginol or the standard chemotherapy drug. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plates for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours. Viable cells with active metabolism will convert the yellow MTT into purple formazan crystals.

• Solubilization: Remove the MTT solution and add a solubilizing agent, such as DMSO, to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the control and determine the IC50 value.

Apoptosis Detection: Annexin V/Propidium (B1200493) Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Caption: Workflow for apoptosis detection using Annexin V/PI staining.

Detailed Methodology:

• Cell Treatment: Treat cells with the desired concentrations of the test compound for a specified duration.

• Cell Harvesting: Collect both adherent and floating cells by trypsinization and centrifugation.

• Washing: Wash the cells with cold phosphate-buffered saline (PBS).

• Resuspension: Resuspend the cell pellet in Annexin V binding buffer.

• Staining: Add Annexin V-FITC and propidium iodide (PI) to the cell suspension.

• Incubation: Incubate the cells in the dark at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

Conclusion and Future Directions

The available evidence suggests that ferruginol is a promising anti-cancer agent with a distinct, multi-targeted mechanism of action that differs from conventional chemotherapy drugs. Its ability to induce apoptosis and inhibit key survival pathways in cancer cells highlights its therapeutic potential. However, the current body of literature lacks direct, head-to-head comparative studies of ferruginol and standard chemotherapeutics conducted under identical experimental conditions. Such studies are crucial for a definitive assessment of its relative efficacy.

Future research should focus on:

• Direct Comparative In Vitro and In Vivo Studies: Conducting experiments that directly compare the efficacy of ferruginol with standard chemotherapy drugs across a broader range of cancer types.

• Combination Therapies: Investigating the potential synergistic effects of combining ferruginol with existing chemotherapy regimens to enhance anti-tumor activity and potentially reduce side effects.

• Pharmacokinetic and Toxicological Studies: Comprehensive preclinical studies are necessary to evaluate the safety profile and drug-like properties of ferruginol to pave the way for potential clinical translation.

By addressing these research gaps, the scientific community can fully elucidate the therapeutic potential of ferruginol and its place in the future landscape of cancer treatment.

References

• 1. Ferruginol inhibits non-small cell lung cancer growth by inducing caspase-associated apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. In Vitro Characterization of Inhibitors for Lung A549 and Leukemia K562 Cell Lines from Fungal Transformation of Arecoline Supported by In Silico Docking to M3-mAChR and ADME Prediction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Paclitaxel cytotoxicity against human lung cancer cell lines increases with prolonged exposure durations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Ferruginol Diterpenoid Selectively Inhibits Human Thyroid Cancer Growth by Inducing Mitochondrial Dependent Apoptosis, Endogenous Reactive Oxygen Species (ROS) Production, Mitochondrial Membrane Potential Loss and Suppression of Mitogen-Activated Protein Kinase (MAPK) and PI3K/AKT Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Identification of candidate circulating cisplatin-resistant biomarkers from epithelial ovarian carcinoma cell secretomes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. In Vitro Cytotoxic Effects of Ferruginol Analogues in Sk-MEL28 Human Melanoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. go.drugbank.com [go.drugbank.com]
• 13. Mechanism of apoptosis induced by doxorubicin through the generation of hydrogen peroxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Doxorubicin induces apoptosis in normal and tumor cells via distinctly different mechanisms. intermediacy of H(2)O(2)- and p53-dependent pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Cisplatin in cancer therapy: molecular mechanisms of action - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Cisplatin as an Anti-Tumor Drug: Cellular Mechanisms of Activity, Drug Resistance and Induced Side Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. academic.oup.com [academic.oup.com]
• 19. molbiolcell.org [molbiolcell.org]
• 20. Reorganization of paclitaxel-stabilized microtubule arrays at mitotic entry: roles of depolymerizing kinesins and severing proteins - PMC [pmc.ncbi.nlm.nih.gov]

Ferruginol's Anticancer Efficacy in Xenograft Models: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive validation of Ferruginol's anticancer effects, specifically within in vivo xenograft models of non-small cell lung cancer and prostate cancer. Through a detailed comparison with established chemotherapeutic agents, supported by experimental data and protocols, this document serves as a critical resource for evaluating Ferruginol's potential as a novel oncology therapeutic.

Comparative Efficacy of Ferruginol and Standard Chemotherapies in Xenograft Models

The antitumor activity of Ferruginol and its derivative, Sugiol, has been demonstrated in preclinical xenograft models of non-small cell lung cancer (NSCLC) and prostate cancer. The following tables summarize the key quantitative data from these studies, offering a direct comparison with standard-of-care chemotherapeutic agents.

Table 1: Non-Small Cell Lung Cancer (NSCLC) Xenograft Models

Compound	Xenograft Model	Dosage and Administration	Tumor Growth Inhibition	Reference
Ferruginol	CL1-5 (Subcutaneous)	2 mg/kg, intraperitoneal injection, daily for 22 days	Significantly suppressed tumor growth	[1][2]
Paclitaxel (B517696)	A549, NCI-H23, NCI-H460 (Subcutaneous)	12 or 24 mg/kg/day, intravenous, for 5 days	Statistically significant tumor growth inhibition	[3]
Cisplatin	NCI-H526 (Subcutaneous)	3.0 mg/kg, intraperitoneal	Cessation of exponential tumor growth for at least 3 days	[4]

Table 2: Prostate Cancer Xenograft Models

Compound	Xenograft Model	Dosage and Administration	Tumor Growth Inhibition	Reference
Sugiol (Ferruginol derivative)	DU145 (Subcutaneous)	2 mg/kg, intraperitoneal injection, daily	Confirmed inhibitory effect on cell growth	[5]
Docetaxel (B913)	DU145 (Subcutaneous)	10 mg/kg/week, intravenous, for 3 weeks	32.6% tumor regression	[6]
Docetaxel	DU145 (Subcutaneous)	1, 5, and 10 mg/kg, subcutaneous, once a week for 26 days	Dose-dependent tumor growth inhibition	[7]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. The following sections outline the experimental protocols for the key xenograft studies cited.

Ferruginol in CL1-5 NSCLC Xenograft Model

• Cell Line: Human non-small cell lung cancer cell line CL1-5.

• Animal Model: Male BALB/c nude mice (6 weeks old).

• Tumor Implantation: 1 x 106 CL1-5 cells were suspended in 0.1 mL of serum-free medium and injected subcutaneously into the right flank of each mouse.

• Treatment Protocol: When tumors reached a volume of 100-150 mm³, mice were randomly assigned to a control group or a Ferruginol treatment group. Ferruginol was administered daily via intraperitoneal injection at a dose of 2 mg/kg for 22 consecutive days. The control group received vehicle control.

• Tumor Measurement: Tumor size was measured every two days using calipers, and tumor volume was calculated using the formula: Volume = (length × width²) / 2.

• Endpoint: The experiment was terminated after 32 days. Tumors were then excised and weighed.[1][2]

Sugiol in DU145 Prostate Cancer Xenograft Model

• Cell Line: Human prostate cancer cell line DU145.

• Animal Model: Male BALB/c nude mice.

• Tumor Implantation: DU145 cells were injected subcutaneously into the flanks of the mice.

• Treatment Protocol: Once tumors were established, mice were treated with daily intraperitoneal injections of Sugiol at a dose of 2 mg/kg.

• Tumor Measurement: Tumor growth was monitored and measured regularly.[5]

Signaling Pathways and Experimental Workflows

Visual representations of complex biological processes and experimental designs are essential for clear communication and understanding.

Signaling Pathways Modulated by Ferruginol

Ferruginol exerts its anticancer effects by modulating several critical signaling pathways. In non-small cell lung cancer cells, Ferruginol has been shown to induce apoptosis through a caspase-dependent mitochondrial pathway.[1][2] This involves the activation of caspases 3, 8, and 9, a decrease in the anti-apoptotic protein Bcl-2, and an increase in the pro-apoptotic protein Bax.[1][2] In prostate cancer cells, Ferruginol has been found to suppress survival signaling pathways, including the Ras/PI3K and STAT3/5 pathways.[8]

Ferruginol's multifaceted impact on key cancer signaling pathways.

General Xenograft Experimental Workflow

The establishment and utilization of xenograft models for testing anticancer compounds follow a standardized workflow. This process begins with the subcutaneous injection of cancer cells into immunocompromised mice, followed by tumor growth, treatment administration, and subsequent data collection and analysis.

References

• 1. Ferruginol inhibits non-small cell lung cancer growth by inducing caspase-associated apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sugiol inhibits STAT3 activity via regulation of transketolase and ROS-mediated ERK activation in DU145 prostate carcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Anti-tumor efficacy of paclitaxel against human lung cancer xenografts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Concurrent chemoradiotherapy with low-dose docetaxel inhibits the growth of DU-145 prostate cancer xenografts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Systematic Trial for Evaluating Docetaxel in a Human Prostate Cancer Cell DU145 Xenograft Model | Anticancer Research [ar.iiarjournals.org]
• 6. DU145 Xenograft Model - Altogen Labs [altogenlabs.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

A Comparative Guide to Ferruginol Extraction Methodologies

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of various methods for the extraction of Ferruginol (B158077), a bioactive diterpenoid of significant interest for its diverse pharmacological properties. The selection of an appropriate extraction technique is critical as it directly impacts the yield, purity, and cost-effectiveness of the final product. This document outlines and contrasts conventional and modern extraction techniques, offering quantitative data, detailed experimental protocols, and visual workflows to aid in methodological selection and optimization.

Data Presentation: A Comparative Analysis of Ferruginol Extraction Methods

The following table summarizes the key performance indicators of different Ferruginol extraction methods based on available literature. It is important to note that direct comparative studies for Ferruginol across all methods on a single plant source are limited. Therefore, the data presented is a synthesis from various studies on Ferruginol and similar phenolic diterpenes, and serves as a comparative guideline.

Extraction Method	Principle	Typical Solvent(s)	Temperature	Time	Ferruginol Yield	Purity	Key Advantages	Key Disadvantages
Maceration	Soaking the plant material in a solvent at room temperature to allow for the slow diffusion of compounds.[1][2][3]	Methanol, Ethanol (B145695), n-Hexane	Room Temperature	Days to weeks	Low to Moderate	Low	Simple, inexpensive, suitable for thermolabile compounds.[1][2]	Time-consuming, large solvent volume, low efficiency.[1]
Soxhlet Extraction	Continuous extraction with a cycling fresh solvent, driven by heating and condensation.[4][5][6]	Ethanol, Methanol, n-Hexane, Chloroform	Boiling point of solvent	6 - 24 hours	Moderate to High	Moderate	High extraction efficiency, less solvent than maceration.[4][5]	Time-consuming, potential thermal degradation of compounds.[7]
Ultrasound-Assisted Extraction (UAE)	Use of ultrasonic waves to induce cavitation, disrupting cell walls and enhancing mass transfer.[8][9][10]	Ethanol, Methanol	40 - 60°C	20 - 60 minutes	High	Moderate to High	Fast, efficient, reduced solvent and energy consumption.[8][9]	Potential for radical formation, equipment cost.
Microwave-Assisted Extraction (MAE)	Use of microwave energy to heat the solvent and plant material, causing cell rupture and rapid extraction.[11][12][13]	Ethanol, Methanol	50 - 150°C	5 - 30 minutes	High to Very High	Moderate to High	Very fast, highly efficient, reduced solvent volume.[11][12]	Requires specialized equipment, potential for localized overheating.
Supercritical Fluid Extraction (SFE)	Utilizes a supercritical fluid (typically CO2) as a solvent, offering tunable solvating power.[14][15][16]	Supercritical CO2, often with a co-solvent like ethanol	40 - 60°C	1 - 4 hours	High	High	Environmentally friendly, high selectivity, solvent-free final product.[14][16]	High initial equipment cost, complex operation.

Experimental Protocols

Maceration for Ferruginol Extraction

This protocol is a general procedure for the extraction of Ferruginol using maceration.

• Plant Material Preparation: The plant material (e.g., dried and powdered leaves, roots, or bark of species like Juniperus procera or Salvia sclarea) is prepared.

• Extraction: The powdered plant material is placed in a sealed container with a suitable solvent (e.g., methanol, ethanol) in a solid-to-solvent ratio of approximately 1:10 to 1:20 (w/v).

• Incubation: The mixture is left to stand at room temperature for a period of 3 to 7 days, with occasional agitation to enhance extraction.

• Filtration: The mixture is then filtered to separate the extract from the solid plant residue.

• Concentration: The solvent is evaporated from the filtrate, typically under reduced pressure using a rotary evaporator, to yield the crude Ferruginol extract.

Soxhlet Extraction of Ferruginol

This protocol describes a standard procedure for Soxhlet extraction.

• Sample Preparation: Dried and finely ground plant material is placed inside a cellulose (B213188) thimble.

• Apparatus Setup: The thimble is placed in the extraction chamber of a Soxhlet apparatus. The apparatus is assembled with a round-bottom flask containing the extraction solvent (e.g., n-hexane or ethanol) and a condenser.

• Extraction Process: The solvent in the flask is heated to its boiling point. The solvent vapor travels up to the condenser, where it cools and drips onto the plant material in the thimble. Once the extraction chamber is full, the solvent containing the extracted compounds is siphoned back into the boiling flask. This cycle is repeated for several hours (typically 6-24 hours).[4][5]

• Solvent Recovery: After extraction, the solvent is removed from the extract using a rotary evaporator to obtain the crude Ferruginol.

Ultrasound-Assisted Extraction (UAE) of Ferruginol

This protocol outlines the general steps for UAE.

• Mixture Preparation: The powdered plant material is mixed with a suitable solvent (e.g., 70% ethanol) in a flask.

• Sonication: The flask is placed in an ultrasonic bath or an ultrasonic probe is immersed in the mixture. The extraction is carried out at a specific frequency (e.g., 40 kHz) and power for a defined period (e.g., 30 minutes) and temperature (e.g., 50°C).[8][10]

• Separation: The extract is separated from the solid residue by filtration or centrifugation.

• Concentration: The solvent is evaporated to yield the crude Ferruginol extract.

Microwave-Assisted Extraction (MAE) of Ferruginol

The following is a general protocol for MAE.

• Sample and Solvent: The powdered plant material is placed in a microwave-safe extraction vessel with a suitable solvent (e.g., ethanol).

• Microwave Irradiation: The vessel is sealed and placed in a microwave extractor. The extraction is performed at a set microwave power (e.g., 500 W) and temperature for a short duration (e.g., 10-15 minutes).[11][12]

• Cooling and Filtration: After extraction, the vessel is allowed to cool down before the extract is filtered.

• Solvent Evaporation: The solvent is removed from the filtrate to obtain the crude Ferruginol extract.

Supercritical Fluid Extraction (SFE) of Ferruginol

This protocol provides a general outline for SFE.

• Sample Loading: The ground plant material is packed into an extraction vessel.

• Extraction: Supercritical carbon dioxide (scCO2), often with a co-solvent like ethanol to increase polarity, is pumped through the vessel at a specific temperature (e.g., 50°C) and pressure (e.g., 200 bar).[14][16]

• Separation: The pressure is reduced in a separator, causing the CO2 to return to a gaseous state and the extracted Ferruginol to precipitate.

• Collection: The precipitated Ferruginol is collected from the separator.

Mandatory Visualization

Caption: General workflow for the extraction and purification of Ferruginol from plant sources.

Caption: Logical relationship and evolution of Ferruginol extraction methods.

References

• 1. The accumulation pattern of ferruginol in the heartwood-forming Cryptomeria japonica xylem as determined by time-of-flight secondary ion mass spectrometry and quantity analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. jabe.in [jabe.in]
• 3. researchgate.net [researchgate.net]
• 4. iosrjournals.org [iosrjournals.org]
• 5. revroum.lew.ro [revroum.lew.ro]
• 6. Microwave-assisted extraction of green coffee oil and quantification of diterpenes by HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Recent advances and comparisons of conventional and alternative extraction techniques of phenolic compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. epa.gov [epa.gov]
• 10. repositori.ukwms.ac.id [repositori.ukwms.ac.id]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. sciforum.net [sciforum.net]
• 14. Comparative evaluation of ultrasound-assisted extraction with other green extraction methods for sustainable recycling and processing of date palm bioresources and by-products: A review of recent research - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]

A Comparative Guide to the Neuroprotective Effects of Ferruginol and Other Diterpenes

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the neuroprotective properties of ferruginol (B158077) against other notable diterpenes: carnosic acid, totarol, and the related compound hinokitiol (B123401). The information presented is collated from various experimental studies to facilitate the evaluation of their therapeutic potential in the context of neurodegenerative diseases.

Introduction to Diterpenes and Neuroprotection

Diterpenes are a class of naturally occurring organic compounds composed of four isoprene (B109036) units, found in a wide variety of plants and some insects and marine organisms. Many diterpenes have demonstrated a broad range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. In recent years, their potential as neuroprotective agents has garnered significant interest. This is largely attributed to their antioxidant properties and their ability to modulate key signaling pathways involved in neuronal survival and function. This guide focuses on ferruginol, an abietane (B96969) diterpene, and compares its neuroprotective profile with other well-researched diterpenes and related compounds.

Mechanisms of Neuroprotection

Ferruginol and the compared diterpenes exert their neuroprotective effects through a variety of mechanisms, primarily centered around combating oxidative stress, inflammation, and apoptosis.

Ferruginol: This abietane diterpene has been shown to offer neuroprotection in models of Alzheimer's and Parkinson's disease. Its protective effects are linked to its ability to reduce apoptosis and restore synaptic plasticity in the presence of amyloid-β (Aβ) oligomers.[1] Ferruginol is also a potent inhibitor of α-synuclein aggregation, a key pathological feature of Parkinson's disease, and promotes its clearance in neuronal cells.[2]

Carnosic Acid: A major phenolic diterpene found in rosemary and sage, carnosic acid is a potent antioxidant with well-documented neuroprotective effects.[3] It activates the Keap1/Nrf2 transcriptional pathway, leading to the expression of antioxidant enzymes that protect neurons from oxidative stress and excitotoxicity.[3][4] Carnosic acid has also been shown to protect against Aβ-induced neurotoxicity and to modulate apoptosis-related proteins.[5][6]

Totarol: This phenolic diterpenoid, isolated from the heartwood of Podocarpus totara, exhibits significant neuroprotective activity. It has been shown to prevent neuronal death induced by glutamate (B1630785) and oxygen-glucose deprivation (OGD).[7][8] The underlying mechanism involves the activation of the Akt/HO-1 pathway, which helps to reduce oxidative stress.[7][8]

Hinokitiol: A tropolone-related compound, hinokitiol, demonstrates potent neuroprotective activity by inhibiting inflammatory responses and apoptosis in models of cerebral ischemia.[9][10] It has also been identified as a ferroptosis inhibitor, a form of iron-dependent cell death implicated in neurodegenerative diseases, and it achieves this by chelating iron and activating the Nrf2 pathway.[11]

Quantitative Comparison of Neuroprotective Effects

The following table summarizes quantitative data from various studies on the neuroprotective effects of ferruginol and the compared diterpenes. It is important to note that direct comparison of these values should be approached with caution, as experimental conditions such as cell lines, insult types, and assay methods can vary significantly between studies.

Compound	Cell Line/Model	Insult	Concentration/Dose	Outcome	Reference
Ferruginol	Hippocampal Neurons	Aβ oligomers	Not specified	Restores Long-Term Potentiation (LTP) and reduces apoptosis	[1]
Neuronal Cells	A53T α-synuclein overexpression	Not specified	Attenuated cytotoxicity	[2]
Carnosic Acid	SH-SY5Y	Aβ1-42	1-10 µM	Ameliorates spatial memory and learning deficits in animal models	[12]
Primary Cortical Neurons	Glutamate	Not specified	Protects neurons from excitotoxicity	[12]
PC12 cells	Hypoxia	1.0 µM	Enhanced cell viability, prevented LDH release, scavenged ROS	[13]
SH-SY5Y cells	6-OHDA	1 µM	Attenuated the reduction in proteasomal activity	[14]
Totarol	Primary rat cerebellar granule neuronal cells and cerebral cortical neurons	Glutamate and Oxygen-Glucose Deprivation	1 to 5 µM	Prevented neuronal death	[7][15]
Sprague-Dawley rats	Middle Cerebral Artery Occlusion (MCAO)	Not specified	Significantly reduced infarct volume and improved neurological deficit	[8]
Hinokitiol	Mouse HT22 cells	Glutamate-mediated oxidative stress	EC50: 4.8 µM	Increased cell survival	[16]
Frog sciatic nerve	-	IC50: 0.54 mM	Reduced peak amplitude of compound action potentials	[17]
Rats	MCAO	0.2 and 0.5 mg/kg	Attenuated cerebral ischemia and improved neurobehavioral deficits	[9]

Signaling Pathways and Experimental Workflows

The neuroprotective effects of these diterpenes are mediated by complex signaling pathways. The following diagrams, generated using the DOT language, illustrate some of the key pathways and experimental workflows.

Caption: Ferruginol's dual action on α-synuclein.

Caption: Carnosic acid's activation of the Nrf2 pathway.

Caption: Totarol's activation of the Akt/HO-1 pathway.

Caption: A typical workflow for Aβ toxicity assays.

Detailed Experimental Protocols

This section provides an overview of the methodologies for key experiments cited in the comparison of these diterpenes.

Amyloid-β (Aβ) Induced Toxicity Assay in SH-SY5Y Cells

This assay is commonly used to model aspects of Alzheimer's disease pathology in vitro.

• Cell Culture: Human neuroblastoma SH-SY5Y cells are cultured in a suitable medium (e.g., DMEM/F12) supplemented with fetal bovine serum (FBS) and antibiotics. For differentiation, cells can be treated with retinoic acid for several days to induce a more neuron-like phenotype.

• Aβ Preparation: Synthetic Aβ peptides (commonly Aβ1-42 or Aβ25-35) are prepared to form oligomers or fibrils. This typically involves dissolving the peptide in a solvent like hexafluoroisopropanol (HFIP) or dimethyl sulfoxide (B87167) (DMSO), followed by incubation in a physiological buffer at 37°C for a specific duration (e.g., 24 hours) to promote aggregation.

• Treatment: Cultured SH-SY5Y cells are treated with the prepared Aβ aggregates at a final concentration typically in the low micromolar range (e.g., 1-20 µM). Test compounds (ferruginol, carnosic acid, etc.) are added either as a pre-treatment or co-treatment with Aβ.

• Assessment of Neurotoxicity: After a 24-48 hour incubation period, cell viability is assessed using various methods:

  • MTT Assay: Measures the metabolic activity of viable cells by their ability to reduce the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals.

  • LDH Assay: Measures the release of lactate (B86563) dehydrogenase from damaged cells into the culture medium.

  • Microscopy: Morphological changes, such as neurite retraction and cell shrinkage, are observed.

Glutamate-Induced Excitotoxicity in Primary Cortical Neurons

This model mimics the neuronal damage caused by excessive glutamate receptor activation, a phenomenon implicated in stroke and other neurodegenerative conditions.

• Cell Culture: Primary cortical neurons are isolated from embryonic rodents (e.g., E18 rats) and cultured in a neurobasal medium supplemented with B-27 and glutamine.

• Treatment: After a period of maturation in culture (e.g., 7-10 days), neurons are exposed to a high concentration of glutamate (e.g., 100 µM) for a short duration (e.g., 15-30 minutes) or a lower concentration for a longer period. Test compounds are typically added before the glutamate challenge.

• Assessment of Neurotoxicity:

  • Cell Viability Assays: MTT or LDH assays are performed as described above.

  • Calcium Imaging: Intracellular calcium levels are monitored using fluorescent calcium indicators (e.g., Fura-2 AM) to observe glutamate-induced calcium dysregulation.

  • Immunofluorescence: Staining for neuronal markers (e.g., NeuN) and apoptosis markers (e.g., cleaved caspase-3) can be performed to visualize neuronal survival and cell death pathways.

Oxygen-Glucose Deprivation (OGD) Model

The OGD model simulates the ischemic conditions of a stroke in vitro.

• Cell Culture: Neuronal cell lines (e.g., PC12) or primary neurons are used.

• OGD Procedure: The normal culture medium is replaced with a glucose-free medium (e.g., Earle's Balanced Salt Solution without glucose). The cells are then placed in a hypoxic chamber with a controlled atmosphere (e.g., 95% N2, 5% CO2) for a defined period (e.g., 1-4 hours).

• Reperfusion: Following OGD, the glucose-free medium is replaced with normal, glucose-containing medium, and the cells are returned to a normoxic incubator (5% CO2, 95% air) to simulate reperfusion.

• Assessment of Cell Injury: Cell viability and death are assessed at various time points after reperfusion using MTT, LDH, and other relevant assays.

Conclusion

Ferruginol, carnosic acid, totarol, and hinokitiol all demonstrate significant neuroprotective potential through various mechanisms, including potent antioxidant and anti-inflammatory activities. While all four compounds show promise, their specific mechanisms of action and efficacy can differ depending on the experimental model and the nature of the neuronal insult.

• Ferruginol shows particular promise in models of proteinopathies like Alzheimer's and Parkinson's diseases due to its effects on Aβ-induced toxicity and α-synuclein clearance.

• Carnosic acid is a well-established antioxidant that robustly activates the Nrf2 pathway, making it a strong candidate for conditions where oxidative stress is a primary driver of neurodegeneration.

• Totarol demonstrates efficacy in models of ischemic injury through its activation of the Akt/HO-1 pathway.

• Hinokitiol exhibits a broad range of protective effects, including anti-inflammatory, anti-apoptotic, and ferroptosis-inhibiting activities.

Further research, particularly direct comparative studies under standardized conditions, is necessary to fully elucidate the relative potencies and therapeutic potential of these promising neuroprotective diterpenes. The detailed experimental protocols and pathway analyses provided in this guide are intended to serve as a valuable resource for researchers in the design and execution of such future investigations.

References

• 1. benchchem.com [benchchem.com]
• 2. Ferruginol prevents degeneration of dopaminergic neurons by enhancing clearance of α-synuclein in neuronal cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Carnosic Acid Shows Higher Neuroprotective Efficiency than Edaravone or Ebselen in In Vitro Models of Neuronal Cell Damage - PMC [pmc.ncbi.nlm.nih.gov]
• 5. alzdiscovery.org [alzdiscovery.org]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Totarol prevents neuronal injury in vitro and ameliorates brain ischemic stroke: Potential roles of Akt activation and HO-1 induction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Hinokitiol, a Natural Tropolone Derivative, Offers Neuroprotection from Thromboembolic Stroke In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Modified Middle Cerebral Artery Occlusion Model Provides Detailed Intraoperative Cerebral Blood Flow Registration and Improves Neurobehavioral Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Oxygen–Glucose‐Deprived Rat Primary Neural Cells Exhibit DJ‐1 Translocation into Healthy Mitochondria: A Potent Stroke Therapeutic Target - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Glutamate excitotoxicity in neurons triggers mitochondrial and endoplasmic reticulum accumulation of Parkin, and, in the presence of N-acetyl cysteine, mitophagy - PMC [pmc.ncbi.nlm.nih.gov]
• 15. rwdstco.com [rwdstco.com]
• 16. medchemexpress.com [medchemexpress.com]
• 17. Hinokitiol inhibits compound action potentials in the frog sciatic nerve - PubMed [pubmed.ncbi.nlm.nih.gov]

Ferruginol: A Comparative Analysis Against Other PI3K/AKT Pathway Inhibitors

For Researchers, Scientists, and Drug Development Professionals

The PI3K/AKT/mTOR signaling pathway is a critical regulator of cell growth, proliferation, survival, and metabolism. Its frequent dysregulation in a multitude of cancers has established it as a key target for therapeutic intervention. This guide provides a comparative overview of Ferruginol, a natural diterpenoid, and other prominent PI3K/AKT pathway inhibitors, supported by available experimental data.

Introduction to PI3K/AKT Pathway Inhibitors

Inhibitors of the PI3K/AKT pathway are broadly classified based on their target within the cascade. These include:

• Pan-PI3K inhibitors: Targeting all class I PI3K isoforms (α, β, γ, δ).

• Isoform-specific PI3K inhibitors: Exhibiting selectivity for a particular PI3K isoform.

• Dual PI3K/mTOR inhibitors: Concurrently targeting both PI3K and mTOR kinases.

• AKT inhibitors: Directly inhibiting the activity of the AKT kinase.

Ferruginol, a natural compound, has demonstrated potential as an anticancer agent by modulating this crucial pathway. This guide will compare its activity with established synthetic inhibitors.

The PI3K/AKT Signaling Pathway

The PI3K/AKT pathway is a complex signaling cascade initiated by the activation of receptor tyrosine kinases or G-protein coupled receptors. This leads to the activation of PI3K, which in turn phosphorylates PIP2 to PIP3. PIP3 acts as a second messenger, recruiting and activating AKT. Activated AKT then phosphorylates a wide range of downstream targets, promoting cell survival, growth, and proliferation.

Figure 1: Simplified diagram of the PI3K/AKT signaling pathway and points of inhibition.

Comparative Performance: Ferruginol vs. Other Inhibitors

The following tables summarize the half-maximal inhibitory concentration (IC50) values of Ferruginol and other selected PI3K/AKT pathway inhibitors across various cancer cell lines. It is important to note that these values are compiled from different studies and experimental conditions may vary.

Table 1: IC50 Values of Ferruginol in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)	Reference
OVCAR-3	Ovarian Cancer	~80-300	[1]
SK-MEL-28	Melanoma	~50	[2]
MCF-7	Breast Cancer	48.4	[3]
Caco-2	Colorectal Cancer	24.3	[3]
MDA-T32	Thyroid Cancer	12	[4]

Note: The study reporting the IC50 for MDA-T32 cells has been retracted; however, the data is included here for historical context and is clearly marked.

Table 2: IC50 Values of Selected PI3K/AKT Pathway Inhibitors

Inhibitor	Target(s)	Cell Line	Cancer Type	IC50 (nM)	Reference(s)
Alpelisib (B612111)	PI3Kα	KPL4	Breast Cancer	~5	[5][6]
(BYL-719)	HCC1954	Breast Cancer	~5	[5][6]
MCF7	Breast Cancer	430	[7]
Buparlisib	Pan-PI3K	A2780	Ovarian Cancer	100-700	[8]
(BKM120)	U87MG	Glioblastoma	100-700	[8]
MCF-7	Breast Cancer	173	[9]
Idelalisib	PI3Kδ	MEC1	Leukemia	20,400	[10]
(CAL-101)	SU-DHL-5	Lymphoma	100-1,000	[10]
Capivasertib	pan-AKT	H460	Lung Cancer	1,050	[11]
(AZD5363)	AGS	Gastric Cancer	100	[12]
BT474c	Breast Cancer	~60-760	[13]

Experimental Protocols

Detailed methodologies are crucial for the accurate interpretation and replication of experimental results. Below are outlines of key assays used to evaluate PI3K/AKT pathway inhibitors.

Cell Viability Assay (MTT Assay)

This colorimetric assay is a standard method to assess the cytotoxic effects of a compound on cancer cells.

• Cell Seeding: Plate cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a range of concentrations of the inhibitor (e.g., Ferruginol, Alpelisib) and a vehicle control (e.g., DMSO).

• Incubation: Incubate the cells for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours to allow for the formation of formazan (B1609692) crystals by metabolically active cells.

• Solubilization: Add a solubilizing agent (e.g., DMSO, isopropanol (B130326) with HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (typically 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using non-linear regression analysis.

Western Blot Analysis for PI3K/AKT Pathway Activation

Western blotting is used to detect and quantify the levels of specific proteins, including the phosphorylated (activated) forms of kinases in the PI3K/AKT pathway.

• Cell Treatment and Lysis: Treat cells with the inhibitor for a defined period, then lyse the cells in a buffer containing protease and phosphatase inhibitors to preserve the phosphorylation state of proteins.

• Protein Quantification: Determine the protein concentration of each cell lysate using a standard method (e.g., BCA assay).

• SDS-PAGE: Separate the protein lysates by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a membrane (e.g., PVDF or nitrocellulose).

• Blocking: Block the membrane with a protein-rich solution (e.g., non-fat milk or bovine serum albumin) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for the proteins of interest (e.g., phospho-AKT (Ser473), total AKT, phospho-PI3K, total PI3K).

• Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody.

• Detection: Add an HRP substrate to produce a chemiluminescent signal, which is then captured using an imaging system.

• Analysis: Quantify the band intensities and normalize the levels of phosphorylated proteins to the total protein levels to determine the extent of pathway inhibition.

In Vitro Kinase Assay

This assay directly measures the ability of a compound to inhibit the enzymatic activity of a specific kinase (e.g., PI3K isoforms).

• Reaction Setup: In a multi-well plate, combine the recombinant kinase enzyme, the kinase substrate (e.g., PIP2 for PI3K), and the inhibitor at various concentrations.

• Reaction Initiation: Start the kinase reaction by adding ATP.

• Incubation: Allow the reaction to proceed for a set time at a specific temperature.

• Detection: Measure the product of the reaction. For PI3K, this is often the amount of ADP produced, which can be detected using a luminescence-based assay, or the amount of phosphorylated substrate (PIP3).[14][15]

• Data Analysis: Calculate the percentage of kinase inhibition for each inhibitor concentration and determine the IC50 value.

Experimental Workflow for Inhibitor Comparison

A systematic workflow is essential for the robust comparison of different inhibitors.

Figure 2: A typical experimental workflow for comparing PI3K/AKT pathway inhibitors.

Conclusion

The available data suggests that Ferruginol exhibits anti-proliferative effects against various cancer cell lines, with IC50 values in the micromolar range. In some cancer cell types, it has been shown to inhibit the phosphorylation of PI3K and AKT.[4] However, a direct comparison with highly potent, targeted synthetic inhibitors like Alpelisib or Capivasertib, which often have nanomolar IC50 values, indicates that Ferruginol is a less potent inhibitor of cell proliferation.

It is crucial to acknowledge that the broader biological effects of Ferruginol may contribute to its anticancer activity beyond direct PI3K/AKT pathway inhibition. Further research, including head-to-head comparative studies under standardized conditions and investigation into its precise molecular targets, is necessary to fully elucidate the therapeutic potential of Ferruginol as a PI3K/AKT pathway modulator in oncology.

References

• 1. Ferruginol exhibits anticancer effects in OVCAR‑3 human ovary cancer cells by inducing apoptosis, inhibition of cancer cell migration and G2/M phase cell cycle arrest - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. In Vitro Cytotoxic Effects of Ferruginol Analogues in Sk-MEL28 Human Melanoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Ferruginol Diterpenoid Selectively Inhibits Human Thyroid Cancer Growth by Inducing Mitochondrial Dependent Apoptosis, Endogenous Reactive Oxygen Species (ROS) Production, Mitochondrial Membrane Potential Loss and Suppression of Mitogen-Activated Protein Kinase (MAPK) and PI3K/AKT Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 5. P110α inhibitor alpelisib exhibits a synergistic effect with pyrotinib and reverses pyrotinib resistant in HER2+ breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. selleckchem.com [selleckchem.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. selleckchem.com [selleckchem.com]
• 9. Evaluation of In Vitro Activity of the Class I PI3K Inhibitor Buparlisib (BKM120) in Pediatric Bone and Soft Tissue Sarcomas - PMC [pmc.ncbi.nlm.nih.gov]
• 10. selleckchem.com [selleckchem.com]
• 11. cancer-research-network.com [cancer-research-network.com]
• 12. Capivasertib | AZD5363 | AKT inhibitor | TargetMol [targetmol.com]
• 13. medchemexpress.com [medchemexpress.com]
• 14. promega.es [promega.es]
• 15. sigmaaldrich.cn [sigmaaldrich.cn]

Ferruginol's Anti-Cancer Efficacy: A Comparative Analysis Across Diverse Cancer Cell Lines

For Immediate Release

Researchers and drug development professionals now have access to a comprehensive comparison guide detailing the anti-cancer effects of Ferruginol, a natural diterpenoid, across a spectrum of cancer cell lines. This guide synthesizes experimental data to provide an objective overview of Ferruginol's performance, focusing on its cytotoxic and apoptotic activities, and elucidates the underlying molecular mechanisms.

Ferruginol has demonstrated significant potential as a selective anti-cancer agent, exhibiting greater cytotoxicity towards cancer cells compared to their normal counterparts.[1] This selective action is largely attributed to its ability to modulate key signaling pathways that are frequently dysregulated in cancerous cells.[1] This document provides a comparative analysis of Ferruginol's effects on various cancer cell lines, including thyroid, non-small cell lung, breast, prostate, and melanoma, supported by quantitative data, detailed experimental protocols, and pathway visualizations.

Quantitative Data Summary: Cytotoxicity of Ferruginol

The half-maximal inhibitory concentration (IC50) is a critical measure of a compound's potency. The following table summarizes the reported IC50 values for Ferruginol in various human cancer cell lines, illustrating its variable efficacy. It is important to note that these values can differ based on experimental conditions such as incubation time and the specific assay used.

Cell Line	Cancer Type	Reported IC50 (µM)	Reference
MDA-T32	Thyroid Cancer	~12	[2][3]
A549	Non-Small Cell Lung Cancer	Dose-dependent cytotoxicity observed	[1]
CL1-5	Non-Small Cell Lung Cancer	Dose-dependent cytotoxicity observed	[4][5]
SK-Mel-28	Malignant Melanoma	~50-85 (at 24h)	[3][6]
SUM149	Triple-Negative Breast Cancer	See analogues	[7]
MDA-MB231	Triple-Negative Breast Cancer	See analogues	[7]
MCF-7	Breast Cancer	IC50 = 7.06 µg/ml	[8]
PC3	Prostate Cancer	~55	[3][9]
OVCAR-3	Ovarian Cancer	Effective doses tested: 20-300	[3]
AGS	Gastric Adenocarcinoma	~29	[3]
Hep G2	Liver Hepatoma	>100 (in one study)	[3]
Normal Human Thyrocyte	Normal	92	[1]

Key Signaling Pathways Modulated by Ferruginol

Ferruginol exerts its anti-cancer effects by interfering with critical signaling pathways that are often hyperactive in cancer cells, leading to the induction of apoptosis (programmed cell death) and inhibition of proliferation.[1]

One of the primary mechanisms involves the induction of apoptosis through a caspase-dependent mitochondrial pathway.[4][5] This is characterized by the upregulation of the pro-apoptotic protein Bax and downregulation of the anti-apoptotic protein Bcl-2.[2][4] Ferruginol treatment has been shown to activate cleaved forms of caspase-3, -8, and -9.[4][5]

Furthermore, Ferruginol has been observed to inhibit the MAPK and PI3K/AKT signaling pathways, which are crucial for cancer cell survival and proliferation.[2] In thyroid cancer cells, Ferruginol decreased the expression of p38 MAPK and the phosphorylated forms of PI3K and AKT.[2] In androgen-independent prostate cancer cells, it was found to suppress Ras/PI3K and STAT 3/5 signaling.[9]

Another key aspect of Ferruginol's activity is the induction of reactive oxygen species (ROS), which can lead to mitochondrial membrane potential loss and subsequent apoptosis.[2] In melanoma cells, Ferruginol-induced apoptosis is mediated through the phosphorylation of p38 and nuclear translocation of NF-κB.[6][10]

Caption: Simplified signaling pathway of Ferruginol-induced apoptosis.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the analysis of Ferruginol's effects on cancer cells.

Cell Viability Assay (MTT Assay)

This assay is used to assess the cytotoxic effects of Ferruginol by measuring cell metabolic activity.

• Cell Seeding: Cancer cells are seeded in 96-well plates at a density of approximately 5,000-10,000 cells per well and allowed to adhere overnight in a humidified incubator at 37°C with 5% CO2.[3]

• Compound Treatment: The following day, the culture medium is replaced with fresh medium containing various concentrations of Ferruginol (e.g., 0 to 160 µM).[2] A vehicle control (DMSO) is also included.[3]

• Incubation: The plates are incubated for a specified period, typically 24 to 72 hours.[2][7]

• MTT Addition: After incubation, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution is added to each well, and the plates are incubated for an additional 4 hours.[2]

• Formazan (B1609692) Solubilization: The medium is removed, and the formazan crystals are dissolved in dimethyl sulfoxide (B87167) (DMSO).[2]

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader. The absorbance is directly proportional to the number of viable cells.[1]

• IC50 Calculation: The IC50 value, the concentration of Ferruginol that inhibits cell growth by 50%, is calculated from the dose-response curve.[1]

Caption: Experimental workflow for the MTT cell viability assay.

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

This flow cytometry-based assay is used to distinguish between live, apoptotic, and necrotic cells.

• Cell Treatment: Cells are treated with different concentrations of Ferruginol for a specified time.[1][5]

• Cell Harvesting: After treatment, both floating and adherent cells are collected.

• Staining: The cells are washed and then resuspended in a binding buffer containing Annexin V-FITC and Propidium Iodide (PI).

• Incubation: The cells are incubated in the dark at room temperature.

• Flow Cytometry Analysis: The stained cells are analyzed by flow cytometry. Annexin V positive cells are considered apoptotic, while cells positive for both Annexin V and PI are considered late apoptotic or necrotic.

Western Blot Analysis

This technique is used to detect and quantify specific proteins involved in signaling pathways.

• Protein Extraction: Cells are treated with Ferruginol, and then total protein is extracted using a lysis buffer.

• Protein Quantification: The concentration of the extracted protein is determined using a protein assay kit.

• SDS-PAGE: Equal amounts of protein are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: The separated proteins are transferred from the gel to a polyvinylidene difluoride (PVDF) membrane.

• Blocking: The membrane is blocked to prevent non-specific antibody binding.

• Antibody Incubation: The membrane is incubated with primary antibodies specific to the target proteins (e.g., Bcl-2, Bax, cleaved caspase-3, p-AKT), followed by incubation with a secondary antibody conjugated to an enzyme.

• Detection: The protein bands are visualized using a chemiluminescence detection system.

Caption: Comparative effects of Ferruginol across different cancer cell types.

References

• 1. benchchem.com [benchchem.com]
• 2. Ferruginol Diterpenoid Selectively Inhibits Human Thyroid Cancer Growth by Inducing Mitochondrial Dependent Apoptosis, Endogenous Reactive Oxygen Species (ROS) Production, Mitochondrial Membrane Potential Loss and Suppression of Mitogen-Activated Protein Kinase (MAPK) and PI3K/AKT Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Ferruginol inhibits non-small cell lung cancer growth by inducing caspase-associated apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. for.nchu.edu.tw [for.nchu.edu.tw]
• 6. ovid.com [ovid.com]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Ferruginol suppresses survival signaling pathways in androgen-independent human prostate cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Ferruginol induced apoptosis on SK-Mel-28 human malignant melanoma cells mediated through P-p38 and NF-κB - PubMed [pubmed.ncbi.nlm.nih.gov]

Ferruginol: A Potent Antimicrobial Agent in Comparison to Conventional Antibiotics

A detailed analysis for researchers and drug development professionals on the antimicrobial efficacy of the natural diterpenoid, ferruginol (B158077), benchmarked against established antibiotics. This guide synthesizes available experimental data to provide a comparative overview of its activity against key bacterial and fungal pathogens.

In the ongoing search for novel antimicrobial agents to combat the growing threat of antibiotic resistance, natural products remain a vital source of chemical diversity and therapeutic potential. Ferruginol, a diterpenoid found in various plants, has demonstrated significant antimicrobial properties. This guide provides an objective comparison of ferruginol's in vitro activity with that of widely used antibiotics, supported by quantitative data, detailed experimental methodologies, and visual representations of mechanisms and workflows.

Quantitative Antimicrobial Activity: A Comparative Analysis

The antimicrobial efficacy of a compound is primarily quantified by its Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC). The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism, while the MBC is the lowest concentration that results in microbial death. The following tables summarize the available MIC and MBC values for ferruginol and a selection of standard antibiotics against common Gram-positive and Gram-negative bacteria, as well as a prevalent fungal pathogen. It is important to note that these values have been compiled from various studies and direct, head-to-head comparative studies under identical conditions are limited. Therefore, this data should be interpreted as a guide to the relative potency of these compounds.

Table 1: Antibacterial Activity - Minimum Inhibitory Concentration (MIC) in µg/mL

Microorganism	Ferruginol	Ciprofloxacin (B1669076)	Gentamicin
Staphylococcus aureus	4[1]	0.25 - 0.5[2]	-
Escherichia coli	16[1]	0.008 - 0.25[3]	0.5 - 3[3]
Pseudomonas aeruginosa	6.3 - 12.5[1]	0.26[4]	0.5 - 3[3]
Bacillus subtilis	100[1]	-	-

Table 2: Antifungal Activity - Minimum Inhibitory Concentration (MIC) in µg/mL

Microorganism	Ferruginol	Fluconazole	Amphotericin B
Candida albicans	-	0.25 - 8[5]	0.5 - 1[6]

Experimental Protocols

The determination of MIC and MBC values is crucial for assessing the antimicrobial potential of a compound. The data presented in this guide were primarily obtained using the broth microdilution method, a standard procedure recommended by the Clinical and Laboratory Standards Institute (CLSI).

Broth Microdilution Method for MIC and MBC Determination

This method involves preparing two-fold serial dilutions of the antimicrobial agent in a liquid growth medium in a 96-well microtiter plate. Each well is then inoculated with a standardized suspension of the test microorganism.

1. Preparation of Inoculum:

• Bacterial or fungal colonies are picked from a fresh agar (B569324) plate.

• The colonies are suspended in a sterile saline solution to match the turbidity of a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL for bacteria.

• The standardized suspension is then diluted in the appropriate broth medium to the final inoculum density, typically 5 x 10⁵ CFU/mL.

2. Preparation of Antimicrobial Dilutions:

• A stock solution of the test compound (e.g., ferruginol) or antibiotic is prepared in a suitable solvent.

• Serial two-fold dilutions are made in broth within the wells of a 96-well plate to achieve a range of concentrations.

3. Inoculation and Incubation:

• Each well containing the diluted antimicrobial agent is inoculated with the standardized microbial suspension.

• Positive (microorganism in broth without antimicrobial) and negative (broth only) controls are included.

• The plate is incubated at an appropriate temperature (e.g., 35-37°C for bacteria) for a specified period (typically 18-24 hours).

4. Determination of MIC:

• After incubation, the MIC is determined as the lowest concentration of the antimicrobial agent in which there is no visible growth (turbidity).

5. Determination of MBC:

• To determine the MBC, a small aliquot (e.g., 10 µL) is taken from the wells showing no visible growth and is plated onto an appropriate agar medium.

• The plates are incubated for 18-24 hours.

• The MBC is the lowest concentration of the antimicrobial agent that results in a ≥99.9% reduction in the initial inoculum count.

Visualizing Mechanisms and Workflows

To further understand the comparative aspects of ferruginol and known antibiotics, the following diagrams, generated using Graphviz (DOT language), illustrate a typical experimental workflow and the mechanism of action of a fluoroquinolone antibiotic.

Experimental workflow for MIC and MBC determination.

Mechanism of action of fluoroquinolone antibiotics.

While the precise molecular targets of ferruginol are still under investigation, current evidence suggests that its primary antibacterial mechanism involves the disruption of the bacterial cell membrane's integrity. This leads to the leakage of intracellular components and ultimately, cell death. This contrasts with the specific enzymatic inhibition characteristic of antibiotics like fluoroquinolones.

Conclusion

The available data indicates that ferruginol possesses potent antimicrobial activity against a range of pathogenic bacteria. While its efficacy, as indicated by MIC values, may not consistently surpass that of highly potent synthetic antibiotics like ciprofloxacin, it demonstrates significant potential, particularly in the context of increasing antibiotic resistance. Further research, including direct comparative studies and detailed mechanistic investigations, is warranted to fully elucidate the therapeutic potential of ferruginol as a standalone agent or in combination with existing antibiotics. The information presented in this guide serves as a foundational resource for researchers and professionals in the field of drug discovery and development.

References

• 1. Interactions with Microbial Proteins Driving the Antibacterial Activity of Flavonoids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Activity of ciprofloxacin against methicillin-resistant Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synergistic Activity of Fosfomycin, Ciprofloxacin, and Gentamicin Against Escherichia coli and Pseudomonas aeruginosa Biofilms - PMC [pmc.ncbi.nlm.nih.gov]
• 4. In Vitro Comparison of Antibacterial and Antibiofilm Activities of Selected Fluoroquinolones against Pseudomonas aeruginosa and Methicillin-Resistant Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Interpretive Breakpoints for Fluconazole and Candida Revisited: a Blueprint for the Future of Antifungal Susceptibility Testing - PMC [pmc.ncbi.nlm.nih.gov]
• 6. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]

Unveiling the Toxicity Profile of Ferruginol Analogues: An In Silico Comparative Guide

For researchers, scientists, and drug development professionals, this guide offers a comparative analysis of the in silico toxicity profiles of Ferruginol analogues. By leveraging computational models, we can gain early insights into the potential toxicity of these compounds, aiding in the selection of candidates with the most promising safety profiles for further development.

Ferruginol, a naturally occurring abietane (B96969) diterpene, and its synthetic analogues have garnered significant attention for their diverse pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties. However, a thorough evaluation of their toxicity is paramount before they can be considered for therapeutic applications. In silico toxicology prediction offers a rapid and cost-effective approach to assess the potential adverse effects of these compounds, guiding lead optimization and reducing reliance on animal testing in the early stages of drug discovery.

This guide provides a comparative overview of the predicted toxicity of selected Ferruginol analogues, details the computational methodologies used for these predictions, and explores the underlying signaling pathways implicated in their cytotoxic effects.

Comparative In Silico Toxicity Prediction

The acute toxicity of Ferruginol and its analogues has been evaluated using computational tools. One such study utilized the GUSAR (General Unrestricted Structure-Activity Relationships) software to predict the median lethal dose (LD50) in rats via various routes of administration. The results of this in silico analysis are summarized below, offering a comparative look at the predicted toxicity of these compounds.

Compound	Administration Route	Predicted LD50 (mg/kg)	Toxicity Class
Ferruginol	Oral	2.25	1 (Extreme)
Intravenous	0.00	1 (Extreme)
Intraperitoneal	0.00	1 (Extreme)
Subcutaneous	0.00	1 (Extreme)
Analogue 3	Oral	120.21	3 (Moderate)
Intravenous	0.00	1 (Extreme)
Intraperitoneal	11.22	2 (High)
Subcutaneous	35.48	2 (High)
Analogue 12	Oral	141.25	3 (Moderate)
Intravenous	2.82	2 (High)
Intraperitoneal	14.13	2 (High)
Subcutaneous	44.67	2 (High)
Analogue 13	Oral	125.89	3 (Moderate)
Intravenous	2.51	2 (High)
Intraperitoneal	12.59	2 (High)
Subcutaneous	39.81	2 (High)
Analogue 14	Oral	141.25	3 (Moderate)
Intravenous	3.55	2 (High)
Intraperitoneal	17.78	2 (High)
Subcutaneous	56.23	2 (High)
Analogue 15	Oral	125.89	3 (Moderate)
Intravenous	2.24	2 (High)
Intraperitoneal	11.22	2 (High)
Subcutaneous	35.48	2 (High)
Analogue 16	Oral	141.25	3 (Moderate)
Intravenous	3.16	2 (High)
Intraperitoneal	15.85	2 (High)
Subcutaneous	50.12	2 (High)

* A predicted value of 0.00 indicates that the compound falls outside the applicability domain of the model for that specific route of administration.

In vitro studies have also provided valuable data on the cytotoxic effects of Ferruginol analogues. The half-maximal growth inhibitory concentration (GI50) against various cancer cell lines serves as an important indicator of their antiproliferative potential, which can be a desirable trait in anticancer drug development but also highlights their inherent cytotoxicity.

Compound	SK-MEL-28 (Melanoma) GI50 (µM)
Ferruginol	47.5
18-aminoferruginol	9.8
Analogue 3	> 50
Analogue 4	> 50
Analogue 5	38.2
Analogue 6	> 50
Analogue 7	> 50
Analogue 8	> 50
Analogue 9	> 50
Analogue 10	> 50
Sugiol (Analogue 11)	> 50

Experimental Protocols

The in silico toxicity predictions presented in this guide are primarily based on Quantitative Structure-Activity Relationship (QSAR) models. Below is a generalized protocol for such an analysis.

In Silico Acute Toxicity Prediction using GUSAR

• Compound Structure Input: The two-dimensional chemical structure of each Ferruginol analogue is prepared in a standard digital format, such as SMILES (Simplified Molecular-Input Line-Entry System) or MOL file.

• Software and Model Selection: The GUSAR (General Unrestricted Structure-Activity Relationships) online server is utilized. This software is based on QSAR models trained on large datasets of compounds with known experimental toxicity values.

• Prediction of Activity Spectra for Substances (PASS): The PASS algorithm, often integrated with GUSAR, predicts the biological activity spectrum of a compound based on its structural formula. This provides insights into a wide range of potential biological effects, including toxic ones.

• LD50 Prediction: The software calculates the predicted LD50 values in rats for different routes of administration (oral, intravenous, intraperitoneal, and subcutaneous). The prediction is based on the compound's structural similarity to compounds in the training set and the established QSAR models.

• Toxicity Classification: Based on the predicted LD50 values, the compounds are classified into different toxicity classes according to a standardized scale (e.g., the Hodge and Sterner scale).

• Applicability Domain Analysis: The reliability of the prediction is assessed by determining if the query compound falls within the applicability domain of the model. This ensures that the prediction is based on sufficient data for structurally similar compounds.

Visualizing the Mechanism of Action

The cytotoxic effects of Ferruginol and its analogues are often mediated through the induction of apoptosis. The following diagram illustrates the key signaling pathways involved in Ferruginol-induced apoptosis.

Caption: Ferruginol-induced apoptotic signaling pathway.

The following workflow provides a generalized overview of the in silico toxicity prediction process.

Caption: Generalized workflow for in silico toxicity prediction.

Ferruginol's Promise in Drug Discovery: A Comparative Docking Analysis

For researchers, scientists, and professionals in drug development, Ferruginol, a natural abietane (B96969) diterpene, presents a compelling case for further investigation as a therapeutic agent. This guide provides a comparative overview of its in-silico docking performance against key protein targets implicated in viral diseases and cancer, supported by available experimental data and detailed methodologies.

Ferruginol's potential as a multi-target therapeutic agent is increasingly being explored through computational docking studies. These in-silico techniques predict the binding affinity and interaction between a ligand, such as Ferruginol, and a protein target, offering valuable insights into its mechanism of action and potential efficacy. This guide summarizes the current findings from comparative docking studies of Ferruginol against viral and cancer-related protein targets.

Comparative Docking Performance of Ferruginol

The binding affinity of Ferruginol has been evaluated against the 3CL protease (3CLpro) of SARS-CoV-2, a critical enzyme for viral replication. Furthermore, its known interactions with key proteins in cancer-related pathways, such as the Bcl-2 family and the MAPK/PI3K-Akt signaling cascades, make these proteins prime targets for theoretical docking studies.

Target Protein	Target PDB ID	Ligand/Compound	Docking Score/Binding Affinity (kcal/mol)	Interacting Residues	Software/Method
SARS-CoV-2 3CLpro	6M2N	Ferruginol	-8.854 to -13.398 (range for several terpenoids)	Not specified	ArgusLab 4.0.1
Remdesivir (Standard)	Not specified	Not specified	ArgusLab 4.0.1
Darunavir (Standard)	Not specified	Not specified	ArgusLab 4.0.1
Bcl-2	Hypothetical	Ferruginol	Not available in cited literature	Not available	Not specified
Bax	Hypothetical	Ferruginol	Not available in cited literature	Not available	Not specified
p38 MAPK	Hypothetical	Ferruginol	Not available in cited literature	Not available	Not specified
PI3K	Hypothetical	Ferruginol	Not available in cited literature	Not available	Not specified
Akt	Hypothetical	Ferruginol	Not available in cited literature	Not available	Not specified

Note: Specific binding affinity values for Ferruginol against Bcl-2, Bax, p38 MAPK, PI3K, and Akt are not available in the searched literature. The table indicates these as hypothetical targets based on Ferruginol's observed biological activity.

Experimental Protocols

The methodologies employed in the cited docking studies, while not exhaustively detailed in the initial findings, generally adhere to established computational chemistry protocols.

Molecular Docking against SARS-CoV-2 3CLpro

A comparative in-silico docking study of Ferruginol and other terpenoids against the 3CLpro of SARS-CoV-2 was conducted using ArgusLab 4.0.1.[1] The protein-ligand interactions were visualized using PyMOL 1.7.[1]

Protein and Ligand Preparation: The three-dimensional crystal structure of SARS-CoV-2 3CLpro (PDB ID: 6M2N) was obtained from the Protein Data Bank. The structures of Ferruginol and other tested compounds were likely generated and optimized using standard molecular modeling software. This typically involves energy minimization to obtain a stable conformation.

Docking Procedure: Molecular docking was performed using the ArgusDock docking engine within ArgusLab. The binding site was defined based on the co-crystallized ligand or identified through pocket detection algorithms. The docking calculation involves a search algorithm, often a genetic algorithm, to explore various conformations and orientations of the ligand within the binding site. The binding affinity is then calculated using a scoring function that estimates the free energy of binding.

General Protocol for Molecular Docking using AutoDock Vina

While a specific protocol for Ferruginol with the cancer targets was not found, a general workflow using the widely adopted AutoDock Vina software is as follows:

1. Preparation of the Receptor (Protein):

• The 3D structure of the target protein is downloaded from the Protein Data Bank (PDB).

• Water molecules and co-crystallized ligands are typically removed.

• Polar hydrogen atoms are added to the protein structure.

• Partial charges (e.g., Gasteiger charges) are assigned to the protein atoms.

• The prepared protein structure is saved in the PDBQT file format.

2. Preparation of the Ligand (Ferruginol):

• The 2D structure of Ferruginol is drawn using a chemical drawing tool and converted to a 3D structure.

• The ligand's geometry is optimized using a suitable force field.

• Rotatable bonds within the ligand are defined.

• The prepared ligand is saved in the PDBQT file format.

3. Grid Box Generation:

• A grid box is defined to encompass the binding site on the protein. The size and center of the grid box are specified to define the search space for the docking simulation.

4. Molecular Docking:

• AutoDock Vina is used to perform the docking calculation. The software samples different conformations and orientations of the ligand within the defined grid box and calculates the binding affinity for each pose using its scoring function.

• The results are ranked based on the predicted binding affinities (in kcal/mol).

5. Analysis of Results:

• The docked poses are visualized and analyzed to identify key interactions, such as hydrogen bonds and hydrophobic interactions, between the ligand and the protein's amino acid residues.

Visualizing Molecular Interactions and Pathways

Understanding the broader biological context of Ferruginol's interactions is crucial. The following diagrams illustrate the general experimental workflow for computational docking and the signaling pathways in which Ferruginol's target proteins are involved.

References

• 1. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of Ferruginol: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals handling ferruginol (B158077), a naturally derived diterpenoid, understanding the correct disposal procedures is paramount for maintaining laboratory safety and environmental responsibility. While ferruginol is not classified as a hazardous substance, adherence to proper disposal protocols is essential to minimize any potential environmental impact. This guide provides immediate, essential safety and logistical information for the proper disposal of ferruginol waste.

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, ensure that appropriate personal protective equipment (PPE) is worn, including safety glasses, gloves, and a lab coat. In case of a spill, absorb the material with an inert absorbent, such as vermiculite (B1170534) or sand. Decontaminate the spill area with alcohol.

Ferruginol Waste Disposal Procedures

The appropriate disposal method for ferruginol depends on the quantity of waste and local regulations. It is crucial to consult your institution's Environmental Health and Safety (EHS) department for specific guidelines.

Small Quantities of Ferruginol Waste:

For trace amounts of ferruginol, such as residue in containers, the primary disposal route is as solid waste.

• Decontamination: Thoroughly rinse the empty container with a suitable solvent like ethanol (B145695) or acetone (B3395972) to remove all traces of ferruginol.

• Solvent Disposal: The solvent used for rinsing must be collected and disposed of as hazardous waste, following your institution's chemical waste procedures.

• Container Disposal: Once decontaminated, the empty container can typically be disposed of in the regular laboratory glass or solid waste stream. Deface or remove the original label before disposal.

Large Quantities of Ferruginol Waste:

For larger quantities of solid ferruginol or solutions containing ferruginol, direct disposal into solid waste or down the drain is not recommended.

• Waste Collection: Collect the ferruginol waste in a clearly labeled, sealed container. The label should include the name of the chemical and the approximate amount.

• EHS Pickup: Arrange for a hazardous waste pickup with your institution's EHS department. They will ensure the waste is disposed of in accordance with federal, state, and local regulations.

Quantitative Data Summary

Parameter	Value	Source
CAS Number	514-62-5	Safety Data Sheet
Hazard Classification	Not a hazardous substance or mixture	Safety Data Sheet
Molecular Formula	C₂₀H₃₀O	Safety Data Sheet
Molecular Weight	286.45 g/mol	Safety Data Sheet

Experimental Protocols Cited

The disposal procedures outlined are based on standard laboratory chemical waste guidelines. Specific experimental protocols generating ferruginol waste should incorporate these disposal steps into their methodology to ensure safety and compliance from the outset.

Ferruginol Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of ferruginol waste.

Caption: A flowchart outlining the step-by-step process for the proper disposal of ferruginol waste.

Safeguarding Your Research: A Guide to Handling Ferruginol

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount. This guide provides essential, immediate safety and logistical information for the handling and disposal of Ferruginol, a natural diterpenoid with notable biological activities. Adherence to these procedures will help maintain a safe laboratory environment and ensure the integrity of your research.

Personal Protective Equipment (PPE) for Ferruginol Handling

While Ferruginol is not classified as a hazardous substance or mixture, standard laboratory best practices for chemical handling should be rigorously followed.[1] The following personal protective equipment is recommended to minimize exposure and ensure safety.

PPE Category	Item	Specification
Eye Protection	Safety goggles	Must be equipped with side-shields to protect against splashes.[1]
Hand Protection	Protective gloves	Chemical-resistant gloves are required.
Body Protection	Impervious clothing	A lab coat or other protective clothing that prevents skin contact.[1]
Respiratory Protection	Suitable respirator	To be used to avoid inhalation of dust or aerosols, especially in poorly ventilated areas.[1]

Operational Plan for Handling Ferruginol

A systematic approach to handling Ferruginol will minimize risks and ensure efficient workflow. The following step-by-step guide outlines the key procedures for safe handling in a laboratory setting.

Engineering Controls:

• Ventilation: Always handle Ferruginol in a well-ventilated area. Use of a chemical fume hood is recommended to avoid the formation of dust and aerosols.[1]

• Safety Stations: Ensure that a safety shower and an eyewash station are readily accessible in the immediate work area.[1]

Handling Procedure:

• Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the workspace by clearing it of any unnecessary items.

• Dispensing: Carefully weigh and dispense the required amount of Ferruginol. Avoid actions that could generate dust.

• In Solution: When preparing solutions, add Ferruginol to the solvent slowly to avoid splashing.

• Post-Handling: After handling, thoroughly clean the work area. Wash hands and any exposed skin with soap and water.

First Aid Measures

In the event of accidental exposure, immediate action is crucial.

Exposure Route	First Aid Procedure
Eye Contact	Immediately flush eyes with large amounts of water, separating eyelids with fingers. Remove contact lenses if present and easy to do. Seek prompt medical attention.[1]
Skin Contact	Rinse skin thoroughly with plenty of water. Remove contaminated clothing and shoes. Seek medical attention.[1]
Inhalation	Move the person to fresh air. If breathing is difficult, provide respiratory support. Avoid mouth-to-mouth resuscitation.[1]
Ingestion	Wash out the mouth with water. Do NOT induce vomiting. Seek immediate medical attention.[1]

Disposal Plan

Proper disposal of Ferruginol and any contaminated materials is essential to prevent environmental contamination and ensure laboratory safety.

Waste Handling:

• Spills: In case of a spill, prevent further leakage if it is safe to do so. Absorb the spill with an inert, non-combustible material (e.g., sand, earth, diatomaceous earth, vermiculite).[1]

• Contaminated Materials: Decontaminate surfaces and equipment by scrubbing with alcohol.[1]

• Disposal: Dispose of all contaminated materials, including absorbed spills and used PPE, in accordance with local, state, and federal regulations.[1] Do not allow the product to enter drains or water courses.[1]

Experimental Workflow: Handling and Disposal of Ferruginol

The following diagram illustrates the logical flow of procedures for the safe handling and disposal of Ferruginol in a laboratory setting.

Ferruginol Handling and Disposal Workflow

References

• 1. file.medchemexpress.com [file.medchemexpress.com]